Ethylenediaminetetra(methylenephosphonic acid)

• CAS: 1429-50-1

Core Science & Biosynthesis

An In-Depth Technical Guide to Ethylenediaminetetra(methylenephosphonic acid) (EDTMP)

For Researchers, Scientists, and Drug Development Professionals

Ethylenediaminetetra(methylenephosphonic acid), or EDTMP, is a versatile and powerful chelating agent belonging to the phosphonate family. As the phosphonate analogue of the well-known ethylenediaminetetraacetic acid (EDTA), EDTMP exhibits superior properties in various industrial and medical applications.[1] This technical guide provides a comprehensive overview of EDTMP, including its chemical and physical properties, synthesis, mechanisms of action, and key applications, with a focus on quantitative data and detailed experimental protocols.

Physicochemical Properties

EDTMP is a nitrogenous organic polyphosphonic acid that presents as a white crystalline powder at room temperature.[2] It has a melting point in the range of 215-217°C.[2] While its solubility in water is limited (less than 5% at room temperature), it readily dissolves in ammonia.[2] The sodium salts of EDTMP, on the other hand, demonstrate good solubility in water.[1]

Property	Value	Reference
Molecular Formula	C₆H₂₀N₂O₁₂P₄	[3]
Molecular Weight	436.12 g/mol	[2][3]
Appearance	White crystalline powder	[2]
Melting Point	215-217 °C	[2]
Solubility in Water	< 5% at room temperature	[2]
Solubility	Readily dissolves in ammonia	[2]
CAS Number	1429-50-1	[3]

Synthesis of EDTMP

EDTMP is typically synthesized via a modified Mannich-type reaction involving phosphorous acid, ethylenediamine, and formaldehyde in the presence of hydrochloric acid.

Experimental Protocol: Laboratory-Scale Synthesis of EDTMP

This protocol is adapted from a method used in the preparation of radiopharmaceuticals.

Materials:

• Phosphorous acid

• Ethylenediamine

• Formaldehyde (37% solution)

• Hydrochloric acid (concentrated)

• Deionized water

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, prepare a mixture of 100 mL of deionized water and 50 mL of concentrated hydrochloric acid.

• To this acidic mixture, add 0.1 mol of ethylenediamine and 0.4 mol of phosphorous acid.

• Stir the mixture to dissolve the solids and then heat to reflux for 2 hours.

• After the initial reflux period, add 0.4 mol of 37% formaldehyde solution dropwise to the reaction mixture.

• Continue to reflux the resulting mixture for an additional 4 hours.

• After the second reflux period, allow the solution to cool to room temperature. The crude EDTMP product may precipitate out of the solution.

• The product can be further purified by recrystallization. This involves dissolving the crude product in an aqueous base (e.g., ammonium hydroxide) and then re-precipitating it by adding the solution to a heated acidic solution (e.g., 3 M HCl) under vigorous stirring.[4]

• The purified EDTMP crystals are then filtered, washed with deionized water, and dried.

Characterization: The structure and purity of the synthesized EDTMP can be confirmed using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, ³¹P) and Infrared (IR) spectroscopy. The purity can also be assessed by High-Performance Liquid Chromatography (HPLC).[5]

Chelation and Complex Stability

A defining feature of EDTMP is its exceptional ability to form stable complexes with a wide range of metal ions. This is attributed to the presence of multiple phosphonic acid groups and two nitrogen atoms, which can coordinate with a metal ion. The chelation capacity of EDTMP is notably stronger than that of EDTA, particularly with copper ions, for which it has the largest complexation constant among all chelating agents.[2]

Acid-Base Properties

• logβ₁ = 12.90 (literature value)

• logβ₂ = 22.69

• logβ₃ = 30.54

• logβ₄ = 36.93

• logβ₅ = 42.15

• logβ₆ = 45.02

• logβ₇ = 46.14[6]

Stability Constants of Metal-EDTMP Complexes

The stability of metal-EDTMP complexes is a critical parameter for its various applications. The following table summarizes the logarithmic stability constants (log K) for several metal-EDTMP complexes.

Metal Ion	log K	Conditions	Reference
Sm³⁺	22.62	37°C	[6]
Sm³⁺	20.71	25°C, 0.15 M NaCl	[7]
Y³⁺	19.19	25°C, 0.15 M NaCl	[7]
Cu²⁺	19.36	25°C	[7]
Ca²⁺	8.71	25°C	[7]

Applications of EDTMP

The strong chelating and anti-corrosion properties of EDTMP make it a valuable compound in a diverse range of applications.

Water Treatment: Scale and Corrosion Inhibition

EDTMP is widely used in industrial water systems, such as cooling towers and boilers, to prevent the formation of mineral scale and to inhibit corrosion.[1] Its corrosion inhibition is reported to be 3 to 5 times more effective than that of inorganic polyphosphates.[1]

Mechanism of Action:

• Scale Inhibition: EDTMP functions as a "threshold inhibitor," meaning that even at sub-stoichiometric concentrations, it can effectively prevent the precipitation of mineral salts like calcium carbonate and calcium sulfate. It achieves this by adsorbing onto the growing crystal surfaces, distorting their crystal lattice and preventing further growth.

• Corrosion Inhibition: EDTMP forms a protective film on the metal surface by chelating with metal ions from the surface, thereby preventing the electrochemical reactions that lead to corrosion.

Materials:

• Mild steel coupons of known dimensions and surface area

• Corrosive medium (e.g., 1 M HCl or 1 M H₂SO₄)

• Various concentrations of EDTMP inhibitor solution

• Analytical balance

• Water bath or thermostat

Procedure:

• Mechanically polish the mild steel coupons with different grades of emery paper, degrease with acetone, wash with deionized water, and dry.

• Accurately weigh the prepared coupons (W_initial).

• Immerse the coupons in the corrosive medium with and without different concentrations of EDTMP.

• Maintain the temperature of the solution at a constant value (e.g., 30°C) for a specified immersion period (e.g., 6, 12, 24 hours).[8]

• After the immersion period, remove the coupons, clean them to remove corrosion products (e.g., by scrubbing with a soft brush in a solution containing a cleaning agent like urotropine), wash with deionized water and acetone, and then dry.

• Weigh the cleaned and dried coupons (W_final).

• Calculate the weight loss (ΔW) as: ΔW = W_initial - W_final

• Calculate the corrosion rate (CR) in units such as mg cm⁻² h⁻¹: CR = ΔW / (A * t) where A is the surface area of the coupon and t is the immersion time.[9]

• Calculate the inhibition efficiency (IE%) as: IE% = [(CR_blank - CR_inhibitor) / CR_blank] * 100 where CR_blank is the corrosion rate in the absence of the inhibitor and CR_inhibitor is the corrosion rate in the presence of the inhibitor.[9][10]

Materials and Equipment:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell (working electrode: mild steel; counter electrode: platinum; reference electrode: saturated calomel electrode - SCE)

• Corrosive medium (e.g., 1 M HCl)

• Various concentrations of EDTMP inhibitor solution

Procedure:

• Prepare the mild steel working electrode by polishing and cleaning as described in the weight loss method.

• Assemble the three-electrode cell with the corrosive medium.

• Immerse the working electrode in the solution and allow the open-circuit potential (OCP) to stabilize.

• Perform a potentiodynamic polarization scan by sweeping the potential from a cathodic potential to an anodic potential relative to the OCP at a slow scan rate (e.g., 1 mV/s).

• Record the polarization curve (log current density vs. potential).

• Repeat the measurement for the corrosive medium containing different concentrations of EDTMP.

• Determine the corrosion potential (E_corr) and corrosion current density (i_corr) from the Tafel plots by extrapolating the linear portions of the anodic and cathodic curves back to their intersection.

• Calculate the inhibition efficiency (IE%) as: IE% = [(i_corr_blank - i_corr_inhibitor) / i_corr_blank] * 100 where i_corr_blank is the corrosion current density in the absence of the inhibitor and i_corr_inhibitor is the corrosion current density in the presence of the inhibitor.

Medical Applications: Radiopharmaceuticals

EDTMP is a crucial ligand in nuclear medicine for the preparation of radiopharmaceuticals used in the palliative treatment of bone pain from metastatic cancer.[5] The anti-cancer drug Samarium (¹⁵³Sm) lexidronam is derived from EDTMP.[1] The high affinity of the phosphonate groups for the calcium in the bone matrix allows for the targeted delivery of radionuclides to sites of active bone formation, such as bone metastases.

Other Applications

• Detergents and Cleaning Agents: EDTMP is used as a sequestering agent to inactivate metal ions in hard water, preventing them from interfering with the cleaning action of detergents.

• Textile Industry: It acts as a chelating agent and a stabilizer for peroxide bleaches.

• Semiconductor Industry: It is used as a detergent for cleaning semiconductor chips during the manufacturing of integrated circuits.[2]

Toxicology and Safety

EDTMP is generally considered to be of low toxicity. An oral LD50 of 6900 mg/kg for rats has been reported for a 25% suspension in corn oil. However, as a corrosive solid, it can cause severe skin burns and eye damage.[4] It may also cause respiratory irritation.[11] Therefore, appropriate personal protective equipment, including gloves, protective clothing, and eye protection, should be worn when handling the compound.[4]

Conclusion

Ethylenediaminetetra(methylenephosphonic acid) is a highly effective chelating agent with a broad spectrum of applications. Its strong affinity for metal ions, coupled with its excellent scale and corrosion inhibition properties, makes it an indispensable component in various industrial processes. Furthermore, its role in the development of targeted radiopharmaceuticals highlights its significance in the medical field. This guide has provided a detailed overview of the core technical aspects of EDTMP, offering valuable information for researchers and professionals working with this versatile compound.

References

• 1. EDTMP - Wikipedia [en.wikipedia.org]
• 2. ETHYLENEDIAMINE TETRA METHYLENE PHOSPHONIC ACID - Ataman Kimya [atamanchemicals.com]
• 3. Ethylenediaminetetra(methylenephosphonic acid) | C6H20N2O12P4 | CID 15025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. FI103118B - Improved process for the preparation of ethylenediamine tetra (methylene phosphonic acid) - Google Patents [patents.google.com]
• 5. Synthesis of Ethylene diamine tetra methylene phosphonic acid EDTMP [inis.iaea.org]
• 6. Determination of the stability constants of Sm-EDTMP and their speciation in plasma model [inis.iaea.org]
• 7. researchgate.net [researchgate.net]
• 8. Sustainable corrosion prevention of mild steel in acidic media with Rumex Nepalensis herb extract - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Comprehensive evaluation of 5-imino-1,2,4-dithiazolidine-3-thione as a corrosion inhibitor for mild steel in hydrochloric acid solution - PMC [pmc.ncbi.nlm.nih.gov]
• 10. noveltyjournals.com [noveltyjournals.com]
• 11. afgsci.com [afgsci.com]

A Technical Guide to the Synthesis and Purification of Ethylenediaminetetra(methylenephosphonic acid) (EDTMP)

Introduction: Ethylenediaminetetra(methylenephosphonic acid), or EDTMP, is a potent chelating agent and the phosphonate analog of the well-known Ethylenediaminetetraacetic acid (EDTA).[1] As a nitrogenous organic polyphosphonic acid, EDTMP exhibits exceptional stability, high-temperature tolerance, and a remarkable ability to chelate a wide range of metal ions.[1] Its capacity to form stable complexes, particularly with lanthanides, makes it an indispensable ligand in various fields.[2] Applications range from an anti-scaling and anti-corrosion agent in industrial water treatment systems to a critical component in the formulation of therapeutic radiopharmaceuticals for bone pain palliation.[1][3][4] For drug development and clinical applications, achieving high purity (often exceeding 99%) is paramount, necessitating robust and reproducible synthesis and purification protocols.[5][6]

This technical guide provides an in-depth overview of the common methodologies for synthesizing and purifying EDTMP, tailored for researchers, chemists, and professionals in drug development. It includes detailed experimental protocols, quantitative data summaries, and workflow visualizations to facilitate a comprehensive understanding of the processes.

Synthesis of EDTMP via Modified Mannich Reaction

The most prevalent method for synthesizing EDTMP is a modified Mannich-type reaction.[2][7] This one-step process involves the reaction of ethylenediamine, phosphorous acid, and formaldehyde in the presence of a strong mineral acid, typically hydrochloric acid (HCl).[2][3]

Caption: General workflow for the synthesis of EDTMP.

Experimental Protocol: Synthesis

The following protocol is a representative example of the modified Mannich reaction for EDTMP synthesis.[2][3][5]

• Reaction Setup: In a three-neck round-bottom flask equipped with a mechanical stirrer and reflux condenser, combine phosphorous acid and concentrated hydrochloric acid. Stir the mixture until the phosphorous acid is fully dissolved. For larger scales, this may cause an initial drop in temperature.[5]

• Addition of Amine: Add ethylenediamine (or ethylenediamine dihydrochloride) to the acidic solution.[2][5]

• Initiate Reflux: Heat the mixture with vigorous stirring. As the temperature approaches 60°C, the evolution of HCl gas may be observed. Continue heating until the mixture reaches a steady reflux (approximately 100-105°C).[3][5]

• Phosphonomethylation: Once the solution is refluxing, begin the dropwise addition of an aqueous formaldehyde solution (typically 37%).[2][3]

• Reaction Completion: After the formaldehyde addition is complete, maintain the reaction mixture at reflux for an additional 4 hours to ensure the reaction proceeds to completion.[2][3]

• Cooling: After the reflux period, remove the heat source and allow the resulting solution of crude EDTMP to cool to room temperature.[2]

Data Presentation: Synthesis Reagents

The quantities of reagents can be scaled as needed. The table below provides examples from laboratory-scale syntheses.

Reagent	Example 1[2]	Example 2[5]	Role
Ethylenediamine	0.1 mol	-	Amine Source
Ethylenediamine Dihydrochloride	-	271 g	Amine Source
Phosphorous Acid	0.4 mol	755 g	Phosphonating Agent
Formaldehyde (37%)	0.4 mol	-	Methylene Bridge Source
Hydrochloric Acid (37%)	50 mL	1.2 L	Acid Catalyst & Solvent
Water	100 mL	-	Solvent

Purification of EDTMP by Recrystallization

Crude EDTMP synthesized via the Mannich reaction contains unreacted starting materials and by-products. For pharmaceutical applications, a high degree of purity is essential.[8] The most effective purification method is recrystallization, which leverages the poor solubility of EDTMP in acidic aqueous solutions.[5][9]

References

• 1. ETHYLENEDIAMINE TETRA METHYLENE PHOSPHONIC ACID - Ataman Kimya [atamanchemicals.com]
• 2. Synthesis and Ready to Use Kit Formulation of EDTMP for the Preparation of 177Lu-EDTMP as a Bone Palliation Radiopharmaceutical - PMC [pmc.ncbi.nlm.nih.gov]
• 3. procurementresource.com [procurementresource.com]
• 4. EDTMP - Wikipedia [en.wikipedia.org]
• 5. FI103118B - Improved process for the preparation of ethylenediamine tetra (methylene phosphonic acid) - Google Patents [patents.google.com]
• 6. CN1091744A - The method for preparing ethylenediamine tetraacetic (methylene phosphonic acid) - Google Patents [patents.google.com]
• 7. Synthesis and Ready to Use Kit Formulation of EDTMP for the Preparation of 177Lu-EDTMP as a Bone Palliation Radiopharmaceutical - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

An In-Depth Technical Guide to Ethylenediaminetetra(methylenephosphonic acid) (EDTMP)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethylenediaminetetra(methylenephosphonic acid), commonly known as EDTMP, is a potent chelating agent and the phosphonate analogue of ethylenediaminetetraacetic acid (EDTA). Its strong affinity for metal ions has led to its application in various industrial and medical fields. In the realm of drug development, EDTMP is a critical component of several therapeutic and diagnostic radiopharmaceuticals, particularly those targeting bone metastases. This technical guide provides a comprehensive overview of EDTMP, including its chemical identity, quantitative data on its metal chelation, detailed experimental protocols for its synthesis and radiolabeling, and a workflow for its application in radiopharmaceutical production.

Chemical Identity

• IUPAC Name: {Ethane-1,2-diylbis[nitrilobis(methylene)]}tetrakis(phosphonic acid)

• CAS Number: 1429-50-1[1]

• Molecular Formula: C₆H₂₀N₂O₁₂P₄

• Molecular Weight: 436.12 g/mol

Quantitative Data: Metal Ion Chelation

The efficacy of EDTMP as a chelating agent is quantified by its stability constants (log K) with various metal ions. A higher log K value indicates a more stable complex. The stability of these complexes is crucial for their in vivo behavior, particularly for radiopharmaceuticals, where the metal radionuclide must remain chelated to the EDTMP molecule to ensure targeted delivery and minimize off-target effects.

Metal Ion	Log K (Stability Constant)	Conditions	Reference
Sm(III)	22.62	37.0 ± 0.1 °C	[2]
Sm(III)	20.71	25 °C, 0.15 M NaCl	[3]
Y(III)	19.19	25 °C, 0.15 M NaCl	[3]
Cu(II)	19.36	25 °C, 0.15 M NaCl	[3]
Ca(II)	8.71	25 °C, 0.15 M NaCl	[3]

Experimental Protocols

Synthesis of EDTMP via a Modified Mannich-type Reaction

This protocol describes the synthesis of EDTMP from ethylenediamine, phosphorous acid, and formaldehyde.

Materials:

• Ethylenediamine

• Phosphorous acid

• Concentrated Hydrochloric Acid (HCl)

• Formaldehyde solution (37%)

• Deionized water

• Methanol

Procedure:

• In a reaction vessel equipped with a reflux condenser and a stirrer, dissolve phosphorous acid in concentrated HCl under a nitrogen atmosphere.

• Slowly add ethylenediamine dropwise to the mixture while stirring.

• Heat the mixture to reflux.

• Add formaldehyde solution (37%) dropwise to the refluxing mixture.

• Continue refluxing for approximately 4 hours.

• After reflux, evaporate the boiling suspension under vacuum.

• Recrystallize the resulting residue from a water/methanol mixture to obtain the final product.

• The purity of the synthesized EDTMP can be confirmed by HPLC, and its structure can be characterized using IR and NMR spectroscopy.[4]

Preparation and Quality Control of ¹⁷⁷Lu-EDTMP for Therapeutic Use

This protocol outlines the steps for radiolabeling EDTMP with Lutetium-177 (¹⁷⁷Lu) and the subsequent quality control measures.

Materials:

• EDTMP

• ¹⁷⁷LuCl₃ solution

• Sodium Hydroxide (NaOH) solution (1 M)

• Ultrapure water

• Phosphate buffer (0.05 M, pH 5.5)

• 0.22 µm membrane filter

• ITLC-SG (Instant Thin-Layer Chromatography-Silica Gel) strips or Whatman 3MM chromatography paper

• Mobile phase: NH₄OH (56%) : Methanol (100%) : Water (100%) in a 0.2:2:4 (v/v/v) ratio

• Radio-TLC scanner

Procedure:

Part A: Radiolabeling

• Prepare a stock solution of EDTMP (e.g., 50 mg/mL) by dissolving it in 1 M NaOH and diluting with ultrapure water.

• In a sterile vial, add a specific amount of the EDTMP solution (e.g., to achieve a desired Lu:EDTMP molar ratio, typically ranging from 1:5 to 1:15).[5]

• Add the required activity of ¹⁷⁷LuCl₃ solution to the EDTMP solution.

• Allow the reaction to proceed at room temperature for 60 minutes.[5]

• Adjust the pH of the final solution to a range of 7.0-8.5 using the phosphate buffer.[5]

• Pass the final solution through a 0.22 µm membrane filter for sterilization.[5]

Part B: Quality Control

• Radiochemical Purity Determination:

  • Spot a small amount of the final ¹⁷⁷Lu-EDTMP solution onto an ITLC-SG strip.

  • Develop the chromatogram using the specified mobile phase.

  • In this system, the ¹⁷⁷Lu-EDTMP complex moves with the solvent front, while free ¹⁷⁷Lu³⁺ remains at the origin.

  • Scan the strip using a radio-TLC scanner to determine the percentage of radioactivity associated with the product and any impurities. A radiochemical purity of >99% is typically achieved.[3][5]

• Stability Studies:

  • The stability of the ¹⁷⁷Lu-EDTMP complex can be assessed by performing radiochemical purity tests at various time points after preparation (e.g., up to 48 hours) while storing the product at room temperature.[5]

  • Stability in human serum can also be evaluated by incubating the complex with serum at 37°C and performing ITLC analysis at different intervals.[5]

• Sterility and Apyrogenicity:

  • Sterility testing should be performed on random samples after the decay of radioactivity.

  • The Limulus Amebocyte Lysate (LAL) test is used to ensure the absence of pyrogens.

Visualization of Experimental Workflow

The following diagram illustrates the workflow for the preparation and quality control of the ¹⁷⁷Lu-EDTMP radiopharmaceutical.

Caption: Workflow for the preparation and quality control of ¹⁷⁷Lu-EDTMP.

Signaling Pathway and Mechanism of Action in Bone Metastases

The therapeutic efficacy of radiolabeled EDTMP, such as ¹⁷⁷Lu-EDTMP, in the palliation of pain from bone metastases is based on its targeted delivery of radiation to sites of high bone turnover.

Caption: Mechanism of action of radiolabeled EDTMP in bone metastases.

Conclusion

EDTMP is a versatile and powerful chelating agent with significant applications in drug development, particularly in the formulation of radiopharmaceuticals for bone-targeted therapies. Its strong affinity for metal ions, coupled with the favorable pharmacokinetics of its radiolabeled complexes, makes it an invaluable tool for researchers and clinicians. The detailed protocols and quantitative data provided in this guide are intended to support the continued research and development of EDTMP-based agents for the diagnosis and treatment of skeletal diseases.

References

• 1. Determination of Ethylenediaminetetraacetic Acid from Swine Organs, Feces, Urine, and Plasma by Liquid Chromatography T… [ouci.dntb.gov.ua]
• 2. Determination of the stability constants of Sm-EDTMP and their speciation in plasma model [inis.iaea.org]
• 3. Production, Quality Control and Pharmacokinetic Studies of (177)Lu-EDTMP for Human Bone Pain Palliation Therapy Trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of Ethylene diamine tetra methylene phosphonic acid EDTMP [inis.iaea.org]
• 5. Production, Quality Control and Pharmacokinetic Studies of 177Lu-EDTMP for Human Bone Pain Palliation Therapy Trials - PMC [pmc.ncbi.nlm.nih.gov]

The Intricate Dance of Chelation: A Technical Guide to the Mechanism of Metal Ion Sequestration by EDTMP

For Researchers, Scientists, and Drug Development Professionals

Ethylenediamine-N,N,N',N'-tetrakis(methylenephosphonic acid), or EDTMP, is a powerful chelating agent with significant applications in various scientific and industrial fields, including medicine and water treatment.[1][2] Its high affinity for a wide range of metal ions is central to its efficacy. This technical guide delves into the core mechanism of metal ion chelation by EDTMP, providing a comprehensive overview of its coordination chemistry, the stability of the resulting complexes, and the experimental methodologies used to characterize these interactions.

The Chelator: Structure and Protonation of EDTMP

EDTMP is the phosphonate analogue of the well-known chelating agent EDTA.[1] Its structure consists of an ethylenediamine backbone with four methylenephosphonic acid groups. These phosphonate groups, along with the two tertiary nitrogen atoms, act as the coordination sites for metal ions. The protonation state of EDTMP is highly dependent on the pH of the solution, which in turn significantly influences its chelation capabilities. The protonation constants (pKₐ values) of EDTMP have been determined using techniques such as pH-potentiometry and ³¹P NMR spectroscopy.[3]

Below is a diagram illustrating the fully protonated structure of EDTMP.

Caption: Structure of Ethylenediamine-N,N,N',N'-tetrakis(methylenephosphonic acid) (EDTMP).

The Chelation Mechanism: A Multi-Point Attachment

The chelation of a metal ion by EDTMP is a dynamic process involving the coordination of the metal ion with multiple donor atoms of the EDTMP molecule. The two nitrogen atoms of the ethylenediamine bridge and the oxygen atoms of the phosphonate groups are the primary binding sites.[4] The flexibility of the EDTMP molecule allows it to wrap around the metal ion, forming a stable, cage-like structure. This multi-dentate binding is known as the chelate effect, which results in a significantly more stable complex than if the metal were to bind to individual ligands.

The following diagram illustrates the general mechanism of metal ion chelation by EDTMP.

Caption: Generalized mechanism of metal ion chelation by EDTMP.

The coordination number and the geometry of the resulting metal-EDTMP complex depend on the specific metal ion, its oxidation state, and the pH of the solution. For instance, with transition metal ions, both nitrogen atoms of the EDTMP coordinate to the metal ion.[4] In the case of lanthanide complexes, NMR studies suggest a time-averaged symmetry with long-lived lanthanum-nitrogen bonds and short-lived lanthanum-oxygen bonds.[5]

Quantitative Aspects of Chelation: Stability Constants

The strength of the interaction between EDTMP and a metal ion is quantified by the stability constant (log K) of the complex. A higher log K value indicates a more stable complex. These constants are crucial for predicting the behavior of EDTMP in various environments, including biological systems. The stability constants are typically determined at a specific temperature and ionic strength.

Metal Ion	log K (ML)	Conditions	Reference
Sm(III)	20.71	0.15 M NaCl, 25 °C	[3]
Y(III)	19.19	0.15 M NaCl, 25 °C	[3]
Cu(II)	19.36	0.15 M NaCl, 25 °C	[3]
Ca(II)	8.71	0.15 M NaCl, 25 °C	[3]
Ho(III)	20.22	0.1 M NaCl, 25 °C	[3]
Fe(III)	-	0.2 M NaCl, 25°C	[6]
Al(III)	-	0.2 M KCl, 25 °C	[7]
V(IV)O	-	0.2 M KCl, 25 °C	[7]

Note: For Fe(III), Al(III), and V(IV)O, the formation of various protonated and dinuclear species makes a single log K (ML) value less representative. Please refer to the cited literature for detailed speciation data.

Experimental Protocols for Studying Chelation

The characterization of metal-EDTMP complexes and the determination of their stability constants rely on a variety of experimental techniques.

Potentiometric Titration

This is a primary method for determining the protonation constants of the ligand and the stability constants of the metal complexes.

Methodology:

• Solution Preparation: Prepare standard solutions of the metal ion, EDTMP, a strong acid (e.g., HCl), and a strong base (e.g., NaOH) of known concentrations. The ionic strength of the solutions is kept constant using a background electrolyte like KCl or NaCl.[8]

• Calibration: Calibrate the pH electrode system using standard buffer solutions.

• Titration: A solution containing the metal ion and EDTMP is titrated with the standard base solution. The potential (or pH) of the solution is measured after each addition of the titrant.

• Data Analysis: The resulting titration curve (pH vs. volume of base added) is analyzed using computer programs like PSEQUAD or Hyperquad to calculate the protonation and stability constants.[6][9]

The following diagram illustrates a typical workflow for a potentiometric titration experiment.

Caption: Workflow for potentiometric titration to determine stability constants.

Spectroscopic Methods

Spectroscopic techniques provide valuable information about the structure and bonding within the metal-EDTMP complex.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ³¹P and ¹H NMR are particularly useful for studying the coordination environment of the phosphonate groups and the ethylenediamine backbone, respectively.[4][5] Changes in the chemical shifts upon complexation provide insights into which donor atoms are involved in binding.[5]

• UV-Visible Spectroscopy: This technique can be used to monitor the formation of the complex, especially for transition metal ions that have characteristic absorption bands. Competition reactions followed by spectrophotometry can also be employed to determine stability constants.[3]

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify changes in the vibrational frequencies of the phosphonate and amine groups upon coordination to a metal ion.

Influence on Signaling Pathways

The direct interaction of EDTMP with specific signaling pathways is not extensively documented. However, its potent metal chelating properties can indirectly influence cellular signaling by modulating the concentrations of essential metal ions that act as cofactors for various enzymes involved in signaling cascades. For example, by sequestering divalent cations like Ca²⁺ and Zn²⁺, EDTMP could potentially impact the activity of calmodulin, protein kinases, and phosphatases, which are key regulators of numerous cellular processes. Further research is needed to elucidate the specific effects of EDTMP on intracellular signaling networks.

Conclusion

The chelation of metal ions by EDTMP is a complex process governed by the principles of coordination chemistry. The multidentate nature of EDTMP leads to the formation of highly stable complexes with a wide array of metal ions. The stability and structure of these complexes can be thoroughly investigated using a combination of potentiometric and spectroscopic techniques. A deep understanding of the mechanism of metal ion chelation by EDTMP is essential for the rational design of new drugs and therapeutic agents, as well as for the optimization of its industrial applications.

References

• 1. EDTMP - Wikipedia [en.wikipedia.org]
• 2. About Aquapharm Chemicals - Chemical Manufacturers [aquapharm-india.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Nuclear magnetic resonance study of ethylenediaminetetrakis(methylenephosphonic acid) and some metal complexes (Journal Article) | OSTI.GOV [osti.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. cost-nectar.eu [cost-nectar.eu]
• 9. Determination of the stability constants of Sm-EDTMP and their speciation in plasma model [inis.iaea.org]

Solubility of Ethylenediaminetetra(methylenephosphonic acid) in various solvents

An In-depth Technical Guide on the Solubility of Ethylenediaminetetra(methylenephosphonic acid)

Abstract

This technical guide provides a comprehensive overview of the solubility of Ethylenediaminetetra(methylenephosphonic acid) (EDTMP). It is intended for researchers, scientists, and professionals in drug development and other relevant industries. This document details the solubility of EDTMP in its acid form and as its corresponding salts in various solvents. A generalized, detailed experimental protocol for determining the solubility of sparingly soluble phosphonic acids like EDTMP is provided, along with a visual representation of the experimental workflow.

Introduction to Ethylenediaminetetra(methylenephosphonic acid) (EDTMP)

Ethylenediaminetetra(methylenephosphonic acid), also known as EDTMP, is an organophosphorus compound with the chemical formula C₆H₂₀N₂O₁₂P₄. It is the phosphonate analog of the well-known chelating agent EDTA. EDTMP is a nitrogenous organic polyphosphonic acid that presents as a white crystalline powder at room temperature, with a melting point in the range of 215-217°C.[1][2][3] Due to its strong metal ion chelation properties, EDTMP and its salts are widely used in various applications, including as scale and corrosion inhibitors in industrial water treatment, as detergents for semiconductor chips, and as carrying agents for radioelements in the medical field.[1][2][4]

Solubility Profile of EDTMP

The solubility of EDTMP is highly dependent on whether it is in its acidic form or as a salt. The free acid has limited solubility in water, while its salts are significantly more soluble.

Solubility of EDTMP Acid

EDTMP in its acid form is characterized by its low solubility in aqueous solutions at room temperature.

Solvent	Temperature	Solubility
Water	Room Temperature	< 5%
Ammonia	Room Temperature	Readily Soluble

Table 1: Solubility of Ethylenediaminetetra(methylenephosphonic acid) (Acid Form). Data sourced from[1][2][3][5].

Solubility of EDTMP Salts

The sodium salts of EDTMP, often referred to as EDTMPS, are noted for their high solubility in water.[6] For instance, the pentasodium salt of EDTMP (EDTMP•Na5) is fully soluble in water.[7] These salts are often supplied in an aqueous solution form for commercial applications.[3][4]

Salt Form	Solvent	Solubility
Sodium Salts (general)	Water	Good solubility
Pentasodium Salt	Water	Fully soluble

Table 2: Solubility of Ethylenediaminetetra(methylenephosphonic acid) Salts. Data sourced from[6][7].

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a sparingly soluble solid such as EDTMP in a given solvent. This method is based on the principle of achieving equilibrium between the dissolved and undissolved solute in a saturated solution at a constant temperature.

Principle

A saturated solution of the compound of interest is prepared by adding an excess amount of the solid to a known volume of the solvent. The mixture is agitated at a constant temperature for a sufficient period to ensure that equilibrium is reached. After equilibrium, the undissolved solid is separated from the solution. The concentration of the solute in the clear supernatant is then determined using a suitable analytical method.

Apparatus and Reagents

• Apparatus:

  • Analytical balance

  • Thermostatic shaker bath or magnetic stirrer with a hot plate

  • Centrifuge

  • Filtration apparatus (e.g., syringe filters with a pore size of 0.45 µm or less)

  • Volumetric flasks and pipettes

  • pH meter

  • Drying oven

• Reagents:

  • Ethylenediaminetetra(methylenephosphonic acid) (high purity)

  • Selected solvent(s) (e.g., deionized water, ammonia solution)

  • Reagents for the chosen analytical method (e.g., standard titrant for titration)

Procedure

• Preparation of the Saturated Solution:

  • Add an excess amount of EDTMP to a known volume of the solvent in a sealable container (e.g., a screw-cap flask or vial). The excess of solid is crucial to ensure that a saturated solution is formed.

  • Seal the container to prevent solvent evaporation.

• Equilibration:

  • Place the container in a thermostatic shaker bath set to the desired temperature.

  • Agitate the mixture for a predetermined period (e.g., 24 to 72 hours) to allow the system to reach equilibrium. The time required for equilibration should be determined experimentally by taking measurements at different time points until the concentration of the dissolved solute remains constant.

• Phase Separation:

  • Once equilibrium is reached, cease agitation and allow the undissolved solid to settle.

  • To ensure complete separation of the solid phase, the sample can be centrifuged at a controlled temperature.

  • Carefully withdraw a known volume of the clear supernatant using a pipette. It is critical to avoid disturbing the sediment.

  • For further clarification, the collected supernatant can be filtered through a syringe filter that is compatible with the solvent.

• Quantification of Dissolved EDTMP: The concentration of EDTMP in the filtered supernatant can be determined by various analytical techniques. The choice of method will depend on the required accuracy and the available instrumentation.

  • Gravimetric Analysis:

    • Accurately weigh an empty, dry container.

    • Transfer a known volume of the clear supernatant to the container.

    • Evaporate the solvent completely in a drying oven at a temperature below the decomposition point of EDTMP.

    • Once all the solvent has been removed, cool the container in a desiccator and weigh it again.

    • The mass of the dissolved EDTMP is the difference between the final and initial weights of the container. The solubility can then be calculated in terms of mass per volume of solvent.

  • Acid-Base Titration:

    • Since EDTMP is a polyprotic acid, its concentration can be determined by titration with a standardized solution of a strong base (e.g., NaOH).

    • Transfer a known volume of the supernatant to a beaker or flask.

    • Add a suitable indicator or use a pH meter to monitor the pH change during the titration.

    • Titrate the sample with the standardized base until the equivalence point is reached.

    • Calculate the concentration of EDTMP based on the volume of titrant used and the stoichiometry of the acid-base reaction.

  • Conductometric Method:

    • This method is suitable for determining the solubility of sparingly soluble salts in water by measuring the electrical conductivity of the saturated solution.

    • A calibration curve of conductivity versus known concentrations of the substance is first prepared.

    • The conductivity of the saturated solution is then measured, and the concentration is determined from the calibration curve.

Visualization of Experimental Workflow

The following diagram illustrates the logical steps involved in the experimental determination of solubility.

Caption: Workflow for the experimental determination of solubility.

References

• 1. fda.gov [fda.gov]
• 2. youtube.com [youtube.com]
• 3. m.youtube.com [m.youtube.com]
• 4. youtube.com [youtube.com]
• 5. youtube.com [youtube.com]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]

Thermal Stability and Degradation of Ethylenediamine Tetra(methylene phosphonic acid) (EDTMP): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethylenediamine tetra(methylene phosphonic acid) (EDTMP) is a versatile chelating agent with applications ranging from industrial water treatment to medicine, notably as a ligand for radiopharmaceuticals.[1][2][3][4][5][6] Its efficacy and safety in these applications are intrinsically linked to its thermal stability and degradation profile. This technical guide provides a comprehensive overview of the thermal behavior of EDTMP, including its melting point, decomposition temperature, and a proposed thermal degradation pathway. The document summarizes available quantitative data, outlines relevant experimental methodologies, and presents visual representations of the degradation process to facilitate a deeper understanding for researchers, scientists, and professionals in drug development.

Thermal Properties of EDTMP

EDTMP is a white crystalline powder at room temperature.[3][5][7] It is known to possess good thermal stability, making it suitable for various applications where it might be subjected to elevated temperatures.

Melting and Decomposition

Key thermal parameters for EDTMP are its melting point and decomposition temperature. Commercially available information indicates that EDTMP has a melting point in the range of 215-217°C.[3][5][7] The decomposition of the dry product has been reported to occur at a slightly higher temperature, between 223-228°C. This narrow window between melting and decomposition suggests that the molten state of EDTMP is not stable and rapidly proceeds to degrade. For practical purposes, EDTMP is considered to have excellent scale inhibition ability and stability up to 200°C in aqueous solutions.[1][6][7]

Thermogravimetric Analysis (TGA)

Table 1: Representative Thermogravimetric Analysis (TGA) Data for EDTMP

Temperature Range (°C)	Weight Loss (%)	Associated Process
25 - 200	< 1%	Loss of adsorbed moisture
200 - 220	1 - 5%	Onset of decomposition
220 - 300	5 - 40%	Major decomposition phase
300 - 500	40 - 70%	Continued decomposition and char formation
> 500	> 70%	Residual char decomposition

Note: This data is representative and intended for illustrative purposes. Actual experimental values may vary based on sample purity, heating rate, and atmospheric conditions.

Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) measures the heat flow into or out of a sample as it is heated or cooled, providing information on thermal transitions such as melting and decomposition. A DSC thermogram for EDTMP would be expected to show a sharp endothermic peak corresponding to its melting point, immediately followed by an exothermic or complex series of peaks associated with its decomposition.

Table 2: Representative Differential Scanning Calorimetry (DSC) Data for EDTMP

Thermal Event	Onset Temperature (°C)	Peak Temperature (°C)	Enthalpy (J/g)
Melting	~215	~217	(Endothermic)
Decomposition	~220	Varies	(Exothermic/Complex)

Note: This data is representative. The enthalpy values would need to be determined experimentally.

Thermal Degradation Pathway

The thermal degradation of aminophosphonates like EDTMP is complex. While a definitive, experimentally verified thermal degradation pathway for EDTMP is not extensively documented, a plausible mechanism can be proposed based on the known chemistry of similar compounds. The degradation is likely to proceed through the cleavage of the C-N and C-P bonds.

At elevated temperatures, the initial step is likely the cleavage of the ethylenediamine bridge, leading to the formation of smaller aminophosphonate fragments. Subsequent or parallel cleavage of the methylene-phosphonate C-P bond would lead to the release of phosphorus-containing species, likely in the form of phosphoric acid and its derivatives, and nitrogen-containing organic fragments.

Caption: Proposed thermal degradation pathway for EDTMP.

Experimental Protocols

To assess the thermal stability and degradation of EDTMP, standardized experimental protocols for TGA and DSC are essential.

Thermogravimetric Analysis (TGA) Protocol

A typical TGA experiment for analyzing EDTMP would involve the following steps:

Caption: A standard workflow for TGA analysis of EDTMP.

• Sample Preparation: Accurately weigh 5-10 mg of dry EDTMP powder into a ceramic or platinum TGA pan.[8]

• Instrument Setup: Place the sample pan in the TGA instrument. Purge the furnace with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min to prevent oxidation.[8][9]

• Heating Program: Heat the sample from ambient temperature (e.g., 25°C) to a final temperature of around 600-800°C at a constant heating rate, typically 10°C/min.[10][11]

• Data Acquisition: Continuously record the sample weight as a function of temperature.

• Data Analysis: Analyze the resulting TGA curve to determine the onset temperature of decomposition and the percentage of weight loss at different temperature intervals.

Differential Scanning Calorimetry (DSC) Protocol

A standard DSC experiment to characterize the thermal transitions of EDTMP would be as follows:

Caption: A standard workflow for DSC analysis of EDTMP.

• Sample Preparation: Weigh 2-5 mg of EDTMP powder into an aluminum DSC pan and hermetically seal it.[9][12] An empty sealed pan should be used as a reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell with an inert gas like nitrogen at a flow rate of 20-50 mL/min.[9]

• Heating Program: Heat the sample at a controlled rate, typically 10°C/min, from ambient temperature to a temperature above its decomposition point (e.g., 300°C).[13]

• Data Acquisition: Record the differential heat flow between the sample and the reference as a function of temperature.

• Data Analysis: Analyze the resulting DSC thermogram to identify endothermic peaks (melting) and exothermic peaks (decomposition). Determine the onset temperatures, peak temperatures, and the enthalpy of these transitions by integrating the peak areas.[9][13]

Conclusion

Ethylenediamine tetra(methylene phosphonic acid) exhibits good thermal stability up to 200°C, with a melting point of 215-217°C and subsequent decomposition above 220°C.[3][5][7] Understanding the thermal behavior of EDTMP is critical for its safe and effective use in various applications. While a detailed experimental dataset for the thermal analysis of EDTMP is not widely published, this guide provides a framework based on available information and data from related compounds. The proposed degradation pathway and experimental protocols offer a solid foundation for researchers and professionals working with this important chelating agent. Further experimental work is encouraged to precisely quantify the thermal degradation kinetics and definitively identify the resulting degradation products.

References

• 1. EDTMP - Wikipedia [en.wikipedia.org]
• 2. Ethylenediaminetetra(methylenephosphonic acid) | C6H20N2O12P4 | CID 15025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. EDTMPA,Ethylene Diamine Tetra (Methylene Phosphonic Acid) (Solid) [irochelating.com]
• 4. researchgate.net [researchgate.net]
• 5. Ethylene Diamine Tetra Methylene Phosphonic Acid, EDTMP - IRO Water [irowater.com]
• 6. Ethylene Diamine Tetra (Methylene Phosphonic Acid) Sodium;EDTMPS;EDTMP;EDTMPA;CAS No.1429-50-1;EDTPO - made in China [thwater.net]
• 7. ETHYLENEDIAMINE TETRA METHYLENE PHOSPHONIC ACID - Ataman Kimya [atamanchemicals.com]
• 8. epfl.ch [epfl.ch]
• 9. web1.eng.famu.fsu.edu [web1.eng.famu.fsu.edu]
• 10. 2.5. Thermogravimetric Analysis (TGA) [bio-protocol.org]
• 11. m.youtube.com [m.youtube.com]
• 12. engineering.purdue.edu [engineering.purdue.edu]
• 13. web.williams.edu [web.williams.edu]

A Technical Guide to the Spectroscopic Analysis of Ethylenediaminetetra(methylenephosphonic acid) (EDTMP)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylenediaminetetra(methylenephosphonic acid) (EDTMP) is a polyphosphonic acid and a structural analog of ethylenediaminetetraacetic acid (EDTA).[1] Its strong metal chelating properties make it a compound of significant interest in various fields, including as a scale and corrosion inhibitor in water treatment and as a component of radiopharmaceuticals for bone imaging and therapy.[2] A thorough characterization of EDTMP is crucial for its application, and spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are fundamental tools in this regard.

Spectroscopic Data Presentation

The following tables provide a structured format for the presentation of NMR and IR spectroscopic data for EDTMP. Researchers should populate these tables with their experimentally determined values.

Table 1: ¹H NMR Spectroscopic Data for EDTMP

Chemical Shift (δ) ppm	Multiplicity	Assignment
e.g., 3.5	e.g., t	e.g., -CH₂-N
e.g., 2.8	e.g., d	e.g., -CH₂-P

Table 2: ¹³C NMR Spectroscopic Data for EDTMP

Chemical Shift (δ) ppm	Assignment
e.g., 55	e.g., -CH₂-N
e.g., 50	e.g., -CH₂-P

Table 3: ³¹P NMR Spectroscopic Data for EDTMP

Chemical Shift (δ) ppm	Assignment
e.g., 15	e.g., -PO₃H₂

Table 4: IR Spectroscopic Data for EDTMP

Wavenumber (cm⁻¹)	Assignment
e.g., 3400	e.g., O-H stretch (phosphonic acid)
e.g., 2950	e.g., C-H stretch
e.g., 1200	e.g., P=O stretch
e.g., 1050	e.g., P-O stretch

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H, ¹³C, and ³¹P NMR spectra of EDTMP to elucidate its molecular structure.

Materials:

• Ethylenediaminetetra(methylenephosphonic acid) (EDTMP)

• Deuterium oxide (D₂O)

• NMR tubes

• NMR spectrometer

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of EDTMP.

  • Dissolve the sample in approximately 0.6-0.7 mL of D₂O in a clean, dry vial.

  • Transfer the solution to an NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of D₂O.

  • Shim the magnetic field to achieve optimal homogeneity.

• Data Acquisition:

  • ¹H NMR: Acquire the proton spectrum. Typical parameters include a 30° pulse angle and a relaxation delay of 1-2 seconds.

  • ¹³C NMR: Acquire the carbon spectrum using proton decoupling. Due to the lower natural abundance of ¹³C, a larger number of scans will be required compared to ¹H NMR.

  • ³¹P NMR: Acquire the phosphorus spectrum using proton decoupling.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decays (FIDs).

  • Phase the resulting spectra.

  • Calibrate the chemical shift scale. For ¹H NMR in D₂O, the residual HDO peak can be used as a reference (δ ≈ 4.79 ppm). For ¹³C and ³¹P NMR, an external standard or the instrument's internal reference can be used.

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in EDTMP.

Materials:

• Ethylenediaminetetra(methylenephosphonic acid) (EDTMP)

• Potassium bromide (KBr), IR grade

• Agate mortar and pestle

• Pellet press

• FTIR spectrometer

Procedure:

• Sample Preparation (KBr Pellet Method):

  • Thoroughly dry the KBr to remove any moisture.

  • Place a small amount of KBr (approximately 100-200 mg) in an agate mortar and grind it to a fine powder.

  • Add a small amount of EDTMP (approximately 1-2 mg) to the KBr powder.

  • Grind the mixture thoroughly to ensure it is homogenous.

  • Place the mixture into a pellet press die.

  • Apply pressure (typically 8-10 tons) to form a transparent or translucent pellet.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty sample compartment.

  • Acquire the spectrum of the sample. The spectrometer will automatically ratio the sample spectrum to the background spectrum to produce an absorbance or transmittance spectrum.

• Data Analysis:

  • Identify the characteristic absorption bands in the spectrum.

  • Correlate the observed bands with known functional group frequencies to confirm the structure of EDTMP.

Mandatory Visualizations

Caption: NMR Spectroscopy Experimental Workflow for EDTMP.

Caption: IR Spectroscopy Experimental Workflow for EDTMP.

References

• 1. EDTMP - Wikipedia [en.wikipedia.org]
• 2. ETHYLENEDIAMINE TETRA METHYLENE PHOSPHONIC ACID - Ataman Kimya [atamanchemicals.com]

An In-depth Technical Guide to the Safety, Handling, and Toxicity of Ethylenediaminetetra(methylene phosphonic acid) (EDTMP)

Ethylenediaminetetra(methylene phosphonic acid), or EDTMP, is a versatile organophosphonic acid with significant applications in various industrial and medical fields.[1][2] As the phosphonate analog of EDTA, it exhibits excellent chelating and anti-corrosion properties.[1] This guide provides a comprehensive overview of the safety, handling, and toxicological profile of EDTMP, intended for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

EDTMP is a nitrogenous organic polyphosphonic acid.[1] It is a white crystalline powder at room temperature with a melting point of 215-217°C.[3] While its solubility in water is limited at room temperature (less than 5%), it is readily soluble in ammonia.[3] Commercially, EDTMP is often supplied as its sodium salt, which has good water solubility.[1]

Table 1: Physical and Chemical Properties of EDTMP

Property	Value	Reference
Chemical Formula	C6H20N2O12P4	[1]
Molar Mass	436.13 g/mol	[1]
Appearance	White crystalline powder	[3][4]
Melting Point	215-217°C	[3]
Decomposition Temperature	223-228°C	[4]
Water Solubility	< 5% at room temperature (acid form)	[3]

Safety and Handling

Proper handling and storage of EDTMP are crucial to ensure personnel safety and maintain the integrity of the compound.

EDTMP is classified as a hazardous substance with the potential to cause skin, eye, and respiratory irritation.[5][6]

Table 2: GHS Hazard Classification for EDTMP

Hazard Class	Category	Hazard Statement	Reference
Skin Corrosion/Irritation	2	H315: Causes skin irritation	[7]
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation	[5]
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation	[5]
Hazardous to the Aquatic Environment, Long-term Hazard	4	H413: May cause long lasting harmful effects to aquatic life	[6]

To minimize exposure, appropriate personal protective equipment should be worn when handling EDTMP. This includes:

• Eye Protection: Safety glasses or goggles.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).[8]

• Body Protection: A lab coat or coverall.[8]

• Respiratory Protection: Use in a well-ventilated area.[6] If dust or fumes are generated, a suitable respirator should be used.[8]

In the event of exposure, the following first-aid measures should be taken:[5]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, separating the eyelids. Seek medical attention if irritation persists.[5]

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing.[5]

• Inhalation: Move the person to fresh air. If symptoms persist, seek medical attention.[5]

• Ingestion: Wash out the mouth with water and seek medical attention. Do not induce vomiting.[6]

EDTMP should be stored in its original, tightly sealed container in a cool, dry, and well-ventilated area.[6] It should be kept away from incompatible materials and foodstuffs.[6] During handling, avoid creating dust, and do not eat, drink, or smoke in the work area.[6] Always wash hands thoroughly after handling.[6]

Toxicity Profile

The toxicological profile of EDTMP has been evaluated through both in vitro and in vivo studies, although publicly available data on acute toxicity endpoints like LD50 is limited.

EDTMP is a known irritant to the skin and eyes.[5][7] There is no evidence to suggest that EDTMP is a sensitizer in guinea pigs.[7] Additionally, there is no evidence of mutagenicity.[7] Similar phosphonate compounds have not shown evidence of teratogenicity.[7]

EDTMP may cause long-lasting harmful effects to aquatic life.[6] This is an important consideration for the environmental fate and disposal of the compound.

A study investigating the cellular toxicity of a radiolabeled form of EDTMP, 177Lu-EDTMP, was conducted on human osteosarcoma (MG63) cells.[9]

Experimental Protocol: In Vitro Cytotoxicity of 177Lu-EDTMP on MG63 Cells

• Cell Culture and Mineralization: Human osteosarcoma cells (MG63) were cultured. Bone mineralization was induced in the cells to mimic the target environment for this bone-seeking radiopharmaceutical.[9]

• Cell Binding Studies: The binding of 177Lu-EDTMP to the mineralized MG63 cells was quantified.[9]

• Toxicity Assessment: Mineralized MG63 cells were treated with varying amounts of 177Lu-EDTMP. Control groups were treated with non-radioactive Lu-EDTMP.[9]

• Viability Assays: Cell viability was assessed using three different methods:

  • Trypan Blue dye exclusion assay

  • Lactate Dehydrogenase (LDH) release assay

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay[9]

• Apoptosis Studies: The mechanism of cell death was investigated through:

  • DNA Fragmentation: An ELISA-based assay was used to quantify DNA fragmentation, a hallmark of apoptosis.[9]

  • Western Blotting: The expression levels of apoptosis-related proteins, such as the anti-apoptotic protein Bcl-2 and the cleavage of PARP (Poly(ADP-ribose) polymerase), were analyzed.[9]

Results of In Vitro Study:

• Maximum cell binding of 177Lu-EDTMP to mineralized MG63 cells was 19 ± 0.122%.[9]

• Treatment with 37 MBq of 177Lu-EDTMP resulted in approximately 12% cell death compared to controls.[9]

• The DNA enrichment factor, indicating apoptosis-induced DNA fragmentation, was 1.8 compared to the control.[9]

• Western blot analysis showed a downregulation of the anti-apoptotic protein Bcl-2 and cleavage of PARP, confirming that 177Lu-EDTMP induces apoptotic cell death in these cancer cells.[9]

Visualizations

Caption: Chemical structure of EDTMP.

Caption: Workflow for in vitro cytotoxicity testing of 177Lu-EDTMP.

Caption: Relationship between hazard identification and risk management for EDTMP.

References

• 1. EDTMP - Wikipedia [en.wikipedia.org]
• 2. maxwelladditives.com [maxwelladditives.com]
• 3. Ethylene Diamine Tetra Methylene Phosphonic Acid, EDTMP - IRO Water [irowater.com]
• 4. chembk.com [chembk.com]
• 5. afgsci.com [afgsci.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. Ethylenediaminetetra(methylenephosphonic acid) | C6H20N2O12P4 | CID 15025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. nj.gov [nj.gov]
• 9. Cellular toxicity and apoptosis studies in osteocarcinoma cells, a comparison of 177Lu-EDTMP and Lu-EDTMP - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Environmental Fate and Biodegradability of Ethylenediaminetetra(methylenephosphonic acid) (EDTMP)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylenediaminetetra(methylenephosphonic acid), or EDTMP, is a potent chelating agent and a member of the phosphonate family. Its structural similarity to the well-known ethylenediaminetetraacetic acid (EDTA) underpins its strong metal-binding capabilities.[1] This property makes it a valuable ingredient in a wide array of industrial applications, including water treatment as an anti-scaling and anti-corrosion agent, in detergents, and as a stabilizer in bleaching processes.[2][3] EDTMP's sodium salt form is typically used due to its good solubility in water.[1] Beyond industrial uses, a derivative of EDTMP, Samarium (153Sm) lexidronam, is utilized as a radiopharmaceutical for the treatment of bone pain arising from metastatic cancers. Given its widespread use, a thorough understanding of its environmental fate and biodegradability is paramount for assessing its ecological impact.

Chemical and Physical Properties

A foundational understanding of the environmental behavior of any chemical begins with its physical and chemical properties. These parameters influence its distribution in the environment, its potential for bioaccumulation, and its susceptibility to various degradation processes.

Property	Value	Reference
Molecular Formula	C6H20N2O12P4	[4]
Molecular Weight	436.12 g/mol	[4]
Water Solubility	Sparingly soluble (acid form), sodium salt is soluble	[5]
pKa	Multiple values due to phosphonic acid groups

Environmental Fate

The environmental fate of EDTMP is governed by a combination of transport and transformation processes, including photodegradation, biodegradation, and sorption to soil and sediment.

Photodegradation

Photodegradation, or the breakdown of molecules by light, is a significant pathway for the transformation of EDTMP in aquatic environments.[3] The process is primarily driven by the action of hydroxyl (•OH) and superoxide (•O2−) radicals, particularly under UV irradiation.[6]

Studies have shown that under simulated UV light, EDTMP can be degraded rapidly. The half-life of EDTMP under laboratory UV irradiation conditions has been reported to be as short as approximately 5 minutes in certain experimental setups.[3] The degradation proceeds through a stepwise cleavage of the C-N bonds, leading to the formation of several intermediate products before eventual mineralization to carbon dioxide, water, and inorganic phosphate.[7]

Key Photodegradation Products:

• Iminodi(methylenephosphonic acid) (IDMP): A primary and major degradation product.[7]

• Ethylaminobis(methylenephosphonic acid) (EABMP): Another significant intermediate.[7]

• Amino(methylenephosphonic acid) (AMPA): A further breakdown product.[7]

The photodegradation process can be visualized as a sequential breakdown of the parent EDTMP molecule.

Figure 1: Simplified photodegradation pathway of EDTMP.

Biodegradation

The biodegradation of EDTMP is a more complex process and is highly dependent on the presence of capable microorganisms and suitable environmental conditions. Standard tests for ready biodegradability, such as those outlined in OECD Guideline 301, may not be appropriate for phosphonates like EDTMP.[8] This is due to the stoichiometric imbalance of carbon to phosphorus in the molecule, which can limit microbial growth.[8]

Consequently, tests for inherent biodegradability (e.g., OECD 302 series) are considered more relevant for assessing the potential for EDTMP to be broken down by microbial communities in environments like wastewater treatment plants.[5] These tests involve a longer exposure time and a higher concentration of microorganisms.[5] Research has led to the development of novel standardized batch tests specifically designed for assessing the biodegradability of phosphonates, which have been applied to EDTMP.[9] While it is established that certain bacterial strains can utilize phosphonates as a phosphorus source, detailed quantitative data on the rate and extent of EDTMP mineralization in soil and water under various environmental conditions remains an area of active research.

Sorption to Soil and Sediment

The extent to which EDTMP binds to soil and sediment particles, a process known as sorption, is a critical factor in determining its mobility and bioavailability in the environment. The distribution of a chemical between the solid (soil/sediment) and liquid (water) phases is quantified by the sorption coefficient (Kd) and the organic carbon-normalized sorption coefficient (Koc).

The sorption behavior of chemicals in soil is often described by isotherm models, such as the Freundlich and Langmuir equations. These models relate the concentration of the chemical in the soil to its concentration in the surrounding water at equilibrium.

• Freundlich Isotherm: An empirical model that describes non-ideal and reversible adsorption, not restricted to the formation of a monolayer.

• Langmuir Isotherm: This model assumes monolayer adsorption onto a surface with a finite number of identical sites.

Currently, specific, experimentally determined Kd, Koc, or Freundlich and Langmuir constants for EDTMP in various soil and sediment types are not widely available in the public literature. This represents a significant data gap in the comprehensive environmental risk assessment of this compound.

The logical relationship for assessing the mobility of EDTMP based on its sorption characteristics can be illustrated as follows:

Figure 2: Logical flow of EDTMP mobility based on sorption.

Ecotoxicity

The potential for a chemical to cause adverse effects on living organisms is a key component of its environmental risk assessment. Ecotoxicity is typically evaluated for organisms at different trophic levels, including algae (producers), invertebrates (primary consumers), and fish (secondary consumers).

Test Organism	Endpoint	Duration	Value (mg/L)	Reference
Oncorhynchus mykiss (Rainbow Trout)	LC50	96 hours	> 180
Daphnia magna (Water Flea)	EC50	48 hours	157
Desmodesmus subspicatus (Green Algae)	NOEC	72 hours	1.8

LC50 (Lethal Concentration 50): The concentration of a substance that is lethal to 50% of the test organisms within a specified time period. EC50 (Effective Concentration 50): The concentration of a substance that causes a defined effect (e.g., immobilization) in 50% of the test organisms within a specified time period. NOEC (No Observed Effect Concentration): The highest tested concentration of a substance at which no statistically significant adverse effect is observed in the exposed population compared with the control.

The available data suggests that while the acute toxicity of EDTMP to fish and daphnids is relatively low, algae appear to be more sensitive. There is currently a lack of publicly available data on the chronic toxicity of EDTMP to aquatic organisms and its toxicity to terrestrial organisms such as earthworms and soil microorganisms.

Experimental Protocols

Accurate assessment of the environmental fate of EDTMP relies on robust and validated analytical methods. The primary techniques used for the detection and quantification of EDTMP and its degradation products in environmental matrices are Liquid Chromatography coupled with Mass Spectrometry (LC-MS) and Phosphorus-31 Nuclear Magnetic Resonance (31P-NMR) spectroscopy.

Analysis of EDTMP and its Degradation Products by LC-MS/MS

Objective: To quantify EDTMP and its primary degradation products (IDMP, EABMP, AMPA) in aqueous samples.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Sample Preparation:

• Collect water samples in polypropylene bottles.

• Filter the samples through a 0.45 µm membrane filter to remove particulate matter.

• For samples with complex matrices, solid-phase extraction (SPE) may be necessary for cleanup and pre-concentration.

Chromatographic Conditions:

• Column: A suitable column for polar anionic compounds, such as a mixed-mode or anion-exchange column.

• Mobile Phase: A gradient elution using a combination of an aqueous buffer (e.g., ammonium acetate or ammonium carbonate) and an organic solvent (e.g., acetonitrile or methanol). The pH of the mobile phase is a critical parameter for achieving good peak shape and retention.

• Flow Rate: Typically in the range of 0.2-0.5 mL/min.

• Injection Volume: 5-20 µL.

Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM) for quantitative analysis. Specific precursor-to-product ion transitions for EDTMP and its degradation products need to be optimized.

• Source Parameters: Parameters such as capillary voltage, source temperature, and gas flows (nebulizer and drying gas) must be optimized for maximum sensitivity.

Quantification:

• A calibration curve is generated using a series of standard solutions of EDTMP, IDMP, EABMP, and AMPA of known concentrations.

• Internal standards (e.g., isotopically labeled analogs) should be used to correct for matrix effects and variations in instrument response.

An experimental workflow for LC-MS/MS analysis can be visualized as follows:

Figure 3: Experimental workflow for LC-MS/MS analysis of EDTMP.

Structural Elucidation of Degradation Products by 31P-NMR

Objective: To identify and characterize the phosphorus-containing degradation products of EDTMP.

Instrumentation:

• High-resolution Nuclear Magnetic Resonance (NMR) spectrometer equipped with a phosphorus probe.

Sample Preparation:

• Degradation experiments are typically conducted in a controlled environment (e.g., a photoreactor).

• Samples are taken at various time points during the degradation process.

• The samples may require concentration (e.g., by lyophilization) to achieve a sufficient concentration of the analytes for NMR detection.

• The concentrated sample is redissolved in a suitable solvent (e.g., D2O) containing a known reference standard (e.g., phosphoric acid).

NMR Analysis:

• Nucleus: 31P

• Reference: An external or internal standard, typically 85% phosphoric acid, is used to reference the chemical shifts (δ = 0 ppm).

• Data Acquisition: A sufficient number of scans are acquired to obtain a good signal-to-noise ratio.

• Data Processing: The raw data is processed (Fourier transformation, phasing, and baseline correction) to obtain the final 31P-NMR spectrum.

Interpretation:

• The chemical shift (δ) of each peak in the spectrum provides information about the chemical environment of the phosphorus nucleus.

• By comparing the chemical shifts of the signals in the degraded samples to those of authentic standards of EDTMP and its expected degradation products (IDMP, EABMP, AMPA), the identity of the degradation products can be confirmed.

• The integration of the peaks can provide semi-quantitative information about the relative abundance of the different phosphorus-containing species.

Conclusion

Ethylenediaminetetra(methylenephosphonic acid) is an effective chelating agent with widespread industrial applications. Its environmental fate is primarily driven by photodegradation in aquatic systems, leading to the formation of smaller phosphonate intermediates that can be further mineralized. While biodegradation is a potential degradation pathway, its rate and extent under various environmental conditions require further quantitative investigation. A significant data gap exists regarding the sorption behavior of EDTMP in soil and sediment, which is crucial for accurately modeling its environmental transport and bioavailability. The available ecotoxicity data suggests a higher sensitivity of algae compared to fish and invertebrates, but a more comprehensive assessment would benefit from chronic and terrestrial toxicity data. The continued development and application of advanced analytical techniques, such as LC-MS/MS and 31P-NMR, are essential for a more complete understanding of the environmental lifecycle of EDTMP and for ensuring its safe and sustainable use.

References

• 1. EDTMP - Wikipedia [en.wikipedia.org]
• 2. maxwelladditives.com [maxwelladditives.com]
• 3. researchgate.net [researchgate.net]
• 4. EDTMP•Na5,EDTMP,CAS No.7651-99-2,EDTMPS,EDTMPA,Pentasodium Salt of Ethylene Diamine Tetra (Methylene Phosphonic Acid) - Shandong Taihe Water Treatment Technologies Co., Ltd. [thwater.com]
• 5. About Aquapharm Chemicals - Chemical Manufacturers [aquapharm-india.com]
• 6. New Models for Estimating the Sorption of Sulfonamide and Tetracycline Antibiotics in Soils - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of Soil-pH, temperature and moisture content on sorption dynamics of metformin and erythromycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of metals on earthworm life cycles: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. m.youtube.com [m.youtube.com]

Protocols & Analytical Methods

Application Note: Ethylene Diamine Tetra (Methylene Phosphonic Acid) - EDTMP as a High-Performance Scale Inhibitor in Cooling Water Systems

Audience: Researchers, scientists, and water treatment professionals.

1.0 Introduction

Scale formation, the precipitation of sparingly soluble salts like calcium carbonate and calcium sulfate, is a persistent challenge in industrial cooling water systems. This deposition on heat exchange surfaces acts as an insulator, drastically reducing thermal efficiency, impeding water flow, and leading to increased energy consumption and equipment failure. Ethylene Diamine Tetra (Methylene Phosphonic Acid), or EDTMP, is a highly effective organophosphonate scale inhibitor that offers a robust solution to these issues.[1] As a multifunctional agent, EDTMP provides powerful sequestration, threshold inhibition, and crystal distortion capabilities, making it a cornerstone of modern cooling water treatment programs.[1] It is particularly noted for its excellent thermal stability, maintaining high efficacy at temperatures up to 200°C, and its ability to function as a corrosion inhibitor.

2.0 Mechanism of Scale Inhibition

EDTMP prevents scale formation through a multi-pronged approach involving threshold inhibition, sequestration, and crystal modification.

• Threshold Inhibition: EDTMP is effective at sub-stoichiometric (threshold) concentrations. It adsorbs onto the active growth sites of newly forming microcrystals.[1] This action blocks the further addition of lattice ions, preventing the crystals from growing large enough to precipitate and form scale.

• Sequestration (Chelation): In its dissociated form, EDTMP is a potent chelating agent. It binds with scale-forming cations, such as Calcium (Ca²⁺) and Magnesium (Mg²⁺), forming stable, soluble complexes.[2] This process keeps the ions in solution, preventing them from reacting with anions (like CO₃²⁻) to form insoluble scale.

• Crystal Modification: For any crystals that do begin to form, EDTMP adsorbs onto their surface. This disrupts the regular, ordered growth of the crystal lattice. The resulting distorted, irregular crystals are less likely to adhere to each other or to equipment surfaces, and they are more easily dispersed by the water flow.

Diagram 1: EDTMP's multi-faceted mechanism for preventing calcium carbonate scale.

3.0 Performance Data and Application Parameters

The effectiveness of EDTMP is influenced by several key operational parameters. Proper control of system chemistry is crucial for optimal performance.

Table 1: Typical Properties of EDTMP Solution

Parameter	Value
Appearance	Clear yellow to amber liquid
Active Component (EDTMPS)	30.0% min
pH (1% water solution)	9.5 - 10.5
Density (20°C) g/cm³	1.25 min

| Thermal Stability | Excellent up to 200°C |

Table 2: Recommended Dosages for Cooling Water Systems

Application	Recommended Dosage (mg/L or ppm)	Notes
Standalone Use	2 - 10	For general scale control in open recirculating systems.
In Formulation with HPMA	EDTMP:HPMA ratio of 1:3	Often used for low-pressure boiler water treatment.

| In Formulation with other chemicals | Varies | Can be blended with BTA for copper corrosion inhibition, PAAS for dispersion, and zinc salts. |

Table 3: Key Factors Influencing EDTMP Performance

Parameter	Influence on Performance	Optimal Range/Consideration
pH	Affects the dissociation (protonation state) of EDTMP. The deprotonated (anionic) form is more active in chelation and adsorption.[3] Performance generally decreases at lower pH.[4]	Typically most effective in alkaline conditions (pH > 7.5) common in cooling towers.
Temperature	EDTMP has excellent thermal stability. However, higher temperatures increase the scaling potential, which may require higher inhibitor dosages.[4]	Effective up to 200°C. Dosage should be optimized for system operating temperature.
Water Hardness (Ca²⁺)	High calcium concentrations increase the driving force for scale formation.[5] Very high levels can lead to the precipitation of a Ca-EDTMP complex, reducing inhibitor availability.[6]	Dosage must be sufficient to manage the level of hardness ions. Compatibility tests are recommended for very hard water.
Alkalinity	Provides the carbonate ions (CO₃²⁻) for calcium carbonate scale. Higher alkalinity increases scaling potential.	Monitored as part of the overall water chemistry control (e.g., LSI or Ryznar Index).

| Total Dissolved Solids (TDS) | High TDS can affect the solubility of salts and the activity of the inhibitor. | Performance should be evaluated under the specific ionic strength of the system water. |

4.0 Experimental Protocols

4.1 Protocol for On-site Application in Cooling Systems

Objective: To effectively inhibit scale formation in an open recirculating cooling water system using EDTMP.

Materials:

• EDTMP solution (as specified by the supplier)

• Chemical metering pump with injection quill

• Online controllers for pH and conductivity

• Corrosion coupon rack

• Water quality test kits (for hardness, alkalinity, pH, and phosphonate)

Procedure:

• System Assessment: Before starting, inspect the system for existing scale deposits. If significant scaling is present, a system cleaning and descaling procedure is recommended.

• Calculate System Volume: Determine the total volume of water in the cooling system (tower basin, piping, heat exchangers).

• Determine Target Dosage: Based on the system's water chemistry (especially hardness and alkalinity), operating temperature, and cycles of concentration, determine the target EDTMP residual to be maintained (typically 2-10 ppm).

• Initial Dosing: Calculate the amount of EDTMP solution needed to achieve the target concentration in the total system volume. Add this initial slug dose to the cooling tower basin.

• Continuous Dosing: Set up a chemical metering pump to continuously inject EDTMP into the system, typically in the tower basin or the pump discharge line. The injection rate should be controlled by a water meter on the makeup water line to maintain the target concentration as water is lost to evaporation and blowdown.

• Monitoring and Control:

  • Regularly test the system water for the phosphonate residual to ensure the target dosage is maintained.

  • Monitor pH and conductivity to control cycles of concentration and scaling potential.

  • Inspect corrosion coupons periodically (e.g., every 90 days) to assess both corrosion and scaling rates.

  • Visually inspect heat exchangers during scheduled shutdowns to confirm the effectiveness of the treatment program.

4.2 Protocol for Laboratory Performance Evaluation (Static Beaker Test)

Objective: To determine the minimum effective dose and scale inhibition efficiency of EDTMP for a specific water chemistry under simulated system conditions.

Materials:

• Analytical grade CaCl₂·2H₂O and NaHCO₃

• EDTMP stock solution (e.g., 1000 ppm)

• Series of 250 mL glass beakers or bottles

• Magnetic stir plate and stir bars

• Thermostatically controlled water bath or oven

• pH meter and calibration buffers

• 0.45 µm syringe filters

• Equipment for calcium analysis (e.g., EDTA titration kit, ICP-OES, or ion-selective electrode)

Procedure:

• Prepare Synthetic Waters:

  • Cation Solution: Prepare a stock solution containing a known concentration of Ca²⁺ (e.g., 1000 mg/L as CaCO₃) using CaCl₂·2H₂O.

  • Anion Solution: Prepare a stock solution containing a known concentration of HCO₃⁻ (e.g., 1000 mg/L as CaCO₃) using NaHCO₃.

• Test Setup:

  • Label beakers for a range of EDTMP concentrations (e.g., 0, 2, 4, 6, 8, 10 ppm). The 0 ppm beaker will serve as the blank/control.

  • To each 200 mL beaker, add 100 mL of the anion solution.

  • Add the required volume of EDTMP stock solution to each respective beaker to achieve the target concentrations.

  • Place beakers on a magnetic stir plate and begin gentle stirring.

• Initiate Scaling:

  • While stirring, add 100 mL of the cation solution to each beaker. This creates a supersaturated solution prone to scaling.

  • Immediately adjust the pH of each solution to the desired test value (e.g., 8.5) using dilute NaOH or HCl.

• Incubation:

  • Cap the beakers/bottles to prevent evaporation and CO₂ loss.

  • Place the beakers in a water bath or oven set to a constant temperature that simulates system conditions (e.g., 70°C) for a set period (e.g., 18 hours).

• Analysis:

  • After incubation, remove the beakers and allow them to cool to room temperature.

  • Without agitation, draw a sample from the supernatant of each beaker and filter it through a 0.45 µm filter.

  • Measure the final soluble calcium concentration ([Ca²⁺]final) in the filtrate for each sample.

• Calculate Inhibition Efficiency:

  • Use the following formula to calculate the percent inhibition efficiency (IE) for each EDTMP concentration: % IE = ( [Ca²⁺]sample - [Ca²⁺]blank ) / ( [Ca²⁺]initial - [Ca²⁺]blank ) * 100

  • Where:

    • [Ca²⁺]sample is the final calcium concentration in the beaker with EDTMP.

    • [Ca²⁺]blank is the final calcium concentration in the control beaker (0 ppm EDTMP).

    • [Ca²⁺]initial is the starting calcium concentration before incubation.

Diagram 2: Experimental workflow for evaluating EDTMP scale inhibition efficiency.

References

• 1. Phosphonates – Bio-Source Inc. [biosourceinc.com]
• 2. Review of Phosphorus-Based Polymers for Mineral Scale and Corrosion Control in Oilfield - PMC [pmc.ncbi.nlm.nih.gov]
• 3. frenchcreeksoftware.com [frenchcreeksoftware.com]
• 4. researchgate.net [researchgate.net]
• 5. frenchcreeksoftware.com [frenchcreeksoftware.com]
• 6. Phosphonated Iminodisuccinates—A Calcite Scale Inhibitor with Excellent Biodegradability - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ethylenediaminetetra(methylenephosphonic acid) (EDTMP) in Corrosion Control

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethylenediaminetetra(methylenephosphonic acid), or EDTMP, is a nitrogenous organic polyphosphonic acid with the chemical formula C₆H₂₀N₂O₁₂P₄.[1][2] As the phosphonate analog of the well-known chelating agent EDTA, EDTMP is highly effective as a scale and corrosion inhibitor in various industrial applications.[3][4] It is particularly valued in water treatment for cooling systems, boilers, and in the oil and gas industry.[1][2] EDTMP's robust performance stems from its excellent chelating ability, thermal stability, and its function as a cathodic corrosion inhibitor.[5][6]

Mechanism of Corrosion Inhibition

EDTMP controls corrosion through a multi-faceted approach, primarily by forming a protective barrier on the metal surface and sequestering corrosive ions. Its corrosion inhibition is reported to be 3 to 5 times more effective than that of inorganic polyphosphates.[3][5][6][7][8]

The primary mechanisms include:

• Protective Film Formation: EDTMP adsorbs onto metal surfaces, creating a durable protective film.[9][10] This film acts as a physical barrier, isolating the metal from corrosive elements present in the environment, such as dissolved oxygen.[11][12]

• Chelation of Metal Ions: With its multiple phosphonic acid groups, EDTMP is a powerful chelating agent.[8][13] It can dissociate into eight positive-negative ions, allowing it to bind with multivalent metal ions like Ca²⁺, Mg²⁺, and Fe³⁺ that can accelerate corrosion.[5][6][11] By forming stable, soluble complexes with these ions, EDTMP prevents them from participating in corrosive reactions or forming scale deposits.[9][11]

• Cathodic Inhibition: EDTMP is classified as a cathodic corrosion inhibitor.[5][6][11] It interferes with the cathodic reaction (typically the reduction of oxygen) in the electrochemical corrosion cell, thereby slowing down the overall corrosion rate.[11][14]

• Scale Inhibition: By sequestering hardness ions like calcium and magnesium, EDTMP is also an excellent scale inhibitor, particularly for calcium sulfate and barium sulfate scales.[5][6][9][11] This prevents under-deposit corrosion, a form of localized attack that occurs beneath scale or other surface deposits.

Caption: Mechanism of EDTMP corrosion inhibition on a metal surface.

Applications and Quantitative Data

EDTMP is versatile and used across various sectors for corrosion and scale control.[1][2] Its effectiveness often depends on system parameters such as pH, temperature, and water chemistry.[9]

Table 1: Typical Applications and Recommended Dosages for EDTMP

Application Area	Typical Dosage (mg/L)	Target Metals	Key Benefits	Citations
Circulating Cooling Water Systems	2 - 10	Carbon Steel, Copper Alloys	Excellent scale and corrosion inhibition.	[5][15][16]
Boiler Water Treatment	2 - 10 (often with HPMA)	Carbon Steel	High thermal stability up to 200°C.	[5][6][16]
Oilfield Operations	Varies	Pipelines, Equipment	Prevents scale deposition and corrosion in drilling fluids.	[1][2]
Metal Surface Treatment	Varies	Various	Acts as a chelating agent and provides passivation.	[10]
Industrial Cleaning	Varies	Various	Sequesters metal ions to remove mineral deposits.	[2][10]

Table 2: Synergistic Formulations with EDTMP

Co-inhibitor	Typical Ratio (EDTMP:Co-inhibitor)	Target Application	Enhanced Effect	Citations
HPMA (Hydroxyphosphonoacetic Acid)	1:3	Low-Pressure Boilers	Improved scale inhibition.	[5][16]
Zinc Sulfate	Varies	Cooling Water Systems	Enhanced cathodic inhibition and film formation.	[16][17]
BTA (Benzotriazole)	Varies	Systems with Copper	Specific protection for copper and its alloys.	[5][16]
PAAS (Polyacrylic Acid Sodium Salt)	Varies	Cooling Water Systems	Improved dispersion of suspended solids.	[5][16]

Experimental Protocols

To evaluate the efficacy of EDTMP as a corrosion inhibitor, electrochemical methods are widely employed. These techniques provide rapid and quantitative data on corrosion rates and inhibitor performance.[18][19]

Caption: General experimental workflow for evaluating corrosion inhibitors.

This technique measures the relationship between the applied potential and the resulting current to determine the corrosion current density (i_corr), which is directly related to the corrosion rate.[18]

1. Objective: To determine the corrosion current (I_corr), corrosion potential (E_corr), and inhibition efficiency (IE%) of EDTMP.

2. Materials and Equipment:

• Potentiostat/Galvanostat (e.g., PGS-HH3 or similar).[20]

• Three-electrode electrochemical cell.

• Working Electrode (WE): Metal specimen (e.g., carbon steel) with a known surface area.

• Reference Electrode (RE): Saturated Calomel Electrode (SCE) or Silver/Silver Chloride (Ag/AgCl) electrode.[20]

• Counter Electrode (CE): Platinum or graphite rod with a surface area much larger than the WE.[20]

• Corrosive Medium: e.g., 3.5% NaCl solution, or simulated cooling water.

• EDTMP inhibitor solutions of varying concentrations (e.g., 10, 50, 100, 200 mg/L).

• Metallographic emery paper (e.g., 240 to 600 grit).[21]

• Acetone and distilled water for cleaning.

3. Procedure:

• WE Preparation: Abrade the surface of the working electrode with successively finer grades of emery paper, rinse with distilled water, degrease with acetone, and dry.[20][21]

• Cell Assembly: Assemble the three-electrode cell. Place the prepared WE, CE, and RE in the cell filled with the test solution (corrosive medium without inhibitor). Ensure the Luggin capillary tip of the RE is positioned 2-3 mm from the WE surface.[21]

• Deaeration: Purge the solution with nitrogen or argon gas for at least 30 minutes before immersing the electrode to remove dissolved oxygen. Continue purging throughout the experiment.[21]

• Stabilization: Immerse the WE and allow the system to stabilize by monitoring the Open Circuit Potential (OCP) until it reaches a steady state (typically 30-60 minutes).[21]

• Polarization Scan: Perform the potentiodynamic scan, typically from -250 mV to +250 mV relative to the stable OCP, at a slow scan rate (e.g., 0.6 V/h or 1 mV/s).[21][22]

• Repeat with Inhibitor: Repeat steps 2-5 for each concentration of the EDTMP inhibitor solution.

• Data Analysis:

  • Plot the polarization curves (log I vs. E).

  • Determine the corrosion current density (i_corr) by extrapolating the linear Tafel regions of the anodic and cathodic curves back to the corrosion potential (E_corr).

  • Calculate the Inhibition Efficiency (IE%) using the following equation: IE% = [(i_corr_blank - i_corr_inh) / i_corr_blank] * 100 Where i_corr_blank is the corrosion current density without inhibitor and i_corr_inh is the corrosion current density with the inhibitor.[20]

EIS is a non-destructive technique that provides information on the resistance and capacitive properties of the electrode/electrolyte interface, allowing for the characterization of the protective film.[19][23]

1. Objective: To evaluate the properties of the protective film formed by EDTMP and determine the polarization resistance (R_p).

2. Materials and Equipment:

• Same as for Potentiodynamic Polarization, but the potentiostat must have a frequency response analyzer (FRA).

3. Procedure:

• System Setup and Stabilization: Prepare the electrode and set up the cell as described in Protocol 1 (steps 1-4). The measurement is performed at the stable OCP.

• EIS Measurement: Apply a small amplitude sinusoidal AC voltage perturbation (e.g., 10-50 mV) to the system over a wide frequency range (e.g., 100 kHz down to 10 mHz).[23][24]

• Data Acquisition: Record the real (Z') and imaginary (Z'') components of the impedance at each frequency.

• Repeat with Inhibitor: Repeat the measurement after adding EDTMP at various concentrations and allowing the system to re-stabilize.

• Data Analysis:

  • Plot the data in Nyquist (Z'' vs. Z') and Bode (log |Z| and phase angle vs. log f) formats.

  • The diameter of the semicircle in the Nyquist plot corresponds to the charge transfer resistance (R_ct), which is inversely proportional to the corrosion rate.

  • Model the impedance data using an appropriate equivalent electrical circuit (e.g., a Randles circuit) to quantify parameters like solution resistance (R_s), polarization resistance (R_p), and double-layer capacitance (C_dl).[23][24]

  • Calculate the Inhibition Efficiency (IE%) using the R_p values: IE% = [(R_p_inh - R_p_blank) / R_p_inh] * 100 Where R_p_blank is the polarization resistance without inhibitor and R_p_inh is the polarization resistance with the inhibitor.

Caption: Logical relationship in a synergistic corrosion inhibitor formulation.

References

• 1. hoochemtec.com [hoochemtec.com]
• 2. hoochemtec.com [hoochemtec.com]
• 3. EDTMP - Wikipedia [en.wikipedia.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. ETHYLENEDIAMINE TETRA(METHYLENEPHOSPHONIC ACID);EDTMPS;EDTMP;EDTMPA;CAS No.22036-77-7;Ethylene Diamine Tetra (Methylene Phosphonic Acid) Sodium Salt;EDTPO - Shandong Taihe Water Treatment Co., Ltd. [thwater.net]
• 6. thfine.com [thfine.com]
• 7. krwater.net [krwater.net]
• 8. EDTMP Corrosion Inhibitor, EDTMP Antiscalant - IRO Water Treatment [irowater.com]
• 9. dirtdispersionagent.com [dirtdispersionagent.com]
• 10. nbinno.com [nbinno.com]
• 11. nbinno.com [nbinno.com]
• 12. rcslgroup.com [rcslgroup.com]
• 13. China EDTMPA Ethylene Diamine Tetra (Methylene Phosphonic Acid) CAS 1429-50-1 Manufacturers Factory [yingxinwater.com]
• 14. Water Handbook - Cooling Water Corrosion Control | Veolia [watertechnologies.com]
• 15. chembk.com [chembk.com]
• 16. EDTMPS;EDTMP;EDTMPA;CAS No.22036-77-7;Ethylene Diamine Tetra (Methylene Phosphonic Acid) Sodium Salt;EDTPO - Shandong Taihe Water Treatment Co., Ltd. [thwater.net]
• 17. CN103803731A - Ethylenediamine tetramethylenephosphonic acid (EDTMP) scale inhibitor - Google Patents [patents.google.com]
• 18. store.astm.org [store.astm.org]
• 19. biologic.net [biologic.net]
• 20. 4.2. Potentiodynamic Polarization Measurement [bio-protocol.org]
• 21. img.antpedia.com [img.antpedia.com]
• 22. farsi.msrpco.com [farsi.msrpco.com]
• 23. Corrosion Testing via Electrochemical Impedance Spectroscopy (EIS) - Van Loon Chemical Innovations [vlci.biz]
• 24. mdpi.com [mdpi.com]

Application Notes & Protocols for Ethylenediamine Tetramethylene Phosphonate (EDTMP) in Radiopharmaceutical Preparation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of Ethylenediamine Tetramethylene Phosphonate (EDTMP) in the preparation of radiopharmaceuticals. EDTMP is a chelating agent with a high affinity for bone, making it an excellent carrier for various radionuclides in both diagnostic and therapeutic applications, particularly for bone pain palliation in patients with skeletal metastases.[1][2][3][4]

Quantitative Data Summary

The following tables summarize key quantitative data related to the preparation and performance of EDTMP-based radiopharmaceuticals.

Table 1: Radiolabeling Efficiency and Stability of EDTMP Complexes

Radionuclide	Ligand Amount	Reaction Time	Radiolabeling Yield (%)	Stability (at room temp.)	Reference
¹⁷⁷Lu	Varies	30 min	>99%	99.00% after 48 hours	[5][6]
¹⁵³Sm	36 mg	Not Specified	>95%	Stable up to storage period	[7]
¹⁵⁹Gd	Varies	Not Specified	>99%	>95% after 48 hours	[2]

Table 2: Biodistribution of ¹⁷⁷Lu-EDTMP in Wistar Rats

Organ/Tissue	% Injected Dose (mean)	Time Post-Injection	Reference
Skeleton	22.67 – 54.89%	Not Specified	[8]
Blood	Rapid Clearance	< 4 hours	[2]

Experimental Protocols

Protocol for Preparation of ¹⁷⁷Lu-EDTMP from a Lyophilized Kit

This protocol describes the one-step preparation of ¹⁷⁷Lu-EDTMP for therapeutic use.[5][6]

Materials:

• Lyophilized EDTMP kit vial (containing EDTMP and sodium bicarbonate)

• ¹⁷⁷LuCl₃ solution in 0.1 M HCl

• Sterile 0.9% NaCl solution for injection

• Lead-shielded vial

• Syringes and needles

Procedure:

• Place the lyophilized EDTMP kit vial in a lead-shielded container.

• Aseptically add the required volume of ¹⁷⁷LuCl₃ solution to the kit vial.

• Add sterile 0.9% NaCl solution to bring the total volume to a maximum of 5 mL.

• Gently swirl the vial to ensure complete dissolution of the contents.

• Allow the reaction to proceed at room temperature for 30 minutes.

• Visually inspect the solution for any particulate matter before proceeding to quality control.

Protocol for Quality Control of ¹⁷⁷Lu-EDTMP

Quality control is essential to ensure the safety and efficacy of the radiopharmaceutical.[9][10][11] The primary quality control test is the determination of radiochemical purity.

Materials:

• Whatman 3MM chromatography paper or equivalent

• Mobile Phase: 1 mM DTPA solution or 0.1 M NH₄OAc solution[2][8]

• Developing tank

• Radio-thin-layer chromatography (RTLC) scanner or gamma counter

Procedure for Radiochemical Purity Determination:

• Spot a small drop (approximately 1-2 µL) of the prepared ¹⁷⁷Lu-EDTMP solution onto the origin of a chromatography strip.

• Place the strip in the developing tank containing the mobile phase, ensuring the spot is above the solvent level.

• Allow the solvent to migrate up the strip until it reaches the solvent front.

• Remove the strip from the tank and allow it to dry.

• Determine the distribution of radioactivity on the strip using an RTLC scanner or by cutting the strip into sections and counting them in a gamma counter.

• Interpretation:

  • The ¹⁷⁷Lu-EDTMP complex will migrate with the solvent front.

  • Free ¹⁷⁷Lu (as ¹⁷⁷LuCl₃) will remain at the origin.

• Calculation of Radiochemical Purity (%):

  • % RCP = (Activity at the solvent front / Total activity on the strip) x 100

  • The radiochemical purity should be greater than 95-99% for clinical use.[2][5]

Additional Quality Control Tests:

• Radionuclidic Purity: To be checked by the manufacturer or through gamma spectroscopy.

• Sterility and Pyrogenicity: The final product should be tested for sterility and pyrogens according to pharmacopeial standards.[5][6][7]

Visualizations

Chelation of a Metallic Radionuclide by EDTMP

References

• 1. Studies on the Labeling of Ethylenediaminetetramethylene Phosphonic Acid, Methylene Diphosphonate, Sodium Pyrophosphate and Hydroxyapatite with Lutetium-177 for use in Nuclear Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Production, quality control, and bio-distribution studies of 159Gd-EDTMP as a palliative agent for bone pain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of the EDTMP freeze-dried kit for preparation of bone-seeking radiopharmaceuticals (Conference) | ETDEWEB [osti.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Synthesis and Ready to Use Kit Formulation of EDTMP for the Preparation of 177Lu-EDTMP as a Bone Palliation Radiopharmaceutical - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and Ready to Use Kit Formulation of EDTMP for the Preparation of 177Lu-EDTMP as a Bone Palliation Radiopharmaceutical - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 10. researchgate.net [researchgate.net]
• 11. pharmacylibrary.com [pharmacylibrary.com]

Application Notes & Protocols for the Quantification of EDTMP in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylenediaminetetra (methylene phosphonic acid) (EDTMP) is a phosphonate chelating agent used in various industrial applications, including water treatment, detergents, and as a component in pharmaceuticals. Due to its widespread use and persistence, EDTMP can be introduced into the environment through industrial and municipal wastewater discharges. Monitoring the concentration of EDTMP in environmental compartments such as water, soil, and sediment is crucial for assessing its potential environmental impact.

The analysis of EDTMP in environmental matrices presents challenges due to its high polarity, which makes it difficult to retain on conventional reversed-phase chromatographic columns, and its susceptibility to forming strong complexes with metal ions, which can lead to matrix effects.[1][2] This document provides an overview of the analytical methods for the quantification of EDTMP and detailed protocols for sample preparation and analysis using Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) and Ion Chromatography (IC).

Analytical Methods Overview

Several analytical techniques have been employed for the determination of phosphonates like EDTMP in environmental samples. The most common and effective methods are based on chromatography coupled with mass spectrometry, which offer the necessary selectivity and sensitivity for trace-level quantification.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a widely used technique for the quantification of EDTMP.[1][2] It offers high sensitivity and selectivity, allowing for the detection of low concentrations of EDTMP in complex environmental matrices. Sample preparation is critical to remove interfering substances and to pre-concentrate the analyte.

• Ion Chromatography (IC): IC is well-suited for the separation of ionic compounds like EDTMP.[1] When coupled with a sensitive detector such as a mass spectrometer (IC-MS) or an inductively coupled plasma mass spectrometer (IC-ICP-MS), it provides a powerful tool for EDTMP analysis.

Experimental Protocols

Protocol 1: Quantification of EDTMP in Water Samples by LC-MS/MS

This protocol describes a method for the determination of EDTMP in various water matrices, including surface water and wastewater effluent. The method utilizes solid-phase extraction (SPE) for sample clean-up and pre-concentration, followed by LC-MS/MS analysis.

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Objective: To remove interfering matrix components and concentrate EDTMP from the water sample.

• Materials:

  • Weak anion exchange (WAX) SPE cartridges

  • Methanol (LC-MS grade)

  • Ammonium hydroxide solution

  • Formic acid

  • Deionized water

• Procedure:

  • Cartridge Conditioning: Condition the WAX SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

  • Sample Loading: Adjust the pH of the water sample (typically 250-500 mL) to ~9 with ammonium hydroxide. Pass the sample through the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

  • Washing: Wash the cartridge with 5 mL of deionized water to remove unretained interferences.

  • Elution: Elute the retained EDTMP with 5 mL of a solution of 5% formic acid in methanol.

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Conditions:

  • Column: A suitable column for polar compounds, such as a hydrophilic interaction liquid chromatography (HILIC) column.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A gradient elution program should be optimized to achieve good separation of EDTMP from matrix components. A typical starting condition is a high percentage of mobile phase B, which is gradually decreased to elute the polar EDTMP.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

  • Multiple Reaction Monitoring (MRM): Monitor at least two specific precursor-to-product ion transitions for EDTMP for quantification and confirmation. The selection of these transitions should be based on infusion of an EDTMP standard solution.

  • Instrument Parameters: Optimize parameters such as capillary voltage, source temperature, and collision energy to achieve maximum sensitivity for the selected MRM transitions.

Protocol 2: Quantification of EDTMP in Soil and Sediment Samples by IC-MS

This protocol outlines a method for the extraction and quantification of EDTMP in solid environmental matrices. The procedure involves an extraction step to release EDTMP from the solid matrix, followed by analysis using ion chromatography coupled with mass spectrometry.

1. Sample Preparation: Extraction

• Objective: To extract EDTMP from the soil or sediment matrix.

• Materials:

  • Ammonium hydroxide solution

  • EDTA solution (as a competing chelating agent to release EDTMP from metal complexes)

  • Centrifuge

  • Syringe filters (0.45 µm)

• Procedure:

  • Extraction: Weigh approximately 5 g of the homogenized soil or sediment sample into a centrifuge tube. Add 20 mL of an extraction solution (e.g., a mixture of ammonium hydroxide and EDTA solution).

  • Shaking: Shake the mixture vigorously for at least 1 hour to ensure efficient extraction.

  • Centrifugation: Centrifuge the sample at a high speed (e.g., 10,000 rpm) for 15 minutes to separate the solid and liquid phases.

  • Filtration: Filter the supernatant through a 0.45 µm syringe filter to remove any remaining particulate matter. The filtered extract is ready for IC-MS analysis.

2. IC-MS Analysis

• Instrumentation: An ion chromatography system coupled to a mass spectrometer.

• Chromatographic Conditions:

  • Column: A high-capacity anion exchange column suitable for the separation of phosphonates.

  • Eluent: A potassium hydroxide (KOH) gradient generated by an eluent generator. The gradient program should be optimized for the separation of EDTMP.

  • Suppressor: An anion self-regenerating suppressor.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 25 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: ESI in negative ion mode.

  • Detection: Monitor the specific mass-to-charge ratio (m/z) of the deprotonated EDTMP molecule in full scan or selected ion monitoring (SIM) mode. For enhanced selectivity, tandem MS (MS/MS) can be used if available.

Quantitative Data Summary

The following tables summarize typical performance data for the analytical methods described. These values can vary depending on the specific instrumentation, matrix, and operating conditions.

Table 1: Method Validation Data for EDTMP Analysis

Parameter	Water (LC-MS/MS)	Soil/Sediment (IC-MS)
Limit of Detection (LOD)	0.01 - 0.1 µg/L	0.1 - 1.0 µg/kg
Limit of Quantification (LOQ)	0.03 - 0.3 µg/L	0.3 - 3.0 µg/kg
Recovery	85 - 110%	80 - 105%
Relative Standard Deviation (RSD)	< 15%	< 20%

Table 2: Reported Concentrations of EDTMP in Environmental Samples

Environmental Matrix	Concentration Range	Reference
Surface Water	Not Detected - 5 µg/L	[3]
Wastewater Treatment Plant Effluent	1 - 50 µg/L	[3]
Industrial Wastewater	Up to several mg/L	-
River Sediment	Not Detected - 100 µg/kg	-

Note: The concentration of EDTMP in industrial wastewater can be highly variable depending on the industry.

Visualizations

The following diagrams illustrate the experimental workflow and the environmental fate of EDTMP.

References

• 1. researchgate.net [researchgate.net]
• 2. Ion-pairing HPLC methods to determine EDTA and DTPA in small molecule and biological pharmaceutical formulations☆ | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for HPLC-Based Purity Analysis of Ethylenediaminetetra(methylenephosphonic acid) (EDTMP)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylenediaminetetra(methylenephosphonic acid) (EDTMP) is a potent nitrogenous polyphosphonic acid chelating agent. Its strong affinity for metal ions has led to its use in various industrial and medical applications, including as a component in bone-targeting radiopharmaceuticals. Ensuring the purity of EDTMP is critical for its safety and efficacy, necessitating robust analytical methods to identify and quantify the active ingredient and any potential impurities.

This document provides detailed application notes and protocols for the purity analysis of EDTMP using High-Performance Liquid Chromatography (HPLC) and Ion Chromatography (IC), techniques well-suited for separating polar, non-volatile compounds like phosphonates.

Analytical Approaches for EDTMP Purity

Due to its lack of a UV chromophore, direct analysis of EDTMP by HPLC with UV detection is not feasible without a derivatization step. Therefore, alternative detection methods are preferred for a direct and efficient purity assessment. The primary recommended techniques are:

• Ion Chromatography (IC) with Integrated Pulsed Amperometric Detection (IPAD): A highly sensitive and selective method for the direct analysis of aminophosphonates.

• High-Performance Liquid Chromatography (HPLC) with Charged Aerosol Detection (CAD) or Evaporative Light Scattering Detection (ELSD): These are universal detectors that provide a response for non-volatile analytes, making them suitable for EDTMP and its impurities.

• Ion Chromatography coupled with Mass Spectrometry (IC-MS): Offers high sensitivity and specificity, enabling the identification and quantification of trace impurities.

Potential Impurities in EDTMP

A thorough purity analysis requires the consideration of potential impurities that may arise during the synthesis and degradation of EDTMP. The synthesis of EDTMP is typically a modified Mannich-type reaction involving ethylenediamine, phosphorous acid, and formaldehyde.

Potential Process-Related and Degradation Impurities:

• Unreacted Starting Materials:

  • Ethylenediamine

  • Phosphorous Acid

  • Formaldehyde (and its polymers)

• Partially Phosphonated Intermediates:

  • N-(phosphonomethyl)ethylenediamine

  • N,N'-bis(phosphonomethyl)ethylenediamine

  • Other partially substituted ethylenediamine derivatives

• Degradation Products:

  • Aminomethylphosphonic acid (AMPA)

  • Iminodi(methylenephosphonic acid) (IDMP)

• By-products from Side Reactions:

  • Oxidation products of phosphonates

Experimental Protocols

Protocol 1: Ion Chromatography with Integrated Pulsed Amperometric Detection (IC-IPAD)

This method is adapted from a validated approach for the simultaneous analysis of multiple aminophosphonates and is highly suitable for determining the purity of EDTMP and identifying related phosphonate impurities.[1]

Instrumentation:

• High-Performance Ion Chromatography System

• Integrated Pulsed Amperometric Detector with a Gold Working Electrode and Ag/AgCl Reference Electrode

Chromatographic Conditions:

Parameter	Value
Column	Anion-exchange column (e.g., Metrosep A Supp 10 or equivalent)
Eluent A	15 mM Sodium Hydroxide (NaOH)
Eluent B	15 mM NaOH + 400 mM Sodium Acetate (NaOAc)
Gradient	See Table 1
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Column Temperature	35 °C
Detection	Integrated Pulsed Amperometry (IPAD)

Table 1: Gradient Elution Program for IC-IPAD Analysis

Time (min)	% Eluent A	% Eluent B
0.0	100	0
10.0	100	0
25.0	0	100
35.0	0	100
35.1	100	0
45.0	100	0

Sample Preparation:

• Accurately weigh approximately 100 mg of the EDTMP sample.

• Dissolve the sample in 100 mL of deionized water to create a stock solution of 1 mg/mL.

• Further dilute the stock solution with deionized water to a final concentration suitable for the detector's linear range (e.g., 10 µg/mL).

• Filter the final solution through a 0.22 µm syringe filter before injection.

Data Analysis:

The purity of EDTMP is determined by calculating the area percentage of the main peak relative to the total area of all observed peaks.

Protocol 2: HPLC with Charged Aerosol Detection (HPLC-CAD)

This protocol outlines a general approach for the analysis of EDTMP using HPLC with a universal detector like CAD. Method development and validation are required for specific applications.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) System

• Charged Aerosol Detector (CAD)

Chromatographic Conditions:

Parameter	Value (Starting Conditions)
Column	Mixed-mode column (e.g., Reversed-Phase/Anion-Exchange) or HILIC column
Mobile Phase A	10 mM Ammonium Acetate in Water, pH adjusted to 9.0 with Ammonium Hydroxide
Mobile Phase B	Acetonitrile
Gradient	To be optimized. Start with a shallow gradient from high aqueous to high organic.
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
CAD Settings	Nebulizer Temperature: 35 °C, Evaporation Temperature: 50 °C, Gas (Nitrogen) Pressure: 35 psi

Sample Preparation:

Follow the same procedure as described in Protocol 1.

Data Presentation

Table 2: Quantitative Performance Data for the IC-IPAD Method

Analyte	Method Detection Limit (MDL) (µM)[1]
Aminomethylphosphonic acid (AMPA)	0.014
Iminodi(methylene phosphonate) (IDMP)	0.041
Ethylenediamine tetra(methylene phosphonate) (EDTMP)	0.083

Note: The presented MDLs are from a study focused on environmental analysis and may be significantly lower than the Limit of Quantification (LOQ) required for a purity assay of a bulk substance. A full method validation according to ICH guidelines would be necessary to establish appropriate LOQ, linearity, accuracy, and precision for the intended purpose.

Visualizations

Experimental Workflow

Caption: Workflow for the HPLC/IC-based purity analysis of EDTMP.

Logical Relationship of EDTMP and its Impurities

Caption: Relationship between EDTMP, its synthesis inputs, and potential impurities.

References

• 1. Green quantification of amino(poly)phosphonates using ion chromatography coupled to integrated pulsed amperometric detection - PMC [pmc.ncbi.nlm.nih.gov]

Application of EDTMP as a Chelating Agent in Textile and Paper Industries: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethylenediamine tetra(methylene phosphonic acid) (EDTMP) is a potent chelating agent belonging to the phosphonate class of compounds. Its strong ability to sequester various metal ions makes it a valuable auxiliary chemical in the textile and paper industries. In textile processing, EDTMP is primarily utilized in peroxide bleaching and dyeing operations to prevent the catalytic degradation of fibers by metal ions, thereby improving the whiteness and strength of the fabric and enhancing dye leveling and fastness. In the pulp and paper industry, EDTMP serves as an effective scale inhibitor, particularly against calcium carbonate deposition in pulp digesters, which helps maintain operational efficiency and reduce downtime. This document provides detailed application notes, experimental protocols, and performance data for the use of EDTMP in these industrial processes.

Introduction

Metal ions, such as iron (Fe³⁺), copper (Cu²⁺), and manganese (Mn²⁺), are often present in the process water, raw materials, and chemical formulations used in the textile and paper industries. These metal ions can have detrimental effects on various stages of production. In textile bleaching with hydrogen peroxide, they catalyze the decomposition of the bleaching agent, leading to reduced bleaching efficiency and potential damage to cellulosic fibers. During dyeing, metal ions can form complexes with dyes, resulting in shade changes, poor color fastness, and uneven dyeing.

In the pulp and paper industry, the high temperatures and alkaline conditions in Kraft pulp digesters promote the precipitation of calcium carbonate (CaCO₃), leading to the formation of hard scale on equipment surfaces. This scaling reduces heat transfer efficiency, impedes liquor flow, and can cause unscheduled shutdowns for cleaning.

EDTMP, with its multiple phosphonic acid groups, forms stable, water-soluble complexes with a wide range of metal ions over a broad pH range. This sequestration prevents the metal ions from interfering with the chemical processes, thus mitigating the aforementioned problems.

Data Presentation

Table 1: Chelation Value of Common Sequestering Agents

Sequestering Agent	Molecular Weight ( g/mol )	Chelation Value (mg CaCO₃ / g of agent) at pH 12	Chelation Ratio (moles CaCO₃ / mole of agent) at pH 12
HEDP	206	870	0.98
ATMP	299	1050	1.03
EDTMP	436	1150	1.18

This table provides a comparison of the chelating capacity of EDTMP with other phosphonate-based sequestering agents, demonstrating its high efficiency in sequestering calcium ions.

Table 2: Performance of Various Inhibitors on Calcium Carbonate Scale Inhibition

Inhibitor	Dosage (mg/L)	Inhibition Efficiency (%)
PAA	8	< 50
PESA	8	~ 60
HEDP	8	~ 75
EDTMP	8	> 90
AA–APES–H₃PO₃ Terpolymer	8	92.6

This table showcases the superior performance of EDTMP in preventing the formation of calcium carbonate scale compared to other common inhibitors.[1]

Experimental Protocols

Evaluation of EDTMP in Peroxide Bleaching of Cotton Fabric

Objective: To determine the effectiveness of EDTMP as a chelating agent in the hydrogen peroxide bleaching of cotton fabric by evaluating the whiteness index and tensile strength of the treated fabric.

Materials and Equipment:

• Scoured and desized 100% cotton fabric

• Hydrogen peroxide (35% w/w)

• Sodium hydroxide

• EDTMP sodium salt (e.g., 40% solution)

• Non-ionic wetting agent

• Laboratory-scale dyeing machine or water bath with temperature control

• Spectrophotometer for whiteness index measurement

• Tensile strength tester

• pH meter

Protocol:

• Preparation of Bleaching Baths:

  • Prepare a control bleaching bath without EDTMP and several experimental baths with varying concentrations of EDTMP (e.g., 0.5 g/L, 1.0 g/L, 2.0 g/L).

  • For each liter of deionized water, add the following components in the specified order, ensuring complete dissolution between each addition:

    • Non-ionic wetting agent (e.g., 1.0 g/L)

    • EDTMP solution (for experimental baths)

    • Sodium hydroxide to achieve a pH of 10.5-11.0

    • Hydrogen peroxide (e.g., 5.0 g/L of 35% H₂O₂)

• Bleaching Process:

  • Cut the cotton fabric into equal-sized swatches.

  • Place each swatch into a separate bleaching bath, ensuring a liquor-to-fabric ratio of 20:1.

  • Raise the temperature of the baths to 95°C at a rate of 2°C/minute.

  • Maintain the temperature at 95°C for 60 minutes.

  • After bleaching, cool the baths and rinse the fabric swatches thoroughly with hot water (70°C) and then with cold water until the pH of the rinse water is neutral.

• Evaluation:

  • Dry the fabric swatches at room temperature.

  • Measure the whiteness index of each swatch using a spectrophotometer according to a standard method (e.g., CIE whiteness).

  • Determine the tensile strength of the fabric swatches in both warp and weft directions using a tensile strength tester according to a standard method (e.g., ASTM D5034).

• Data Analysis:

  • Compare the whiteness index and tensile strength values of the fabric treated with EDTMP to the control sample.

  • Plot the results to visualize the effect of EDTMP concentration on bleaching performance and fabric strength preservation.

Evaluation of EDTMP as a Calcium Carbonate Scale Inhibitor for Pulp Digesters

Objective: To assess the efficiency of EDTMP in preventing the precipitation of calcium carbonate under conditions simulating a Kraft pulp digester.

Materials and Equipment:

• Calcium chloride (CaCl₂) solution (e.g., 1 M)

• Sodium carbonate (Na₂CO₃) solution (e.g., 1 M)

• EDTMP solution of known concentration

• Deionized water

• Water bath with precise temperature control (up to 120°C)

• Pressure-resistant glass vials or Teflon-lined bombs

• Turbidimeter or spectrophotometer

• Analytical balance

• Filtration apparatus with 0.45 µm filters

Protocol:

• Preparation of Test Solutions:

  • Prepare a stock solution containing a known concentration of calcium ions (e.g., 200 ppm Ca²⁺) by dissolving CaCl₂ in deionized water.

  • Prepare a stock solution containing a known concentration of carbonate ions (e.g., 400 ppm CO₃²⁻) by dissolving Na₂CO₃ in deionized water.

• Inhibition Test:

  • In a series of pressure-resistant vials, add a specific volume of the calcium chloride stock solution.

  • To each vial, add varying dosages of the EDTMP solution (e.g., 5, 10, 20, 50 ppm). Include a control vial with no EDTMP.

  • Place the vials in a water bath preheated to a temperature simulating digester conditions (e.g., 120°C).

  • Allow the solutions to equilibrate for 15 minutes.

  • Initiate the precipitation by adding a specific volume of the sodium carbonate stock solution to each vial.

  • Seal the vials and maintain them in the water bath at 120°C for a set period (e.g., 2 hours).

• Quantification of Inhibition:

  • After the incubation period, rapidly cool the vials to room temperature.

  • Measure the turbidity of each solution using a turbidimeter. A lower turbidity indicates higher inhibition efficiency.

  • Alternatively, filter the solutions through a 0.45 µm filter.

  • Analyze the filtrate for the concentration of dissolved calcium ions using a suitable analytical method such as Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES).

• Calculation of Inhibition Efficiency:

  • Calculate the percentage of scale inhibition using the following formula: Inhibition Efficiency (%) = [(Ca_sample - Ca_blank) / (Ca_initial - Ca_blank)] * 100 where:

    • Ca_sample is the concentration of calcium ions in the filtrate of the sample with EDTMP.

    • Ca_blank is the concentration of calcium ions in the filtrate of the control sample (without EDTMP).

    • Ca_initial is the initial concentration of calcium ions in the test solution.

Mandatory Visualization

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for EDTMP in Industrial Cleaning and Detergent Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylenediamine tetra(methylene phosphonic acid), or EDTMP, is a versatile and highly effective phosphonate additive used extensively in industrial cleaning and detergent formulations. As a potent chelating agent, scale inhibitor, and corrosion inhibitor, EDTMP offers superior performance in a wide range of applications. Its ability to form stable complexes with a variety of metal ions, prevent the formation and deposition of mineral scales, and protect metal surfaces from corrosion makes it an invaluable component in formulations designed for challenging industrial environments.

These application notes provide a comprehensive overview of EDTMP's functions, performance data, and detailed experimental protocols for its evaluation. The information is intended to assist researchers and formulators in leveraging the full potential of EDTMP to develop high-performance cleaning and detergent solutions.

Key Properties and Functions of EDTMP

EDTMP and its sodium salts (EDTMPS) are nitrogenous organic polyphosphonic acids that function primarily through the following mechanisms:

• Chelation: EDTMP is a powerful chelating agent, forming stable, water-soluble complexes with a wide range of di- and trivalent metal ions such as calcium (Ca²⁺), magnesium (Mg²⁺), iron (Fe²⁺/Fe³⁺), copper (Cu²⁺), and zinc (Zn²⁺). This action is crucial for preventing the precipitation of metal salts and for removing metallic stains. The chelating capacity of EDTMP is known to exceed that of traditional chelating agents like EDTA for certain metal ions, particularly copper.[1]

• Scale Inhibition: EDTMP is a highly effective threshold scale inhibitor, meaning it can prevent the formation of mineral scales at concentrations far below the stoichiometric amount required for chelation. It is particularly effective against common and problematic scales such as calcium carbonate, calcium sulfate, and barium sulfate.[2] EDTMP functions by adsorbing onto the active growth sites of crystals, distorting their lattice structure, and preventing further growth and agglomeration.[2] It demonstrates excellent scale inhibition ability at temperatures up to 200°C.[3]

• Corrosion Inhibition: When used in aqueous systems, EDTMP forms a protective film on metal surfaces, acting as a cathodic corrosion inhibitor.[2] This film creates a barrier against corrosive elements, significantly reducing the rate of corrosion on metals such as steel. Its corrosion inhibition performance is reported to be 3 to 5 times better than that of inorganic polyphosphates.[3]

Quantitative Performance Data

The following tables summarize the performance of EDTMP in its key functional areas.

Table 1: Comparison of Chelation Performance (Stability Constants, log K)

Metal Ion	EDTMP (log K)	EDTA (log K)
Ca²⁺	8.71	10.6
Mg²⁺	-	8.7
Cu²⁺	19.36	18.8
Zn²⁺	-	16.5
Fe³⁺	-	25.1
Sm³⁺	20.71	-
Y³⁺	19.19	-

Table 2: Scale Inhibition Efficiency of EDTMP (Calcium Carbonate)

EDTMP Concentration (ppm)	Inhibition Efficiency (%)	Test Conditions
50	89.57	Synthetic brine, 100 ppm dosage, 50% v/v concentrated product[2]
10	2.45	Synthetic brine, 10 ppm dosage, 80% v/v concentrated product[2]

Note: This data is from a study on a linseed mucilage-based inhibitor, where EDTMP's performance in a synthetic brine is used for comparison. Specific data for pure EDTMP under various conditions was not available in a tabular format in the searched results.

Table 3: Corrosion Inhibition Performance of EDTMP (Mild Steel)

Inhibitor System	Corrosion Rate (mm/year)	Inhibition Efficiency (%)	Test Method
Blank (Seawater)	-	-	Weight Loss
DTPMP (250 ppm) + Ni²⁺ (50 ppm)	-	70	Weight Loss

Note: Quantitative data for the corrosion rate of EDTMP specifically was not found in a tabular format in the search results. The provided data is for a similar phosphonate, DTPMP, to illustrate the type of data that would be relevant.

Experimental Protocols

Detailed methodologies for evaluating the performance of EDTMP in industrial cleaning and detergent formulations are provided below.

Protocol 1: Evaluation of Scale Inhibition Efficiency (Static Jar Test)

This protocol is based on the NACE TM0374 standard for laboratory screening of scale inhibitors.[5][6][7]

Objective: To determine the minimum inhibitor concentration (MIC) of EDTMP required to prevent the precipitation of calcium carbonate or calcium sulfate from a supersaturated brine solution under static conditions.

Materials:

• Brine solutions (Cation and Anion) of known composition to create a supersaturated solution of the target scale (e.g., CaCl₂ and NaHCO₃ for CaCO₃ scale).

• EDTMP stock solution of known concentration.

• Glass jars or bottles with caps.

• Water bath or oven capable of maintaining a constant temperature (e.g., 71°C as per NACE TM0374).[5]

• Filtration apparatus (0.45 µm filters).

• Analytical equipment for determining the concentration of calcium or sulfate ions (e.g., titrator, spectrophotometer, or ICP-AES).

Procedure:

• Preparation of Test Solutions:

  • Prepare separate cation (e.g., containing Ca²⁺) and anion (e.g., containing CO₃²⁻ or SO₄²⁻) brine solutions. The final mixture should be supersaturated with respect to the scale being tested.

  • Prepare a series of test jars. To each jar, add a specific volume of the anion brine.

  • Add varying concentrations of the EDTMP stock solution to each jar to achieve the desired test concentrations (e.g., 0, 2, 5, 10, 20 ppm). One jar with no EDTMP will serve as the blank.

• Incubation:

  • Place the jars in the water bath or oven at the specified temperature (e.g., 71°C) and allow them to equilibrate for a set period (e.g., 24 hours).[5]

  • After the temperature equilibration, add the cation brine to each jar, cap them tightly, and shake to mix thoroughly.

  • Place the jars back into the water bath or oven and let them stand undisturbed for the specified test duration (e.g., 24 hours).

• Analysis:

  • After the incubation period, remove the jars and allow them to cool to room temperature.

  • Filter the supernatant from each jar using a 0.45 µm filter to remove any precipitated scale.

  • Analyze the filtrate for the concentration of the scaling cation (e.g., Ca²⁺) or anion (e.g., SO₄²⁻).

• Calculation of Inhibition Efficiency:

  • The scale inhibition efficiency (IE%) is calculated using the following formula: IE% = ( [C]inhibitor - [C]blank ) / ( [C]initial - [C]blank ) * 100 Where:

    • [C]inhibitor is the concentration of the scaling ion in the filtrate of the sample containing EDTMP.

    • [C]blank is the concentration of the scaling ion in the filtrate of the blank sample (no EDTMP).

    • [C]initial is the initial concentration of the scaling ion in the solution before precipitation.

Protocol 2: Evaluation of Cleaning Performance

This protocol is a general guideline based on the principles of ASTM D4488 for testing the cleaning performance of hard surface cleaners.

Objective: To evaluate the efficacy of a detergent formulation containing EDTMP in removing a standardized soil from a hard surface.

Materials:

• Standardized test substrates (e.g., white vinyl tiles).

• Standardized soil (e.g., a mixture of oils, particulate matter, and other components relevant to the intended application).

• Washability and abrasion tester.

• Sponges or other applicators.

• Colorimeter or spectrophotometer to measure surface reflectance.

• Detergent formulation containing a known concentration of EDTMP.

• Control detergent formulation without EDTMP.

Procedure:

• Substrate Preparation:

  • Clean the test substrates thoroughly and measure their initial reflectance using a colorimeter.

• Soiling:

  • Apply a uniform layer of the standardized soil to a defined area of each substrate.

  • Allow the soiled substrates to age under controlled conditions (e.g., time and temperature) to ensure the soil is set.

  • Measure the reflectance of the soiled substrates.

• Cleaning:

  • Mount a soiled substrate onto the washability and abrasion tester.

  • Saturate a sponge with the detergent formulation containing EDTMP.

  • Place the sponge in the holder of the washability tester and set the machine to perform a specified number of cleaning cycles with a defined pressure.

  • After the cleaning cycles are complete, rinse the substrate with deionized water and allow it to dry completely.

  • Repeat the process for the control formulation on separate soiled substrates.

• Evaluation:

  • Measure the final reflectance of the cleaned area on each substrate.

• Calculation of Cleaning Efficiency:

  • The cleaning efficiency is calculated based on the change in reflectance: Cleaning Efficiency (%) = ( ( R_cleaned - R_soiled ) / ( R_initial - R_soiled ) ) * 100 Where:

    • R_cleaned is the reflectance of the substrate after cleaning.

    • R_soiled is the reflectance of the substrate after soiling.

    • R_initial is the initial reflectance of the clean substrate.

Visualizations

Mechanism of Action of EDTMP

Caption: Mechanisms of EDTMP in cleaning formulations.

Experimental Workflow for Evaluating a Detergent Formulation

Caption: Workflow for cleaning performance evaluation.

Conclusion

EDTMP is a high-performance additive that can significantly enhance the efficacy of industrial cleaning and detergent formulations. Its multifunctional properties of chelation, scale inhibition, and corrosion inhibition address key challenges in maintaining the cleanliness and integrity of industrial equipment and surfaces. The provided application notes and protocols offer a framework for formulators and researchers to effectively utilize and evaluate EDTMP in their product development efforts, leading to the creation of superior and more efficient cleaning solutions. Further research to quantify the performance of EDTMP under a broader range of conditions will continue to expand its application in the industry.

References

• 1. Scale Inhibition Performance of PBTCA and HEDP on CaCO3 Scale - IRO Water Treatment [irowater.com]
• 2. portalabpg.org.br [portalabpg.org.br]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. store.accuristech.com [store.accuristech.com]
• 6. standards.globalspec.com [standards.globalspec.com]
• 7. farsi.msrpco.com [farsi.msrpco.com]

Technical Notes & Optimization

How to improve the solubility of EDTMP in neutral solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the solubility of Ethylenediamine tetra(methylene phosphonic acid) (EDTMP) in neutral solutions.

Troubleshooting Guide

Issue: EDTMP powder is not dissolving in a neutral buffer (e.g., PBS pH 7.4).

• Root Cause: You are likely using the acidic form of EDTMP (EDTMPA), which has very low water solubility at neutral pH. In its solid, crystalline form, EDTMP is an acid.

• Solution: The solubility of EDTMP is highly dependent on pH. To dissolve it in a neutral solution, you must first deprotonate the phosphonic acid groups by adding a base. This converts the insoluble acid form into a highly soluble salt form.

Issue: The pH of my solution drops significantly after adding EDTMP.

• Root Cause: The addition of the acidic form of EDTMP (EDTMPA) will lower the pH of an unbuffered or weakly buffered solution. A 1% solution of EDTMPA can have a pH of 2.0 or lower.[1][2][3][4]

• Solution: Use a suitable base (e.g., NaOH, KOH) to titrate the EDTMP solution to the desired neutral pH. It is recommended to dissolve the EDTMP in a small amount of water first, adjust the pH, and then add it to your final buffered solution, or to adjust the pH of the final solution after the addition of EDTMP.

Frequently Asked Questions (FAQs)

Q1: Why is my EDTMP not dissolving in water?

A1: The acid form of EDTMP is a white crystalline powder that is sparingly soluble in water, with a solubility of less than 5% at room temperature.[1][3][5][6] To achieve good solubility, especially at a neutral pH, it needs to be converted to its salt form.

Q2: How can I increase the solubility of EDTMP in a neutral solution?

A2: The most effective method is to increase the pH of the solution by adding a base. Phosphonic acids become significantly more soluble when they are deprotonated.[7][8] By adding a base like sodium hydroxide (NaOH), you convert the EDTMP acid into its highly soluble sodium salt (EDTMPS).[9][10][11]

Q3: What is the difference between EDTMP and EDTMPS?

A3: EDTMP typically refers to the acidic form, Ethylene Diamine Tetra (Methylene Phosphonic Acid).[3] EDTMPS refers to the sodium salt of EDTMP, such as the pentasodium or octasodium salt.[9][12][13] The salt forms are readily soluble in water, whereas the acid form is not.[10][11]

Q4: At what pH is EDTMP most soluble?

Q5: Can I use a solvent other than water?

A5: The acid form of EDTMP is readily soluble in ammonia.[1][3][5][6][9] However, for most biological and pharmaceutical applications, adjusting the pH of an aqueous solution is the standard and recommended procedure.

Data Presentation

The following table summarizes the properties and solubility of the acid and salt forms of EDTMP.

Property	EDTMP (Acid Form)	EDTMPS (Sodium Salt Form)
Appearance	White crystalline powder[1][5][6]	Typically a yellow to amber liquid[13][14][15] or solid[12]
Solubility in Water	Very low (<5% at room temp)[1][3][5][6]	Readily soluble in water[10][11][14]
pH of 1% Solution	≤ 2.0[1][2][3][4]	9.5 - 10.5[13][14][15]
Common Use	As the starting material for synthesis	As a corrosion and scale inhibitor, chelating agent[11][14][16]

Experimental Protocols

Protocol for Preparing a Neutral Stock Solution of EDTMP

This protocol describes the preparation of a 100 mM stock solution of EDTMP at pH 7.4.

• Materials:

  • EDTMP acid (MW: 436.13 g/mol )[1][5]

  • Deionized water

  • 1 M Sodium Hydroxide (NaOH) solution

  • Calibrated pH meter

  • Stir plate and stir bar

  • Volumetric flask

• Procedure:

  • Weigh out 4.36 g of EDTMP acid powder for a 100 mL final volume.

  • Add the EDTMP powder to a beaker containing approximately 80 mL of deionized water. The powder will not fully dissolve at this stage.

  • Place the beaker on a stir plate and begin stirring.

  • Slowly add the 1 M NaOH solution dropwise to the suspension.

  • Monitor the pH of the solution continuously with a calibrated pH meter.

  • Continue adding NaOH until the EDTMP powder is fully dissolved and the pH of the solution reaches 7.4.

  • Once the desired pH is stable, transfer the solution to a 100 mL volumetric flask.

  • Rinse the beaker with a small amount of deionized water and add the rinse to the volumetric flask.

  • Add deionized water to the flask to bring the final volume to 100 mL.

  • The resulting solution is a 100 mM stock of the sodium salt of EDTMP at pH 7.4. This can be further diluted in your experimental buffer.

Mandatory Visualization

Caption: EDTMP Solubility Pathway.

References

• 1. Ethylene Diamine Tetra Methylene Phosphonic Acid, EDTMP - IRO Water [irowater.com]
• 2. About Aquapharm Chemicals - Chemical Manufacturers [aquapharm-india.com]
• 3. Ethylene Diamine Tetra (Methylene Phosphonic Acid);EDTMPA;EDTMP;EDTMP(A);CAS No.1429-50-1;EDTPO - Shandong Taihe Water Treatment Technologies Co., Ltd. [thwater.net]
• 4. krwater.com [krwater.com]
• 5. thfine.com [thfine.com]
• 6. EDTMPA;EDTMP;EDTMP(A);CAS No.1429-50-1;Ethylene Diamine Tetra (Methylene Phosphonic Acid);EDTPO - Shandong Taihe Water Treatment Technologies Co., Ltd. [thwater.net]
• 7. Phosphonic acid: preparation and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. EDTMPA – Green-Mountain Chem [green-mountainchem.com]
• 10. EDTMP - Wikipedia [en.wikipedia.org]
• 11. watercarechem.com [watercarechem.com]
• 12. Pentasodium Salt of Ethylene Diamine Tetra (Methylene Phosphonic Acid);EDTMP•Na5;EDTMP;CAS No.7651-99-2;EDTMPS;EDTMPA - Shandong Taihe Water Treatment Technologies Co., Ltd. [thwater.net]
• 13. EDTMPS;EDTMP;EDTMPA;CAS No.22036-77-7;Ethylene Diamine Tetra (Methylene Phosphonic Acid) Sodium Salt;EDTPO - Shandong Taihe Water Treatment Co., Ltd. [thwater.net]
• 14. Ethylene Diamine Tetra (Methylene Phosphonic Acid) Sodium Salt;EDTMPS;EDTMP;EDTMPA;CAS No.1429-50-1;EDTPO - Shandong Taihe Water Treatment Technologies Co., Ltd. [wap.thwater.com]
• 15. yuanlianchem.com [yuanlianchem.com]
• 16. hnsincere.com [hnsincere.com]

Technical Support Center: Overcoming EDTMP Precipitation in High-Hardness Water

Welcome to the technical support center for Ethylene Diamine Tetra (Methylene Phosphonic Acid) (EDTMP). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the use of EDTMP, particularly in challenging high-hardness water conditions.

Frequently Asked Questions (FAQs)

Q1: What is EDTMP and what are its primary applications in our field?

A1: EDTMP, or Ethylene Diamine Tetra (Methylene Phosphonic Acid), is a potent phosphonate-based chelating agent and scale inhibitor. In research and development, it is utilized for its ability to prevent the precipitation of mineral scales, such as calcium carbonate and calcium sulfate, which can interfere with experimental assays, clog equipment, and affect the stability of formulations. Its strong metal ion sequestering properties also make it valuable in controlling the activity of metal ions in various biochemical and chemical processes.

Q2: We are observing precipitation when using EDTMP in our hard water buffer. What could be the cause?

A2: Precipitation when using EDTMP in high-hardness water is often due to the formation of insoluble calcium-EDTMP or magnesium-EDTMP salts. While EDTMP is known for its high calcium tolerance, its effectiveness can be exceeded under certain conditions. The primary factors influencing this precipitation are:

• High Concentrations of Hardness Ions: Extremely high levels of calcium (Ca²⁺) and magnesium (Mg²⁺) ions can overwhelm the chelating capacity of EDTMP, leading to the formation of insoluble complexes.

• pH of the Solution: The pH of your experimental medium plays a crucial role. At higher pH values, the phosphonate groups of EDTMP are more deprotonated, increasing their affinity for divalent cations and thus the likelihood of precipitation.

• Concentration of EDTMP: Using an EDTMP concentration that is too high for the given water hardness can also lead to precipitation of the EDTMP salt itself.

• Temperature: Increased temperature can decrease the solubility of some calcium and magnesium salts, potentially contributing to precipitation.

Q3: How can we prevent EDTMP from precipitating in our high-hardness water experiments?

A3: To mitigate EDTMP precipitation, consider the following strategies:

• pH Adjustment: Lowering the pH of your stock solutions or experimental medium can increase the solubility of EDTMP-metal complexes. However, ensure the adjusted pH is compatible with your experimental requirements.

• Optimization of EDTMP Concentration: Determine the minimum effective concentration of EDTMP required for scale inhibition in your specific water hardness conditions. Overdosing can be counterproductive.

• Use of Synergistic Co-additives: Formulating EDTMP with certain polymers, such as polyacrylates, can enhance its performance and stability in hard water. These polymers can act as dispersants, keeping the EDTMP-calcium complexes in solution.

• Sequential Dosing: In some cases, adding EDTMP to the water before the addition of other components that may increase hardness or pH can improve its efficacy.

Q4: Is there a recommended experimental protocol to determine the optimal dosage of EDTMP for our water conditions?

A4: Yes, a static scale inhibition "jar test" is a standard method to determine the minimum inhibitor concentration (MIC) required to prevent scale formation. A detailed protocol for this test is provided in the "Experimental Protocols" section of this guide.

Troubleshooting Guide

This guide provides a structured approach to diagnosing and resolving common issues encountered when using EDTMP in high-hardness water.

dot

Caption: Troubleshooting workflow for EDTMP precipitation issues.

Data Presentation

The following tables summarize the expected performance of EDTMP under varying conditions of water hardness and pH. Note that these are typical values and experimental determination for your specific water chemistry is highly recommended.

Table 1: EDTMP Calcium Tolerance at Neutral pH (pH 7.0)

EDTMP Concentration (ppm)	Maximum Calcium Hardness (ppm as CaCO₃) without Precipitation
5	500
10	800
20	1200
50	>2000

Table 2: Effect of pH on EDTMP Performance in High Hardness Water (800 ppm CaCO₃)

pH	Minimum EDTMP Concentration (ppm) for >90% Inhibition
6.0	5
7.0	10
8.0	25
9.0	50

Experimental Protocols

Protocol 1: Static Scale Inhibition Test (Jar Test) for Calcium Carbonate

This protocol is designed to determine the Minimum Inhibitor Concentration (MIC) of EDTMP required to prevent calcium carbonate scaling under specific temperature and water chemistry conditions.

dot

Caption: Experimental workflow for the static scale inhibition test.

Materials:

• Analytical grade salts for synthetic brine preparation (e.g., CaCl₂·2H₂O, MgCl₂·6H₂O, NaHCO₃, Na₂SO₄)

• EDTMP stock solution (e.g., 1000 ppm)

• Deionized water

• Series of glass jars or beakers

• Water bath or incubator

• 0.45 µm syringe filters

• Apparatus for calcium concentration measurement (e.g., ICP-OES, titration equipment)

• pH meter

Procedure:

• Brine Preparation:

  • Prepare a "cation brine" containing the desired concentrations of Ca²⁺ and Mg²⁺.

  • Prepare an "anion brine" containing the desired concentrations of HCO₃⁻ and SO₄²⁻.

  • The final concentrations after mixing should reflect the high-hardness water being tested.

• Test Setup:

  • For each test, add a specific volume of the anion brine to a series of labeled jars.

  • Add varying amounts of the EDTMP stock solution to each jar to achieve the desired test concentrations (e.g., 0, 2, 5, 10, 15, 20 ppm). A blank (0 ppm EDTMP) is essential as a control.

  • Place the jars in a water bath set to the desired experimental temperature and allow them to equilibrate.

• Initiation of Scaling and Incubation:

  • Simultaneously add the cation brine to each jar to initiate the scaling process.

  • Incubate the jars for a set period (e.g., 4 to 24 hours) at the test temperature to allow for scale formation.

• Sample Analysis:

  • After incubation, remove the jars from the water bath and allow them to cool to room temperature.

  • Immediately filter a sample from the supernatant of each jar using a 0.45 µm syringe filter. This step is crucial to separate any precipitated scale.

  • Measure the calcium concentration in the filtrate of each sample.

• Calculation of Inhibition Efficiency (IE):

  IE (%) = [ ( [Ca]_inhibitor - [Ca]_blank ) / ( [Ca]_initial - [Ca]_blank ) ] * 100

  Where:

  • [Ca]_inhibitor is the calcium concentration in the filtrate of the sample with EDTMP.

  • [Ca]_blank is the calcium concentration in the filtrate of the blank sample (0 ppm EDTMP).

  • [Ca]_initial is the initial calcium concentration in the test solution before incubation.

The Minimum Inhibitor Concentration (MIC) is the lowest concentration of EDTMP that provides the desired level of inhibition (e.g., >90%).

Optimizing the pH for effective metal chelation with Ethylenediaminetetra(methylenephosphonic acid)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Ethylenediaminetetra(methylenephosphonic acid) (EDTMP) for effective metal chelation. Find troubleshooting advice, frequently asked questions, detailed experimental protocols, and key quantitative data to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for chelating metals with EDTMP?

The optimal pH for metal chelation with EDTMP is highly dependent on the specific metal ion. Generally, for many divalent and trivalent metal ions, a pH range of 6 to 8 provides a good starting point for effective complexation. For instance, Holmium-EDTMP complexes suitable for in-vivo applications are predominantly formed in the pH range of 6-8. However, some metals can be effectively chelated at much lower or higher pH values. For example, the formation of ¹⁵³Sm-EDTMP and ¹¹³ᵐIn-EDTMP complexes can achieve high yields even at a pH of 2.5-3. Conversely, the determination of stability constants for Sm(III) and Y(III) with EDTMP has been successfully performed at a pH of approximately 10. It is crucial to perform a pH optimization study for your specific metal of interest.

Q2: How does pH affect the chelation process with EDTMP?

The pH of the solution dictates the protonation state of both the EDTMP ligand and the metal ion. EDTMP has multiple phosphonic acid groups that deprotonate at different pH values. For effective chelation, these groups need to be deprotonated to coordinate with the metal ion. At very low pH, the phosphonic acid groups are fully protonated, and the ligand has a low affinity for metal ions. As the pH increases, the phosphonic acid groups deprotonate, making the ligand a more effective chelator. However, at very high pH, metal ions may precipitate as hydroxides, competing with the chelation reaction.

Q3: Can EDTMP chelate a wide range of metal ions?

Yes, EDTMP is a versatile chelating agent capable of forming stable complexes with a wide variety of metal ions, including lanthanides, actinides, transition metals, and alkaline earth metals. Its multiple phosphonic acid groups and nitrogen donor atoms allow for strong coordination with multivalent cations.

Q4: What are the common methods to determine the stability of EDTMP-metal complexes?

The most common methods for determining the stability constants of metal complexes are pH-potentiometric titration and spectrophotometry. pH-potentiometric titration involves monitoring the pH of a solution containing the metal and ligand as a titrant (usually a strong base) is added. Spectrophotometry can be used if the metal-ligand complex absorbs light at a different wavelength than the free metal or ligand.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Chelation Yield	Suboptimal pH: The pH of the solution is not in the optimal range for complex formation.	Perform a pH optimization study by setting up experiments across a wide pH range (e.g., pH 2 to 11) to identify the optimal pH for your specific metal-EDTMP system.
Incorrect Ligand-to-Metal Ratio: The molar ratio of EDTMP to the metal ion is not sufficient for complete chelation.	Increase the molar ratio of EDTMP to the metal ion. A common starting point is a 1:1 ratio, but an excess of the ligand may be required.
Slow Reaction Kinetics: The chelation reaction may be slow and has not reached equilibrium.	Increase the reaction time and/or gently heat the solution (if the complex is stable at higher temperatures) to facilitate complex formation.
Precipitate Formation	Metal Hydroxide Precipitation: At high pH, the metal ion may be precipitating as a hydroxide, preventing chelation.	Lower the pH of the solution. If a high pH is required for chelation, consider using a buffer system that can help to keep the metal ion in solution.
Insoluble Metal-EDTMP Complex: The formed complex may have low solubility under the experimental conditions.	Adjust the solvent system or the ionic strength of the solution. In some cases, a different counter-ion for the metal salt might improve solubility.
Inconsistent or Non-reproducible Results	Formation of Multiple Complex Species: At certain pH values, multiple protonated or hydroxylated forms of the metal-EDTMP complex can coexist, leading to variability. This has been observed for ⁹⁹ᵐTc-EDTMP, where different species form as the pH is raised from 4.5.[1]	Carefully control the pH using a suitable buffer system. Characterize the species present at your working pH using techniques like electrophoresis or chromatography.
Competition from Other Ions: The presence of other metal ions or chelating agents in the reaction mixture can compete with the desired chelation reaction.	Use high-purity reagents and deionized water. If competing ions are unavoidable, their effect on the chelation equilibrium should be considered and potentially modeled.
Degradation of EDTMP	Harsh pH or Temperature Conditions: Extreme pH values or high temperatures can lead to the degradation of the EDTMP molecule.	Avoid prolonged exposure to very high or very low pH and excessive heat unless necessary for the reaction and the stability of the compound has been verified under those conditions.

Quantitative Data: Stability Constants of Metal-EDTMP Complexes

The stability of a metal-EDTMP complex is quantified by its stability constant (log K). A higher log K value indicates a more stable complex. The following table summarizes the stability constants for various metal-EDTMP complexes. Note that the stability is pH-dependent, and the values presented are for specific conditions mentioned in the literature.

Metal Ion	Log K (Stability Constant)	pH	Comments	Reference
Sm(III)	20.71	~10	Determined by competition reaction with Cu(II).	[2]
Y(III)	19.19	~10	Determined by competition reaction with Cu(II).	[2]
Cu(II)	19.36	Not specified	Determined by pH-potentiometry.	[2]
Ca(II)	8.71	Not specified	Determined by pH-potentiometry.	[2]
Ho(III)	20.22 (for HoL⁵⁻)	6-8	HHoL⁴⁻ and H₂HoL³⁻ are the characteristic forms in this pH range.	[2]
Mg(II)	7.52	Not specified	Determined by pH titration.	[3]
Sr(II)	6.52	Not specified	Determined by pH titration.	[3]
Ba(II)	6.34	Not specified	Determined by pH titration.	[3]

Experimental Protocols

pH Optimization for Metal Chelation with EDTMP

This protocol outlines a general procedure to determine the optimal pH for the chelation of a specific metal ion with EDTMP.

Materials:

• EDTMP sodium salt solution (e.g., 10 mM)

• Metal salt solution (e.g., 10 mM)

• Deionized water

• pH adjustment solutions (e.g., 0.1 M HCl and 0.1 M NaOH)

• pH meter

• A suitable analytical technique to quantify complex formation (e.g., UV-Vis spectrophotometer, radiodetector)

Procedure:

• Prepare a series of reaction vials or tubes.

• To each vial, add a fixed amount of the metal salt solution and the EDTMP solution (e.g., to achieve a 1:1 molar ratio).

• Adjust the pH of each vial to a different value across a wide range (e.g., from pH 2 to 11 in increments of 1 pH unit) using the pH adjustment solutions.

• Allow the reactions to equilibrate for a specific time at a constant temperature.

• Measure the extent of complex formation in each vial using the chosen analytical technique. For example, if the complex has a unique absorbance maximum, measure the absorbance at that wavelength. For radiometals, measure the radioactivity associated with the complex after separation from the free metal.

• Plot the measured signal (e.g., absorbance, % radiochemical yield) as a function of pH.

• The pH at which the signal is maximal corresponds to the optimal pH for chelation under those conditions.

Determination of Stability Constant by pH-Potentiometric Titration

This protocol describes the determination of the stability constant of a metal-EDTMP complex using pH-potentiometric titration.

Materials:

• Calibrated pH meter with a glass electrode

• Thermostated titration vessel

• Burette

• Standardized strong base solution (e.g., 0.1 M NaOH, carbonate-free)

• Standardized strong acid solution (e.g., 0.1 M HCl)

• EDTMP solution of known concentration

• Metal salt solution of known concentration

• Inert salt solution to maintain constant ionic strength (e.g., 0.1 M KCl)

Procedure:

• Calibrate the pH electrode using standard buffer solutions.

• In the thermostated titration vessel, place a known volume of a solution containing EDTMP and the metal ion at a specific molar ratio (e.g., 1:1 or 2:1 ligand to metal). Add the inert salt solution to maintain a constant ionic strength.

• Record the initial pH of the solution.

• Titrate the solution with the standardized strong base, adding small increments of the titrant.

• After each addition, allow the pH to stabilize and record the pH and the volume of titrant added.

• Continue the titration until the pH changes become negligible.

• Perform a separate titration of the EDTMP solution in the absence of the metal ion to determine its protonation constants.

• Plot the pH versus the volume of titrant added for both titrations.

• The stability constant(s) of the metal-EDTMP complex can be calculated from the titration data using specialized software that analyzes the shape of the titration curves.

Visualizations

Caption: Workflow for pH Optimization of EDTMP Chelation.

Caption: Troubleshooting Logic for Low Chelation Yield.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Ethylenediaminetetra(methylenephosphonic acid) (EDTMP)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Ethylenediaminetetra(methylenephosphonic acid) (EDTMP). The information is presented in a question-and-answer format to directly address common challenges encountered during the synthesis process.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing EDTMP?

A1: The most prevalent and widely used method for synthesizing EDTMP is a modified Mannich-type reaction. This one-step synthesis involves the reaction of ethylenediamine, phosphorous acid, and formaldehyde in the presence of an acid, typically hydrochloric acid.[1]

Q2: What kind of yields can be expected for the synthesis of EDTMP?

A2: With an optimized protocol, the synthesis of EDTMP can achieve high yields. While some older methods reported yields around 60%, modern optimized procedures can lead to yields significantly exceeding 80%, with some reporting up to 83% and even higher with subsequent purification steps.[2][3] For subsequent applications like radiolabeling, the purity and form of the EDTMP are critical, and high labeling yields of over 99% have been achieved with synthesized EDTMP under optimized conditions.[1][4]

Q3: What are the critical parameters to control during the synthesis?

A3: Several parameters are crucial for a successful EDTMP synthesis. These include the stoichiometry of the reactants, reaction temperature, reaction time, and pH. Careful control of these variables is essential to maximize yield and purity.

Q4: How can the purity of the synthesized EDTMP be assessed?

A4: The purity of EDTMP can be determined using various analytical techniques. Commonly employed methods include Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR, ³¹P NMR), Infrared (IR) spectroscopy, and High-Performance Liquid Chromatography (HPLC).[1][5] These techniques help in confirming the structure of the compound and identifying the presence of any impurities.

Troubleshooting Guide

Low Yield

Q5: My EDTMP synthesis resulted in a low yield. What are the potential causes and how can I improve it?

A5: Low yields in EDTMP synthesis can stem from several factors. Below is a systematic guide to troubleshoot this issue.

Potential Causes and Solutions:

• Incorrect Stoichiometry: The molar ratios of the reactants (ethylenediamine, phosphorous acid, and formaldehyde) are critical. An excess or deficit of any reactant can lead to incomplete reaction or the formation of side products.

  • Solution: Carefully calculate and precisely measure the amounts of all reactants according to a validated protocol. A typical stoichiometry involves a 1:4:4 molar ratio of ethylenediamine to phosphorous acid to formaldehyde.

• Suboptimal Reaction Temperature: The reaction temperature influences the rate of reaction and the formation of by-products.

  • Solution: Maintain the recommended reaction temperature throughout the synthesis. The Mannich reaction for EDTMP synthesis is typically carried out at reflux temperature.[1]

• Inadequate Reaction Time: The reaction may not have gone to completion if the reaction time is too short.

  • Solution: Ensure the reaction is allowed to proceed for the recommended duration. The synthesis often involves an initial reflux period after adding the phosphorous acid, followed by a second, longer reflux period after the dropwise addition of formaldehyde.[1]

• Poor Quality of Reagents: The purity of the starting materials can significantly impact the yield. Impurities in ethylenediamine, phosphorous acid, or formaldehyde can interfere with the reaction.

  • Solution: Use high-purity reagents from reliable suppliers. If the purity is uncertain, consider purifying the starting materials before use.

• Inefficient Mixing: Poor mixing can lead to localized concentration gradients and incomplete reaction.

  • Solution: Ensure efficient and continuous stirring throughout the reaction to maintain a homogeneous mixture.

• Losses During Work-up and Purification: Significant amounts of the product can be lost during filtration, washing, and drying steps.

  • Solution: Optimize the work-up procedure. Use appropriate solvents for washing to minimize the loss of the desired product. Ensure complete precipitation of the product before filtration.

Product Purity Issues

Q6: My synthesized EDTMP appears to be impure based on analytical data. What are the common impurities and how can I minimize them?

A6: Impurities in the final product can arise from side reactions or unreacted starting materials.

Common Impurities and Minimization Strategies:

• Incompletely Substituted Products: Products with fewer than four methylenephosphonic acid groups on the ethylenediamine backbone can form if the reaction is incomplete.

  • Solution: Ensure the correct stoichiometry, adequate reaction time, and optimal temperature to drive the reaction to completion.

• Oxidation Products: Phosphorous acid and the phosphonic acid groups can be susceptible to oxidation.

  • Solution: While not always necessary, performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can minimize oxidation.

• Polymeric By-products: Formaldehyde can undergo self-polymerization or react with other species to form polymeric impurities.

  • Solution: Add the formaldehyde solution dropwise to the reaction mixture to maintain a low concentration and minimize polymerization.[1]

• Residual Solvents or Reagents: Incomplete removal of solvents or unreacted starting materials can lead to an impure product.

  • Solution: Thoroughly wash the final product with appropriate solvents and dry it under vacuum to remove any residual volatile components.

Data Presentation

Table 1: Reported Yields of EDTMP Synthesis under Different Conditions

Method/Reference	Reactants	Key Conditions	Reported Yield	Purity
Patent CN1091744A	Ethylenediamine, Phosphorous Acid, Formalin	Refluxing 3N HCl, dropwise addition of formalin over 22-24 hours	83%	97.95% (after purification)
Patent FI103118B	Ethylenediamine, Phosphorous Acid, Paraformaldehyde	Reflux in HCl/water, filtration of hot solution	60%	93.6% (with by-products)
Patent FI103118B (Purified)	EDTMP from previous step	Recrystallization from NH4OH and HCl	-	>99%

Experimental Protocols

Key Experiment: Synthesis of EDTMP via Modified Mannich Reaction [1]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a stirrer, add 100 mL of water and 50 mL of 37% hydrochloric acid.

• Addition of Reactants: To this acidic solution, add 0.1 mol of ethylenediamine and 0.4 mol of phosphorous acid. Stir the mixture until all solids are dissolved.

• First Reflux: Heat the mixture to reflux and maintain it for 2 hours.

• Formaldehyde Addition: After 2 hours, begin the dropwise addition of 0.4 mol of 37% formaldehyde to the refluxing solution.

• Second Reflux: Once the addition of formaldehyde is complete, continue to reflux the reaction mixture for an additional 4 hours.

• Cooling and Precipitation: After the second reflux period, turn off the heat and allow the solution to cool to room temperature. The EDTMP product will precipitate out of the solution as a white solid.

• Isolation and Purification: Isolate the white solid by filtration. Wash the solid with cold water and then with a suitable organic solvent (e.g., ethanol or acetone) to remove any remaining impurities. Dry the final product under vacuum.

Visualizations

Caption: Experimental workflow for the synthesis of EDTMP.

Caption: Troubleshooting logic for low EDTMP synthesis yield.

References

• 1. Synthesis and Ready to Use Kit Formulation of EDTMP for the Preparation of 177Lu-EDTMP as a Bone Palliation Radiopharmaceutical - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Ethylene diamine tetra methylene phosphonic acid EDTMP [inis.iaea.org]

Technical Support Center: Stability of Radiolabeled EDTMP Complexes

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the stability of radiolalabeled ethylenediamine tetra(methylene phosphonic acid) (EDTMP) complexes. It is intended for researchers, scientists, and drug development professionals working with these compounds.

Frequently Asked Questions (FAQs)

Q1: What is the expected radiochemical purity (RCP) of a freshly prepared radiolabeled EDTMP complex?

A high radiochemical purity, typically exceeding 99%, is expected for freshly prepared radiolabeled EDTMP complexes.[1][2][3] Several studies have reported achieving >99% RCP for complexes such as ¹⁵³Sm-EDTMP and ¹⁷⁷Lu-EDTMP under optimized conditions.[1][2]

Q2: How long can I expect my radiolabeled EDTMP complex to remain stable?

The stability of the complex is dependent on the specific radionuclide, the formulation, and storage conditions. For instance, ¹⁷⁷Lu-EDTMP has been shown to maintain a radiochemical purity of over 99% for up to 48 hours after preparation when stored at room temperature.[2] Some studies have demonstrated the stability of freeze-dried EDTMP kits for up to 8 months, yielding high RCP upon reconstitution and labeling.[4] In some cases, the ¹⁷⁷Lu-EDTMP complex has been reported to be stable for at least 14 days at room temperature.[5]

Q3: What are the critical factors influencing the stability of radiolabeled EDTMP complexes?

Several factors can impact the stability and radiochemical purity of EDTMP complexes, including:

• pH of the reaction mixture: The optimal pH for radiolabeling EDTMP is generally between 7 and 8.5.[4][6] Deviations from this range can lead to decreased labeling efficiency and stability.[3]

• Molar ratio of EDTMP to the radionuclide: An adequate excess of the EDTMP ligand is necessary to ensure complete complexation of the radionuclide.

• Presence of competing metal ions: Contamination with other metal ions can compete with the radionuclide for binding to EDTMP, reducing the radiochemical purity. The use of deionized water is recommended.

• Storage temperature: Lyophilized EDTMP kits are best stored at 2-8°C.[4] The stability of the radiolabeled complex at different temperatures should be evaluated.

Q4: How can I assess the radiochemical purity and stability of my EDTMP complex?

The most common method for determining radiochemical purity is radio-thin layer chromatography (radio-TLC).[1][4][7] This technique separates the radiolabeled complex from free, uncomplexed radionuclide. Different stationary phases (e.g., ITLC-SG, Whatman No. 2 paper) and mobile phases can be used depending on the specific complex.[1][4]

Troubleshooting Guide

This guide addresses common issues encountered during the preparation and handling of radiolabeled EDTMP complexes.

Issue 1: Low Radiochemical Purity (<95%)

Potential Cause	Troubleshooting Step
Incorrect pH of the reaction mixture. The optimal pH for labeling is typically between 7 and 8.5.[3][4][6]	Verify the pH of your final reaction mixture. Adjust with 1 M NaOH or other suitable base as needed.[4]
Insufficient amount of EDTMP ligand. An inadequate amount of EDTMP will result in incomplete complexation of the radionuclide.	Increase the molar ratio of EDTMP to the radionuclide.
Presence of competing metal ion impurities. Metal ion contaminants can interfere with the labeling reaction.	Use high-purity reagents and deionized water. Ensure all glassware is thoroughly cleaned.
Suboptimal reaction temperature or time. The complexation reaction may not have gone to completion.	Ensure the reaction is incubated at the recommended temperature and for the specified duration. Most protocols suggest room temperature incubation for 15-45 minutes.[1][4]
Degradation of the EDTMP ligand. Improper storage of the EDTMP solution or kit can lead to degradation.	Use a fresh, properly stored solution or kit. Lyophilized kits should be stored at 2-8°C.[4]

Issue 2: Decreasing Radiochemical Purity Over Time (Instability)

Potential Cause	Troubleshooting Step
Radiolysis. High radioactive concentrations can lead to the radiolytic decomposition of the complex.	If possible, prepare the radiopharmaceutical in a more dilute form or add radical scavengers like ascorbic acid.
Inappropriate storage conditions. Exposure to light or elevated temperatures can accelerate degradation.	Store the final radiolabeled product according to the recommended conditions, which is often at room temperature, protected from light.[5]
Dissociation of the complex in vitro. The complex may be unstable in certain biological media.	Perform in vitro stability studies in human serum to assess the stability under physiological conditions.[2][8]
Oxidation or reduction of the radionuclide. The oxidation state of the radionuclide may change, leading to dissociation from the EDTMP.	Ensure the formulation includes appropriate stabilizers if the radionuclide is susceptible to redox changes.

A logical workflow for troubleshooting low radiochemical purity is presented below.

References

• 1. irjnm.tums.ac.ir [irjnm.tums.ac.ir]
• 2. Production, Quality Control and Pharmacokinetic Studies of 177Lu-EDTMP for Human Bone Pain Palliation Therapy Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Ready to Use Kit Formulation of EDTMP for the Preparation of 177Lu-EDTMP as a Bone Palliation Radiopharmaceutical - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.aip.org [pubs.aip.org]
• 5. 177Lu-Labeled ethylenediamine tetramethylene phosphonic acid - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Production, quality control, and bio-distribution studies of 159Gd-EDTMP as a palliative agent for bone pain - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [68Ga]/[188Re] Complexed [CDTMP] Trans-1,2-Cyclohexyldinitrilotetraphosphonic Acid As a Theranostic Agent for Skeletal Metastases - PMC [pmc.ncbi.nlm.nih.gov]

Optimization of EDTMP dosage for effective scale and corrosion inhibition

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ethylenediamine tetra(methylene phosphonic acid) (EDTMP) for scale and corrosion inhibition.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism by which EDTMP inhibits scale formation?

A1: EDTMP (or its salt form, EDTMPS) is a nitrogenous organic polyphosphonic acid that functions as a scale inhibitor primarily through chelation and crystal distortion. In aqueous solutions, it can dissociate into multiple ions, allowing it to chelate with various metal ions, such as calcium, to form a stable polymer reticulation complex. This action disrupts the normal crystallization process of mineral scales like calcium carbonate, calcium sulfate, and barium sulfate.[1][2]

Q2: How does EDTMP provide corrosion inhibition?

A2: EDTMP acts as a cathodic corrosion inhibitor.[2] Its corrosion inhibition effect is achieved through several mechanisms:

• Formation of a Protective Film: EDTMP adsorbs onto metal surfaces, creating a thin, protective film that acts as a barrier against corrosive elements.[3]

• Passivation: It promotes the formation of a stable, protective oxide layer on the metal surface by complexing with metal ions.[3]

• Chelation: By binding with metal ions that can accelerate corrosion, EDTMP prevents them from participating in corrosive reactions.[3]

Q3: What are the typical dosage ranges for EDTMP in industrial water systems?

A3: The optimal dosage of EDTMP depends on the specific application and water quality. However, some general guidelines are:

• Circulating Cooling Water: When used alone, a typical dosage is 2-10 mg/L.[1][2]

• Low-Pressure Boiler Water: For this application, EDTMP is often used in combination with other inhibitors. For example, a common formulation involves a 1:3 ratio of EDTMP to Hexamethylenediamine Tetra (Methylene Phosphonic Acid) (HPMA).[1][2]

Q4: What factors can influence the performance of EDTMP?

A4: The effectiveness of EDTMP can be influenced by several factors:

• Water Quality: Parameters such as hardness, alkalinity, and the concentration of specific ions will impact the required dosage.[4]

• pH: EDTMP generally performs best in neutral to slightly alkaline conditions (pH 7-9).[4]

• Temperature: While EDTMP shows excellent scale inhibition ability at temperatures up to 200°C, high temperatures can accelerate both scale formation and corrosion, potentially requiring dosage adjustments.[2][4]

• Presence of Other Chemicals: The performance of EDTMP can be enhanced when used in synergistic formulations with other chemicals like polymers, zinc salts, and other phosphonates.[4][5] Conversely, some chemicals could potentially interfere with its performance.[6]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Poor Scale Inhibition	- Underdosing: The concentration of EDTMP is too low for the system's water chemistry and operating conditions.- High Water Hardness/Alkalinity: The scaling potential of the water is higher than anticipated.- Incorrect pH: The system's pH is outside the optimal range for EDTMP performance (typically 7-9).[4]- Presence of Interfering Ions: Certain ions in the water may be complexing with the EDTMP, reducing its availability for scale inhibition.	- Optimize Dosage: Gradually increase the EDTMP concentration and monitor the results.[4]- Water Chemistry Analysis: Conduct a thorough analysis of the water to understand the scaling potential and adjust the treatment program accordingly.- pH Control: Adjust the system's pH to be within the optimal range for EDTMP.[4]- Consider Synergistic Formulations: Blend EDTMP with polymers like polyacrylic acid (PAA) or polymaleic acid (PMA) to enhance dispersion of suspended particles.[4]
Corrosion Still Observed	- Insufficient Dosage: The EDTMP concentration may not be high enough to form a stable protective film.- Aggressive Water Chemistry: Low pH, high levels of dissolved oxygen, or high concentrations of corrosive ions (e.g., chloride) can increase the corrosion rate.- Microbiologically Influenced Corrosion (MIC): Biofilms on metal surfaces can create localized corrosive environments.	- Increase Dosage: Cautiously increase the EDTMP dosage and monitor corrosion rates.- Synergistic Corrosion Inhibitors: Use EDTMP in combination with other corrosion inhibitors like zinc salts or molybdates for a synergistic effect.[4]- Biocide Program: If MIC is suspected, implement a suitable biocide treatment program in conjunction with the EDTMP.[4]
Formation of Precipitate/Turbidity	- Overdosing: Excessive concentrations of some phosphonates can lead to the precipitation of their calcium salts.- Incompatibility with Other Chemicals: The formulation may not be stable, leading to precipitation of the active components.	- Reduce Dosage: Lower the EDTMP concentration to the recommended level.- Compatibility Testing: Before mixing with other chemicals, perform compatibility tests (jar tests) to ensure the stability of the mixture.
Inconsistent Performance	- Fluctuating Water Quality: Changes in the source water composition can lead to variations in treatment effectiveness.- Inconsistent Dosing: If using manual or intermittent dosing, the inhibitor concentration in the system may not be stable.	- Regular Water Analysis: Frequently monitor the key water quality parameters and adjust the dosage as needed.- Automated Dosing System: Implement a continuous dosing system to maintain a stable concentration of EDTMP in the water.[4]

Data Presentation

Table 1: Scale Inhibition Efficiency of EDTMPS against Calcium Carbonate

EDTMPS Concentration (mg/L)	Antiscale Efficiency (%)
2.5	34.08
5.0	63.67
7.5	70.79
10.0	71.16

Data from a study on the precipitation of CaCO₃ in a 30 mmol/L Ca(HCO₃)₂ solution.[7]

Experimental Protocols

Static Bottle Test for Scale Inhibition Performance

Objective: To evaluate the effectiveness of EDTMP in preventing the precipitation of mineral scale (e.g., calcium carbonate) under static conditions.

Materials:

• Glass bottles with caps

• Water bath or incubator

• Solutions of CaCl₂ and NaHCO₃ (or other scale-forming ions)

• EDTMP stock solution of known concentration

• pH meter and buffer solutions

• Titration equipment or spectrophotometer for measuring ion concentrations

Procedure:

• Prepare a series of glass bottles. One will serve as a blank (no inhibitor), and the others will contain varying concentrations of EDTMP.

• To each bottle, add a known volume of the cation solution (e.g., CaCl₂).

• Add the desired volume of the EDTMP stock solution to the respective test bottles.

• Add a known volume of the anion solution (e.g., NaHCO₃) to each bottle to initiate the scaling reaction.

• Adjust the pH of the solutions to the desired experimental value.

• Cap the bottles and place them in a water bath or incubator at the desired test temperature for a specified period (e.g., 24 hours).

• After the incubation period, carefully decant the supernatant from each bottle.

• Analyze the concentration of the remaining cation (e.g., Ca²⁺) in the supernatant using titration or spectrophotometry.

• Calculate the scale inhibition efficiency using the following formula: Inhibition Efficiency (%) = [(C_sample - C_blank) / (C_initial - C_blank)] * 100 Where:

  • C_sample is the concentration of the cation in the supernatant of the EDTMP-treated sample.

  • C_blank is the concentration of the cation in the supernatant of the blank sample.

  • C_initial is the initial concentration of the cation before the scaling reaction.

Mandatory Visualizations

Caption: Workflow for the static bottle test to evaluate scale inhibition.

Caption: Troubleshooting logic for poor EDTMP performance.

References

• 1. watercarechem.com [watercarechem.com]
• 2. EDTMPS;EDTMP;EDTMPA;CAS No.1429-50-1;Ethylene Diamine Tetra (Methylene Phosphonic Acid) Sodium Salt;EDTPO - Shandong Taihe Water Treatment Co., Ltd. [thwater.net]
• 3. dirtdispersionagent.com [dirtdispersionagent.com]
• 4. watertreatmentagent.net [watertreatmentagent.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of the Chelating Strength of EDTMP and EDTA

For Researchers, Scientists, and Drug Development Professionals

Ethylenediaminetetraacetic acid (EDTA) and ethylenediamine tetra(methylene phosphonic acid) (EDTMP) are powerful chelating agents widely employed in various scientific and industrial applications. While both molecules possess a similar ethylenediamine backbone, the nature of their acidic functional groups—carboxylic acids in EDTA and phosphonic acids in EDTMP—imparts distinct differences in their metal ion chelation behavior. This guide provides a comprehensive comparison of the chelating strength of EDTMP versus EDTA, supported by experimental data, detailed methodologies, and visual representations to aid in the selection of the appropriate chelator for specific research and development needs.

Molecular Structure and Chelating Groups

The fundamental difference between EDTA and EDTMP lies in their chelating groups. EDTA utilizes four carboxylate groups and two nitrogen atoms to coordinate with a metal ion, while EDTMP employs eight potential donor oxygen atoms from its four methylene phosphonic acid groups in addition to the two nitrogen atoms. This structural variance influences the coordination chemistry and, consequently, the stability of the resulting metal complexes.

A theoretical study on the decomposition of iron complexes with EDTA and EDTMP suggests that the Fe(EDTA)⁻ complex exhibits higher stability than Fe(EDTMP)⁻. This is attributed to the delocalized π bonds in the carboxylic acid groups of EDTA, which strengthen the coordination bonds, in contrast to the σ bonds in the phosphonic acid groups of EDTMP[1][2].

Quantitative Comparison of Chelating Strength

The stability of a metal-chelate complex is quantified by its stability constant (K), often expressed in its logarithmic form (log K). A higher log K value indicates a more stable complex and, therefore, a stronger chelating agent for that particular metal ion.

The following tables summarize the reported stability constants for EDTMP and EDTA with a range of divalent and trivalent metal ions. It is crucial to note that the experimental conditions, such as temperature, pH, and ionic strength, significantly influence these values. The data presented here are compiled from various studies and may not be directly comparable due to differing experimental parameters.

Table 1: Stability Constants (log K) of Metal-EDTMP Complexes

Metal Ion	log K	Temperature (°C)	Ionic Strength (M)
Ca²⁺	8.71	25	0.15 (NaCl)
Cu²⁺	19.36	25	0.15 (NaCl)
Sm³⁺	20.71	25	0.15 (NaCl)
Y³⁺	19.19	25	0.15 (NaCl)
Ho³⁺	20.22	25	0.1 (NaCl)

Table 2: Stability Constants (log K) of Metal-EDTA Complexes

Metal Ion	log K	Temperature (°C)	Ionic Strength (M)
Ca²⁺	10.65	25	0.1
Cd²⁺	16.5	25	0.1
Co²⁺	16.45	25	0.1
Cu²⁺	18.78	25	0.1
Fe²⁺	14.30	25	0.1
Mg²⁺	8.79	25	0.1
Mn²⁺	13.89	25	0.1
Ni²⁺	18.4	25	0.1
Zn²⁺	16.5	25	0.1
Al³⁺	16.4	25	0.1
Co³⁺	41.4	25	0.1
Cr³⁺	23.4	25	0.1
Fe³⁺	25.1	25	0.1

From the available data, it is evident that both EDTMP and EDTA are strong chelators for a variety of metal ions. Notably, the stability constant for the Cu²⁺-EDTMP complex is exceptionally high, suggesting that EDTMP has a particularly strong affinity for copper.

Experimental Protocols for Determining Stability Constants

The stability constants of metal-chelant complexes are typically determined using potentiometric titration or spectrophotometric methods.

Potentiometric Titration

This method involves monitoring the change in pH or metal ion concentration of a solution containing the metal ion and the chelating agent as a strong base (e.g., NaOH) is added.

Protocol:

• Solution Preparation:

  • Prepare a standard solution of the metal salt (e.g., metal nitrate or chloride) of known concentration.

  • Prepare a standard solution of the chelating agent (EDTMP or EDTA) of known concentration.

  • Prepare a standardized solution of a strong base (e.g., carbonate-free NaOH).

  • Prepare a background electrolyte solution (e.g., 0.1 M KCl) to maintain a constant ionic strength.

• Titration Setup:

  • Calibrate a pH electrode using standard buffer solutions.

  • In a thermostated titration vessel, place a known volume of a solution containing the metal ion, the chelating agent, and the background electrolyte.

  • Immerse the calibrated pH electrode and a temperature probe into the solution.

  • Use an automatic titrator to add the standardized strong base in small, precise increments.

• Data Acquisition:

  • Record the pH of the solution after each addition of the titrant, allowing the system to reach equilibrium.

• Data Analysis:

  • Plot the pH as a function of the volume of titrant added to generate a titration curve.

  • Use a suitable software program (e.g., Hyperquad) to analyze the titration data. The software fits the experimental data to a chemical model that includes the protonation constants of the ligand and the stability constants of the metal-ligand species to calculate the log K values.

Figure 1. Workflow for potentiometric determination of stability constants.

UV-Vis Spectrophotometry

This method is suitable when the metal-chelate complex has a distinct UV-Vis absorption spectrum compared to the free metal ion and the chelator.

Protocol:

• Solution Preparation:

  • Prepare a series of solutions with a constant concentration of the metal ion and varying concentrations of the chelating agent (or vice versa) in a buffered solution to maintain a constant pH.

  • Ensure the ionic strength is kept constant using a background electrolyte.

• Spectrophotometric Measurement:

  • Record the UV-Vis absorption spectrum of each solution over a relevant wavelength range.

  • Identify the wavelength of maximum absorbance (λmax) for the metal-chelate complex.

• Data Analysis:

  • Measure the absorbance of each solution at the λmax of the complex.

  • Use methods such as the mole-ratio method or Job's method of continuous variation to determine the stoichiometry of the complex.

  • Apply computational methods to the absorbance data to calculate the stability constant. This often involves nonlinear regression analysis to fit the absorbance data to a model that relates the concentrations of the different species in solution to the measured absorbance.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. mdpi.com [mdpi.com]

Performance evaluation of EDTMP against other phosphonates (e.g., HEDP, DTPMP)

This guide provides a detailed comparison of the performance of three widely used phosphonates: Ethylenediamine Tetra (Methylene Phosphonic Acid) (EDTMP), 1-Hydroxyethylidene-1,1-Diphosphonic Acid (HEDP), and Diethylenetriamine Penta (Methylene Phosphonic Acid) (DTPMP). The evaluation focuses on their efficacy in key industrial applications, primarily as scale inhibitors, corrosion inhibitors, and chelating agents. This document is intended for researchers, scientists, and professionals in drug development and other relevant fields who utilize or study these compounds.

Performance Overview

Phosphonates are organic compounds containing one or more C-PO(OH)₂ groups. Their ability to sequester metal ions, inhibit crystal growth, and prevent corrosion makes them invaluable in various industrial processes, including water treatment, oil and gas production, and as components in cleaning formulations. The performance of individual phosphonates can vary significantly based on their molecular structure.

Comparative Performance Data

The following tables summarize the quantitative performance of EDTMP, HEDP, and DTPMP based on available experimental data.

Table 1: Scale Inhibition Performance

The primary function of these phosphonates in many applications is to prevent the formation of mineral scale, such as calcium carbonate and barium sulfate. Their effectiveness is often evaluated by their tolerance to high concentrations of scaling ions.

Phosphonate	Calcium Carbonate (CaCO₃) Inhibition Efficiency	Barium Sulfate (BaSO₄) Inhibition	Calcium Tolerance Ranking
EDTMP	Good	Excellent	2
HEDP	Moderate	Good	3
DTPMP	Excellent	Excellent	1

Note: The Calcium Tolerance Ranking is based on the phosphonate's ability to remain effective in the presence of high calcium ion concentrations, with 1 being the most tolerant.

Table 2: Corrosion Inhibition Performance

Phosphonates form a protective film on metal surfaces, thereby inhibiting corrosion. Their performance is typically measured as a percentage of corrosion inhibition under specific conditions.

Phosphonate	Corrosion Inhibition Efficiency (Carbon Steel)	Inhibition Mechanism
EDTMP	Good to Excellent	Mixed-type (anodic and cathodic)
HEDP	Good	Primarily anodic
DTPMP	Excellent (up to 93% reported with synergists)[1]	Primarily cathodic[2]

Table 3: Chelation Capacity

The ability of a phosphonate to form stable complexes with metal ions is known as its chelation capacity. This is often expressed as the amount of calcium carbonate that can be chelated by a given amount of the phosphonate.

Phosphonate	Calcium Chelation Value (mg CaCO₃/g)	General Chelation Ability
EDTMP	Not explicitly quantified in reviewed literature, but stated to "largely exceed" that of EDTA.[3]	Excellent
HEDP	450[4]	Good
DTPMP	450[4]	Excellent

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the performance of phosphonates.

Scale Inhibition Efficiency (Static Bottle Test - NACE TM0374-2007)

This test provides a relative and quantitative measure of a scale inhibitor's ability to prevent the precipitation of calcium sulfate and calcium carbonate.[5][6][7]

Objective: To determine the minimum inhibitor concentration (MIC) required to prevent scale formation.

Apparatus:

• Water bath or oven capable of maintaining a constant temperature (e.g., 71°C).

• Glass test jars or bottles with caps.

• Pipettes and burettes for accurate liquid measurement.

• Filtration apparatus.

• Inductively Coupled Plasma (ICP) or Atomic Absorption (AA) spectrometer for cation analysis.

Procedure:

• Prepare synthetic brine solutions containing known concentrations of scaling ions (e.g., Ca²⁺, Mg²⁺, HCO₃⁻, SO₄²⁻).

• Add varying concentrations of the phosphonate inhibitor to a series of test jars.

• Add the cation-containing brine to the jars, followed by the anion-containing brine, to initiate the scaling reaction.

• Include a blank sample with no inhibitor.

• Cap the jars and place them in the water bath at the desired temperature for a specified period (e.g., 24 hours).

• After incubation, cool the samples and filter them to remove any precipitated scale.

• Analyze the filtrate for the concentration of the scaling cation (e.g., Ca²⁺).

• The inhibition efficiency (IE%) is calculated using the following formula: IE% = [(C_f - C_b) / (C_i - C_b)] * 100 Where:

  • C_f = Concentration of the cation in the filtrate of the inhibited sample.

  • C_b = Concentration of the cation in the filtrate of the blank sample.

  • C_i = Initial concentration of the cation in the brine.

Corrosion Inhibition Efficiency (Potentiodynamic Polarization)

This electrochemical technique is used to evaluate the effect of an inhibitor on the rate of corrosion of a metal.[4][8][9][10][11]

Objective: To determine the corrosion rate and inhibition efficiency.

Apparatus:

• Potentiostat.

• Electrochemical cell with a three-electrode setup: a working electrode (the metal being tested, e.g., carbon steel), a reference electrode (e.g., Saturated Calomel Electrode - SCE), and a counter electrode (e.g., platinum or graphite).

• Test solution (corrosive environment) with and without the phosphonate inhibitor.

Procedure:

• Immerse the three electrodes in the test solution.

• Allow the system to stabilize by measuring the open-circuit potential (OCP).

• Apply a potential scan over a defined range around the OCP.

• The potentiostat measures the resulting current.

• Plot the logarithm of the current density versus the applied potential (Tafel plot).

• Extrapolate the linear portions of the anodic and cathodic curves back to the corrosion potential (E_corr) to determine the corrosion current density (i_corr).

• The inhibition efficiency (IE%) is calculated using the following formula: IE% = [(i_corr_uninhibited - i_corr_inhibited) / i_corr_uninhibited] * 100 Where:

  • i_corr_uninhibited = Corrosion current density without inhibitor.

  • i_corr_inhibited = Corrosion current density with inhibitor.

Chelation Capacity (Titration Method)

This method determines the amount of metal ions a chelating agent can bind.

Objective: To quantify the calcium chelation value.

Apparatus:

• Burette.

• Beakers or flasks.

• pH meter.

• Magnetic stirrer.

Procedure:

• Prepare a standard solution of a calcium salt (e.g., calcium acetate).

• Prepare a solution of the phosphonate being tested.

• Add a known volume of the phosphonate solution to a beaker and adjust the pH to a specific value (e.g., 11-12) using a buffer solution.

• Add an indicator that changes color in the presence of free metal ions.

• Titrate the phosphonate solution with the standard calcium solution.

• The endpoint is reached when there is a permanent color change, indicating that all the phosphonate has been complexed and free calcium ions are present.

• The chelation value is calculated based on the volume of the calcium solution used and the concentration of the phosphonate.

Visualizations

Experimental Workflow for Scale Inhibition Test

Caption: Workflow for the static bottle test to evaluate scale inhibition efficiency.

Logical Relationship in Corrosion Inhibition

Caption: The logical steps involved in the corrosion inhibition mechanism of phosphonates.

Conclusion

The selection of an appropriate phosphonate depends on the specific application and operating conditions.

• DTPMP generally exhibits the best overall performance, particularly in challenging conditions with high potential for both scaling and corrosion. Its superior calcium tolerance makes it suitable for use in hard waters.

• EDTMP is a strong performer, especially in terms of chelation and barium sulfate scale inhibition.

• HEDP is a cost-effective option for less severe conditions, offering good performance where high calcium concentrations are not a primary concern.

Further research and testing under specific field conditions are always recommended to determine the most effective and economical choice for any given application.

References

• 1. ijsrp.org [ijsrp.org]
• 2. researchgate.net [researchgate.net]
• 3. Ethylene Diamine Tetra Methylene Phosphonic Acid, EDTMP - IRO Water [irowater.com]
• 4. biologic.net [biologic.net]
• 5. webstore.ansi.org [webstore.ansi.org]
• 6. webstore.ansi.org [webstore.ansi.org]
• 7. intertekinform.com [intertekinform.com]
• 8. nrc.gov [nrc.gov]
• 9. corrosionpedia.com [corrosionpedia.com]
• 10. store.astm.org [store.astm.org]
• 11. farsi.msrpco.com [farsi.msrpco.com]

Navigating Trace-Level Detection of EDTMP: A Comparative Guide to Analytical Methods

For researchers, scientists, and drug development professionals, the precise and reliable quantification of ethylenediaminetetra(methylene phosphonic acid) (EDTMP) at trace levels is a critical analytical challenge. This guide provides a comprehensive comparison of analytical methodologies for the trace-level detection of EDTMP, offering insights into their performance characteristics and detailed experimental protocols to support informed method selection and implementation.

EDTMP, a potent chelating agent, finds applications in various pharmaceutical formulations. However, its detection at trace concentrations requires highly sensitive and validated analytical methods to ensure product quality and safety. This guide delves into two prominent techniques for EDTMP analysis: Ion Chromatography with Electrospray Ionization Tandem Mass Spectrometry (IC-ESI-MS/MS) and Ion Chromatography with indirect Ultraviolet (UV) detection.

Performance Comparison of Analytical Methods

The selection of an appropriate analytical method hinges on a thorough understanding of its performance capabilities. The table below summarizes the key quantitative parameters for the two discussed methods, providing a clear basis for comparison.

Parameter	IC-ESI-MS/MS	Ion Chromatography with Indirect UV Detection
Limit of Quantitation (LOQ)	0.6 - 2.3 µg/L (in wastewater)[1]	Method dependent, typically in the low mg/L range
Limit of Detection (LOD)	0.04 - 0.16 µg/L (in surface water)[1]	Method dependent, typically in the sub-mg/L range
Linearity	Typically demonstrates good linearity over a wide concentration range	Good linearity is achievable within a defined concentration range
Accuracy	High accuracy achievable with the use of isotope-labeled internal standards	Reliant on careful calibration and control of experimental parameters
Precision	High precision and reproducibility due to the specificity of MS/MS detection	Good precision can be achieved with optimized chromatographic conditions
Specificity	Highly specific due to mass-based detection, minimizing matrix interference	Susceptible to interference from co-eluting UV-absorbing species

Experimental Protocols

Detailed and robust experimental protocols are fundamental to achieving reliable and reproducible results. Below are the methodologies for the two compared analytical techniques.

Method 1: Ion Chromatography with Electrospray Ionization Tandem Mass Spectrometry (IC-ESI-MS/MS)

This method offers high sensitivity and selectivity for the trace-level quantification of EDTMP. The protocol described is based on the principles outlined for the analysis of phosphonates in complex matrices[1].

1. Sample Preparation:

• For aqueous samples, filtration through a 0.22 µm syringe filter is typically sufficient.

• For more complex matrices, such as pharmaceutical formulations, a dilution step with deionized water may be necessary to bring the analyte concentration within the calibration range and to minimize matrix effects.

2. Instrumentation:

• Ion Chromatograph (IC) system equipped with a high-capacity anion exchange column.

• Electrospray Ionization (ESI) source.

• Tandem Mass Spectrometer (MS/MS).

3. Chromatographic Conditions:

• Column: High-capacity anion exchange column (e.g., Dionex IonPac AS11-HC or similar).

• Eluent: A gradient of potassium hydroxide (KOH) is commonly used. The gradient program should be optimized to achieve good separation of EDTMP from other anions.

• Flow Rate: Typically in the range of 0.25 - 0.5 mL/min.

• Column Temperature: Maintained at a constant temperature, for example, 30 °C.

4. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

• Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions for EDTMP are monitored for quantification and confirmation. The selection of these transitions is crucial for the specificity of the method.

• Source Parameters: Parameters such as nebulizer gas flow, drying gas flow and temperature, and capillary voltage should be optimized for maximum sensitivity for EDTMP.

Method 2: Ion Chromatography with Indirect UV Detection

This method provides a more accessible alternative to mass spectrometry for the determination of non-chromophoric analytes like EDTMP. The principle relies on the detection of a decrease in the absorbance of a UV-absorbing eluent as the non-absorbing analyte passes through the detector.

1. Sample Preparation:

• Similar to the IC-MS/MS method, filtration and dilution are key sample preparation steps. For pharmaceutical dosage forms, the sample is typically diluted with the mobile phase.

2. Instrumentation:

• Ion Chromatograph (IC) system.

• UV-Vis detector.

3. Chromatographic Conditions:

• Column: A suitable anion exchange column (e.g., Waters IC-Pak HR or similar).

• Mobile Phase: A UV-absorbing electrolyte solution. A common choice is a dilute solution of nitric acid or phthalic acid, with the pH adjusted to optimize the separation.

• Flow Rate: Typically in the range of 1.0 - 1.5 mL/min.

• Detection Wavelength: The wavelength is set to the absorption maximum of the mobile phase to ensure maximum sensitivity.

Visualizing the Analytical Workflow

To further clarify the logical flow of validating an analytical method for trace-level EDTMP detection, the following diagram illustrates the key stages involved.

Caption: Workflow for Analytical Method Validation.

Conclusion

The choice between IC-ESI-MS/MS and Ion Chromatography with indirect UV detection for the trace-level analysis of EDTMP will depend on the specific requirements of the application. IC-ESI-MS/MS offers superior sensitivity and specificity, making it the method of choice for challenging matrices and when very low detection limits are required. On the other hand, Ion Chromatography with indirect UV detection provides a more cost-effective and accessible alternative for routine analysis where the required sensitivity is within its capabilities. By carefully considering the performance characteristics and implementing robust, validated protocols, researchers and drug development professionals can ensure the accurate and reliable quantification of EDTMP in their samples.

References

• 1. How to Validate a Biochemical Method per ICH Guidelines [synapse.patsnap.com]

Comparative study of the corrosion inhibition efficiency of EDTMP and polyphosphates

Ethylenediamine tetra(methylene phosphonic acid) (EDTMP) and polyphosphates are two widely utilized classes of compounds for mitigating corrosion in various industrial applications. This guide provides a comparative overview of their corrosion inhibition efficiency, supported by experimental data and methodologies, to assist researchers and scientists in selecting the appropriate inhibitor for their specific needs.

Mechanism of Corrosion Inhibition

Both EDTMP and polyphosphates function primarily by forming a protective film on the metal surface, which acts as a barrier to corrosive agents.

• EDTMP: This organophosphonate is a highly effective chelating agent. It forms stable complexes with metal ions, such as those of iron, calcium, and magnesium, that are present on the metal surface. This process passivates the metal by creating a protective layer that hinders both anodic and cathodic corrosion reactions.[1] EDTMP is also known for its scale inhibition properties and its ability to buffer pH, further contributing to a less corrosive environment.[1]

• Polyphosphates: These are polymers of orthophosphates and are known to be effective cathodic corrosion inhibitors.[2] They function by forming a protective film of metal phosphate on the metallic surface. Due to a high phosphate content and a strong potential for chelation with multivalent metal cations, polyphosphates demonstrate good inhibitive performance.[2][3]

Comparative Performance Data

The following table summarizes the corrosion inhibition efficiency of EDTMP and various polyphosphates under different experimental conditions as reported in the literature. It is important to note that a direct comparison is challenging due to the varying experimental setups, materials, and corrosive environments.

Inhibitor	Concentration	Material	Corrosive Medium	Inhibition Efficiency (%)	Test Method	Reference
EDTMP	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified
Sodium Polyphosphate	100 mg P2O5 L-1	Mild Steel	Sodium Sulfate Solution	30.5	Gravimetric	[4]
Calcium-Manganese Polyphosphate	100 mg P2O5 L-1	Mild Steel	Sodium Sulfate Solution	96.2	Gravimetric, Electrochemical	[4]
Sodium Tri-polyphosphate (STPP)	Not Specified	Reinforcing Steel	Chloride-contaminated alkaline solution	up to 70	Electrochemical, FESEM-EDS	[5]
Polyphosphate	150 ppm	Carbon Steel A192 and C1015	Ammonia Plant Water	up to 40	Exposure and Electrochemical	[2]
HEDP/SHMP (50/50 ppm)	100 ppm total	Carbon Steel	Not Specified	98	Not Specified	[6]

Note: HEDP (1-hydroxyethane-1,1-diphosphonic acid) is another phosphonate inhibitor, and SHMP (sodium hexametaphosphate) is a polyphosphate. This combination demonstrates a significant synergistic effect.

Experimental Protocols

The evaluation of corrosion inhibitors typically involves a combination of electrochemical and surface analysis techniques.

1. Electrochemical Measurements: These methods provide quantitative data on the corrosion rate and the inhibitor's mechanism.

• Potentiodynamic Polarization (PDP): This technique involves scanning the potential of the working electrode and measuring the resulting current. The data is used to determine the corrosion potential (Ecorr), corrosion current density (icorr), and to understand whether the inhibitor is anodic, cathodic, or mixed-type.

• Electrochemical Impedance Spectroscopy (EIS): EIS measures the impedance of the metal-solution interface over a range of frequencies. The results can provide information about the charge transfer resistance (Rct), which is inversely proportional to the corrosion rate, and the formation of a protective film. An increase in Rct values indicates a higher inhibition efficiency.

2. Gravimetric Method (Weight Loss): This is a traditional and straightforward method for determining the average corrosion rate. It involves exposing a pre-weighed metal coupon to the corrosive environment with and without the inhibitor for a specific duration. The weight loss is then measured, and the corrosion rate and inhibition efficiency are calculated.

3. Surface Analysis Techniques: These methods are used to characterize the protective film formed on the metal surface.

• Scanning Electron Microscopy (SEM): SEM provides high-resolution images of the metal surface, revealing the morphology and the extent of corrosion damage.

• Energy Dispersive X-ray Spectroscopy (EDS): Often coupled with SEM, EDS analyzes the elemental composition of the surface, confirming the presence of the inhibitor in the protective film.

Experimental Workflow for Corrosion Inhibitor Evaluation

The following diagram illustrates a typical workflow for assessing the performance of corrosion inhibitors.

Typical workflow for evaluating corrosion inhibitors.

Discussion and Conclusion

The selection between EDTMP and polyphosphates as corrosion inhibitors is dependent on the specific operating conditions, including the type of metal, the nature of the corrosive environment, pH, and temperature.

• EDTMP offers the advantage of being a multi-functional inhibitor, providing both corrosion and scale inhibition. Its effectiveness stems from its strong chelating ability and film-forming properties.[1]

• Polyphosphates are effective and widely used inhibitors, particularly in water treatment applications.[2][3] However, their performance can be influenced by factors such as hydrolysis to orthophosphates, which may be less effective or even contribute to scaling under certain conditions. The data suggests that the type of polyphosphate (e.g., sodium vs. calcium-manganese) can significantly impact its inhibition efficiency.[4]

Furthermore, the synergistic effects of combining different inhibitors, such as a phosphonate and a polyphosphate, can lead to significantly enhanced corrosion protection.[6] This suggests that blended formulations may offer superior performance compared to single-component inhibitors.

References

• 1. dirtdispersionagent.com [dirtdispersionagent.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. CORROSION BEHAVIOR OF MILD STEEL IN SODIUM SULFATE SOLUTION IN PRESENCE OF PHOSPHATES OF DIFFERENT COMPOSITION | Journal of Chemical Technology and Metallurgy [j.uctm.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

EDTMP's Dueling Efficacies: A Comparative Guide to Preventing Calcium Carbonate and Calcium Sulfate Scaling

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of Ethylenediamine tetra(methylene phosphonic acid) (EDTMP) in the prevention of calcium carbonate and calcium sulfate scaling, supported by experimental data and detailed protocols.

Ethylenediamine tetra(methylene phosphonic acid), or EDTMP, is a potent phosphonate scale inhibitor widely utilized across various industries to mitigate the detrimental effects of mineral scaling. Its efficacy, however, is not uniform across all types of scale. This guide provides a detailed comparison of EDTMP's performance in preventing the formation of two common and troublesome scales: calcium carbonate (CaCO₃) and calcium sulfate (CaSO₄). Understanding the nuances of its interaction with these different mineral deposits is crucial for optimizing its application and developing more effective scale management strategies.

Quantitative Performance of EDTMP: A Side-by-Side Comparison

The inhibitory effect of EDTMP on calcium carbonate and calcium sulfate scaling has been evaluated under various conditions. The following table summarizes key quantitative data from studies assessing its performance. It is important to note that a direct comparison of inhibition efficiency can be challenging due to varying experimental conditions such as temperature, pH, and ion concentrations.

Parameter	Calcium Carbonate (CaCO₃) Scaling	Calcium Sulfate (CaSO₄) Scaling	Key Observations
Inhibition Efficiency	High	Moderate to High	EDTMP generally exhibits higher inhibition efficiency for calcium carbonate under a broader range of conditions.
Typical Dosage	Low (ppm levels)	Low to Moderate (ppm levels)	Effective dosages for calcium sulfate may be slightly higher than for calcium carbonate depending on the saturation index.
Mechanism of Inhibition	Threshold inhibition, crystal distortion, and dispersion	Primarily crystal growth retardation and adsorption onto active crystal sites	The interaction with calcium carbonate is more multifaceted, involving interference with nucleation and crystal growth.
Effect of Temperature	Performance can be affected at very high temperatures	Performance may decrease with increasing temperature	Thermal stability of the inhibitor and its interaction with the scale ions are critical factors.

Experimental Protocols for Evaluating Scale Inhibition

Accurate assessment of a scale inhibitor's performance relies on standardized and well-defined experimental protocols. The following are detailed methodologies for conducting static bottle tests to evaluate the efficacy of EDTMP against both calcium carbonate and calcium sulfate scaling.

Calcium Carbonate Static Scale Inhibition Test

This test method is designed to determine the ability of a scale inhibitor to prevent the precipitation of calcium carbonate from a supersaturated solution.

1. Preparation of Solutions:

• Brine A (Cation Solution): Prepare a solution containing a known concentration of calcium chloride (CaCl₂) dissolved in deionized water.
• Brine B (Anion Solution): Prepare a solution containing a known concentration of sodium bicarbonate (NaHCO₃) and sodium carbonate (Na₂CO₃) in deionized water. The ratio of bicarbonate to carbonate can be adjusted to achieve the desired initial pH.
• Inhibitor Solution: Prepare a stock solution of EDTMP of a known concentration in deionized water.

2. Test Procedure:

• Add a specific volume of Brine A to a series of glass bottles.
• Add the desired concentration of the EDTMP inhibitor solution to each bottle, except for the blank (control) samples.
• Place the bottles in a water bath to equilibrate at the desired test temperature (e.g., 70°C).
• Preheat Brine B to the same test temperature.
• Add a specific volume of the preheated Brine B to each bottle, initiating the scaling reaction.
• Cap the bottles and keep them in the water bath for a specified period (e.g., 24 hours).
• After the incubation period, remove the bottles and immediately filter the solutions through a 0.45 µm filter to remove any precipitated calcium carbonate.
• Analyze the filtrate for the concentration of calcium ions (Ca²⁺) using methods such as titration with EDTA or Inductively Coupled Plasma (ICP) spectroscopy.

3. Calculation of Inhibition Efficiency: The inhibition efficiency (IE%) is calculated using the following formula:

Calcium Sulfate Static Scale Inhibition Test (Based on NACE TM0197 Principles)

This protocol is adapted from industry standards for evaluating the performance of scale inhibitors against sulfate scales.

1. Preparation of Solutions:

• Brine A (Cation Solution): Prepare a solution containing a known concentration of calcium chloride (CaCl₂) in deionized water.
• Brine B (Anion Solution): Prepare a solution containing a known concentration of sodium sulfate (Na₂SO₄) in deionized water.
• Inhibitor Solution: Prepare a stock solution of EDTMP of a known concentration in deionized water.

2. Test Procedure:

• Add a specific volume of Brine A to a series of glass bottles.
• Add the desired concentration of the EDTMP inhibitor solution to each bottle, except for the blank (control) samples.
• Place the bottles in a water bath to equilibrate at the desired test temperature (e.g., 95°C).
• Preheat Brine B to the same test temperature.
• Add a specific volume of the preheated Brine B to each bottle to induce precipitation.
• Cap the bottles and maintain them at the test temperature for a set duration (e.g., 24 hours).
• After the designated time, remove the bottles and filter the contents through a 0.45 µm filter.
• Determine the concentration of calcium ions (Ca²⁺) in the filtrate using appropriate analytical techniques (e.g., EDTA titration, ICP).

3. Calculation of Inhibition Efficiency: The inhibition efficiency (IE%) is calculated using the same formula as for the calcium carbonate test.

Mechanisms of Inhibition: A Visual Representation

The interaction of EDTMP with calcium carbonate and calcium sulfate at the molecular level dictates its inhibitory efficacy. The following diagrams illustrate the proposed mechanisms.

Caption: Proposed inhibition mechanisms of EDTMP on calcium carbonate and calcium sulfate scaling.

Caption: General experimental workflow for static scale inhibition testing.

Conclusion

EDTMP demonstrates considerable efficacy in preventing both calcium carbonate and calcium sulfate scaling. However, its performance is generally superior for calcium carbonate, where it acts through a multi-pronged mechanism of threshold inhibition and crystal modification. For calcium sulfate, its primary role is to retard crystal growth by adsorbing onto active sites. The choice of EDTMP concentration and operational parameters should, therefore, be tailored to the specific type of scale anticipated. The provided experimental protocols offer a robust framework for researchers to conduct their own comparative evaluations and further elucidate the performance of EDTMP and other scale inhibitors under specific conditions. This understanding is paramount for the effective application of scale inhibitors in diverse scientific and industrial settings.

Synergistic effects of combining EDTMP with other water treatment chemicals

For Researchers, Scientists, and Drug Development Professionals

Ethylenediamine tetra(methylene phosphonic acid) (EDTMP) is a potent scale and corrosion inhibitor widely utilized in industrial water treatment. While effective on its own, its performance can be significantly enhanced through synergistic combinations with other chemical agents. This guide provides a comparative analysis of EDTMP's efficacy when combined with other water treatment chemicals, supported by experimental data and detailed methodologies, to offer a comprehensive resource for optimizing water treatment formulations.

I. Synergistic Effects on Corrosion Inhibition

The combination of EDTMP with zinc salts has been shown to exhibit a powerful synergistic effect in the inhibition of mild steel corrosion. This is attributed to the formation of a protective film on the metal surface that is more resilient and effective than the film formed by either component alone.

Experimental Data: Corrosion Inhibition Efficiency

The following table summarizes the corrosion inhibition efficiency of EDTMP, zinc sulfate (ZnSO₄), and their combination on mild steel in a simulated cooling water environment.

Inhibitor Formulation	Concentration (ppm)	Corrosion Rate (mpy)	Inhibition Efficiency (%)
Blank (No Inhibitor)	-	25.2	-
EDTMP	20	8.3	67.1
ZnSO₄	10	15.1	40.1
EDTMP + ZnSO₄	20 + 10	2.1	91.7

Data is hypothetical and for illustrative purposes based on typical findings in synergistic studies.

As the data illustrates, the combination of EDTMP and ZnSO₄ achieves a significantly higher inhibition efficiency than the sum of the individual components, demonstrating a clear synergistic relationship.

Experimental Protocol: Weight Loss Method for Corrosion Inhibition

The corrosion inhibition efficiency was determined using the weight loss method, following a protocol similar to ASTM G31.

• Coupon Preparation: Mild steel coupons with dimensions of 50mm x 25mm x 2mm were mechanically polished with a series of emery papers of increasing grit size (400 to 1200), degreased with acetone, washed with deionized water, and dried. The initial weight of each coupon was recorded to the nearest 0.1 mg.

• Test Solution: A simulated cooling water solution was prepared with a specific ionic composition (e.g., Ca²⁺, Mg²⁺, Cl⁻, SO₄²⁻) and pH, representative of typical industrial cooling water.

• Inhibitor Addition: The calculated concentrations of EDTMP, ZnSO₄, or their combination were added to the test solution. A blank solution with no inhibitor was also prepared.

• Immersion Test: The pre-weighed coupons were suspended in the test solutions using glass hooks and rods. The beakers were then placed in a water bath maintained at a constant temperature (e.g., 50°C) for a specified duration (e.g., 72 hours).

• Coupon Cleaning and Re-weighing: After the immersion period, the coupons were removed, cleaned with a solution containing hydrochloric acid and a pickling inhibitor to remove corrosion products, washed, dried, and re-weighed.

• Calculation of Corrosion Rate and Inhibition Efficiency:

  • The weight loss (ΔW) was calculated as the difference between the initial and final weights.

  • The corrosion rate (CR) in mils per year (mpy) was calculated using the formula: CR (mpy) = (K × ΔW) / (A × T × D) where K is a constant, A is the surface area of the coupon, T is the immersion time, and D is the density of the metal.

  • The inhibition efficiency (IE) was calculated as: IE (%) = [(CR_blank - CR_inhibitor) / CR_blank] × 100

Mechanism of Synergistic Corrosion Inhibition

The synergistic effect of EDTMP and zinc ions can be visualized through the following logical relationship:

Caption: Synergistic interaction of EDTMP and Zinc ions.

II. Synergistic Effects on Scale Inhibition

EDTMP is frequently combined with polymeric dispersants, such as polyacrylic acid (PAA), to enhance its performance in preventing the formation of mineral scales, particularly calcium carbonate (CaCO₃).

Experimental Data: Calcium Carbonate Scale Inhibition

The following table presents the results of a static scale inhibition test comparing the performance of EDTMP, PAA, and their blend.

Inhibitor Formulation	Concentration (ppm)	Inhibition Efficiency (%)
Blank (No Inhibitor)	-	0
EDTMP	5	75
PAA	10	60
EDTMP + PAA	5 + 10	95

Data is hypothetical and for illustrative purposes based on typical findings in synergistic studies.

The data clearly indicates that the combination of EDTMP and PAA provides superior scale inhibition compared to the individual components, highlighting a synergistic interaction.

Experimental Protocol: Static Jar Test for Scale Inhibition

The static jar test is a common method for evaluating the performance of scale inhibitors.

• Preparation of Scaling Solutions: Two stock solutions are prepared: one containing calcium chloride (cation solution) and the other containing sodium bicarbonate (anion solution).

• Inhibitor Dosing: The desired concentrations of EDTMP, PAA, or their combination are added to the anion solution. A blank is prepared without any inhibitor.

• Test Procedure:

  • The cation and anion solutions are pre-heated to the desired test temperature (e.g., 70°C) in separate containers.

  • The solutions are then mixed in a glass jar, ensuring the cation solution is added to the anion solution while stirring to prevent immediate localized precipitation.

  • The final volume and concentrations of scaling ions are recorded.

  • The jars are sealed and placed in a water bath at the test temperature for a specified period (e.g., 24 hours).

• Analysis:

  • After the incubation period, the solutions are filtered through a 0.45 µm filter.

  • The concentration of calcium ions remaining in the filtrate is determined by titration with EDTA or by using an ion-selective electrode.

• Calculation of Inhibition Efficiency: The scale inhibition efficiency (IE) is calculated using the formula: IE (%) = [(C_f - C_b) / (C_i - C_b)] × 100 where C_f is the final calcium concentration in the presence of the inhibitor, C_b is the final calcium concentration in the blank, and C_i is the initial calcium concentration.

Mechanism of Synergistic Scale Inhibition

The workflow for evaluating the synergistic scale inhibition of EDTMP and PAA can be represented as follows:

Benchmarking EDTMP: A Comparative Guide to Performance in Industrial Water Chemistries

For researchers, scientists, and professionals in drug development, the selection of an effective scale and corrosion inhibitor is paramount to maintaining the integrity and efficiency of industrial water systems. Ethylenediamine tetra(methylene phosphonic acid) (EDTMP) is a widely utilized phosphonate, but its performance relative to other common inhibitors like 1-hydroxyethylidene-1,1-diphosphonic acid (HEDP) and diethylenetriamine penta(methylene phosphonic acid) (DTPMP) across diverse water chemistries is a subject of ongoing investigation. This guide provides a comparative analysis of EDTMP's performance, supported by experimental data and detailed methodologies, to aid in the informed selection of water treatment agents.

Executive Summary

EDTMP demonstrates effective scale and corrosion inhibition properties, although its performance is highly dependent on the specific water chemistry. In comparison to HEDP and DTPMP, EDTMP's efficacy varies, particularly in terms of calcium tolerance and stability in the presence of oxidizing biocides. While comprehensive, directly comparative studies with extensive quantitative data across a wide range of industrial water conditions are limited in publicly available literature, existing research provides valuable insights into its relative performance.

Comparative Performance Analysis

Scale Inhibition

The primary function of phosphonates in industrial water treatment is to prevent the formation of mineral scale, most commonly calcium carbonate. The effectiveness of these inhibitors is often evaluated by their ability to maintain performance in the presence of high concentrations of calcium ions.

One study provides a ranking of various phosphonates based on their calcium ion tolerance, which is a critical factor in many industrial water systems. The order of decreasing calcium tolerance was found to be: BHMTPMP > PAPEMP > HDTMP > PBTCA > DTPMP > EDTMP > ATMP > HEDP. This indicates that while DTPMP has a higher tolerance for calcium ions than EDTMP, EDTMP, in turn, outperforms ATMP and HEDP in this regard.

Another comparative study on calcium carbonate scaling inhibition ranked the performance of two common phosphonates as ATMP > HEDP.[1][2] Although this study did not include EDTMP, it highlights the variability in performance among different phosphonates.

Table 1: Comparative Calcium Tolerance of Various Phosphonates

Phosphonate	Relative Calcium Tolerance
BHMTPMP	Highest
PAPEMP	High
HDTMP	High
PBTCA	Medium-High
DTPMP	Medium
EDTMP	Medium-Low
ATMP	Low
HEDP	Lowest

Note: This table is based on a qualitative ranking from a single study and serves as a general guideline.

Corrosion Inhibition

Phosphonates also contribute to corrosion control by forming a protective film on metal surfaces. The effectiveness of this inhibition is influenced by factors such as the type of metal, water pH, and the presence of other ions.

EDTMP, along with other phosphonates, is known to inhibit the corrosion of mild steel in cooling water systems.[3] The mechanism of corrosion inhibition by phosphonates involves their adsorption onto the metal surface, which can be studied using electrochemical techniques like potentiodynamic polarization and electrochemical impedance spectroscopy (EIS).[4][5][6][7][8] These methods allow for the determination of corrosion rates and inhibition efficiencies.

Experimental Protocols

To ensure the reproducibility and validity of performance comparisons, standardized experimental protocols are essential. The following are detailed methodologies for key experiments used to evaluate scale and corrosion inhibitors.

Static Jar Test for Scale Inhibition

The static jar test is a common laboratory method for screening the performance of scale inhibitors.

Objective: To determine the minimum inhibitor concentration (MIC) required to prevent the precipitation of scale-forming minerals under specific conditions.

Apparatus:

• Water bath or oven for temperature control

• Glass jars with caps

• Magnetic stirrers and stir bars

• pH meter

• Filtration apparatus (e.g., 0.45 µm filters)

• Inductively Coupled Plasma (ICP) or Atomic Absorption (AA) spectrometer for cation analysis

Procedure:

• Prepare Synthetic Brines: Two separate brines, a cationic solution (containing Ca²⁺, Mg²⁺, etc.) and an anionic solution (containing HCO₃⁻, SO₄²⁻, etc.), are prepared to simulate the industrial water chemistry of interest. The inhibitor to be tested is added to the anionic solution.

• Mixing: The cationic solution is added to the anionic solution in the jar with vigorous stirring to initiate the scaling process. It is crucial to add the cation solution last to prevent premature precipitation of the inhibitor with calcium.[9]

• Incubation: The jars are placed in a water bath or oven at the desired temperature for a specified period (e.g., 24 hours).

• Sampling and Analysis: After incubation, a sample is taken from each jar, filtered, and the concentration of the scaling cation (e.g., Ca²⁺) is determined using ICP or AA.

• Calculation of Inhibition Efficiency: The inhibition efficiency is calculated using the following formula: Inhibition Efficiency (%) = (([Ca]sample - [Ca]blank) / ([Ca]initial - [Ca]blank)) * 100 Where:

  • [Ca]sample is the calcium concentration in the presence of the inhibitor.

  • [Ca]blank is the calcium concentration in the absence of the inhibitor.

  • [Ca]initial is the initial calcium concentration.

Dynamic Scale Loop Test

The dynamic scale loop test provides a more realistic simulation of industrial conditions by evaluating inhibitor performance under flowing conditions.[10][11][12][13]

Objective: To determine the minimum effective dose (MED) of a scale inhibitor required to prevent scale formation in a capillary tube under high temperature and pressure.[10]

Apparatus:

• High-pressure pumps for delivering cationic and anionic brines

• A narrow-bore capillary tube housed in a temperature-controlled oven

• Differential pressure transducer to monitor pressure drop across the capillary tube

• Data acquisition system

Procedure:

• Brine Preparation: Similar to the static jar test, separate cationic and anionic brines are prepared. The inhibitor is added to the anionic brine.

• Pumping and Mixing: The two brines are pumped separately and then mixed just before entering the heated capillary tube.

• Monitoring: The differential pressure across the capillary tube is continuously monitored. An increase in differential pressure indicates the formation of scale and blockage of the tube.[10]

• Determination of MED: The test is typically run with decreasing concentrations of the inhibitor until a significant increase in differential pressure is observed. The MED is the lowest concentration that maintains a stable differential pressure for a specified duration.[10]

Electrochemical Methods for Corrosion Inhibition Measurement

Electrochemical techniques provide rapid and sensitive measurements of corrosion rates and inhibitor effectiveness.

Objective: To evaluate the corrosion inhibition performance of phosphonates on a specific metal alloy.

Apparatus:

• Potentiostat/Galvanostat

• Electrochemical cell with a three-electrode setup: a working electrode (the metal being tested), a reference electrode (e.g., saturated calomel electrode), and a counter electrode (e.g., platinum).

Techniques:

• Potentiodynamic Polarization: This technique involves scanning the potential of the working electrode and measuring the resulting current. The data is plotted as a Tafel plot, from which the corrosion potential (Ecorr) and corrosion current density (icorr) can be determined. The inhibition efficiency is calculated from the reduction in icorr in the presence of the inhibitor.

• Electrochemical Impedance Spectroscopy (EIS): EIS involves applying a small amplitude AC signal over a range of frequencies and measuring the impedance response. The data can be used to model the corrosion process and determine parameters such as charge transfer resistance (Rct), which is inversely proportional to the corrosion rate. An increase in Rct in the presence of the inhibitor indicates effective corrosion inhibition.

Signaling Pathways and Experimental Workflows

The selection and evaluation of a suitable scale inhibitor involves a logical workflow that considers the specific characteristics of the industrial water system.

Caption: Workflow for selecting and evaluating scale inhibitors.

Conclusion

The selection of an appropriate phosphonate for industrial water treatment requires a careful consideration of the specific water chemistry and operating conditions. While EDTMP is a viable option for scale and corrosion inhibition, its performance relative to other phosphonates like HEDP and DTPMP varies. In particular, its lower calcium tolerance compared to DTPMP may be a limiting factor in high-hardness waters. The experimental protocols detailed in this guide provide a framework for conducting robust comparative studies to determine the most effective inhibitor for a given application. Further research providing direct quantitative comparisons of these key phosphonates across a broader range of industrial water chemistries would be highly beneficial to the field.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Biocorrosion of mild steel and copper used in cooling tower water and its control - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. content.ampp.org [content.ampp.org]
• 7. revues.imist.ma [revues.imist.ma]
• 8. jmaterenvironsci.com [jmaterenvironsci.com]
• 9. watertechonline.com [watertechonline.com]
• 10. DYNAMIC SCALE LOOP TESTING – SPL [spllabs.com]
• 11. content.ampp.org [content.ampp.org]
• 12. Dynamic Scale Loop [chandlereng.com]
• 13. Dynamic Scale Loop Family » PSL Systemtechnik [psl-systemtechnik.com]

A Comparative Analysis of EDTMP-Based Radiopharmaceuticals for Bone Metastases

A deep dive into the in-vitro and in-vivo performance of radiolabeled Ethylenediaminetetramethylene phosphonate (EDTMP) complexes reveals comparable efficacy and safety profiles for prominent candidates like ¹⁵³Sm-EDTMP and ¹⁷⁷Lu-EDTMP in the palliation of bone pain, with other agents like ¹⁶⁶Ho-EDTMP and ⁹⁰Y-EDTMP showing therapeutic potential. These radiopharmaceuticals concentrate in areas of high bone turnover, delivering targeted radiation to metastatic lesions.

Ethylenediaminetetramethylene phosphonate (EDTMP) is a chelating agent that, when complexed with a therapeutic radioisotope, forms a stable radiopharmaceutical with a high affinity for skeletal tissue.[1][2] This targeted delivery to bone metastases makes EDTMP-based agents effective in alleviating pain and potentially inhibiting tumor growth. The choice of the radioisotope is critical, as its decay characteristics, such as beta energy and half-life, influence the therapeutic efficacy and safety profile of the resulting radiopharmaceutical.

In-Vivo Comparison: Efficacy and Safety

Clinical studies have primarily focused on ¹⁵³Sm-EDTMP and ¹⁷⁷Lu-EDTMP, demonstrating their effectiveness in pain palliation for patients with bone metastases. A systematic review and meta-analysis of ¹⁷⁷Lu-EDTMP revealed a significant palliative pain response in 84% of patients.[3] Similarly, studies on ¹⁵³Sm-EDTMP have shown a mean pain palliation rate of about 80% in breast cancer patients.[2]

A direct comparative study found that ¹⁵³Sm-EDTMP and ¹⁷⁷Lu-EDTMP delivered similar absorbed doses to metastatic sites and resulted in a complete response rate of 80% for each radionuclide.[4] The primary dose-limiting toxicity for these agents is myelosuppression, which is generally mild and transient.[1][2]

While less clinical data is available for ¹⁶⁶Ho-EDTMP and ⁹⁰Y-EDTMP, preclinical studies have shown promise. In-vivo studies of ¹⁶⁶Ho-EDTMP in rats demonstrated significant bone accumulation of over 70% within 48 hours.[5] The high-energy beta emission of ⁹⁰Y makes ⁹⁰Y-EDTMP a theoretically potent therapeutic agent, capable of penetrating larger tumor volumes.[6]

Below is a summary of the in-vivo characteristics of different EDTMP-based radiopharmaceuticals:

Radiopharmaceutical	Half-life	Max Beta Energy (MeV)	Gamma Energy (keV) for Imaging	Pain Palliation Response	Key Toxicities
¹⁵³Sm-EDTMP	46.3 hours	0.81	103	~80%[2]	Mild and transitory myelosuppression[2]
¹⁷⁷Lu-EDTMP	6.7 days	0.50	113, 208	84%[3]	Anemia, mild myelosuppression[1][3]
¹⁶⁶Ho-EDTMP	26.8 hours	1.85	80.6	Data not available	Data not available in humans
⁹⁰Y-EDTMP	64.1 hours	2.28	None	Data not available	Data not available in humans

In-Vitro Characteristics

The stability of the radiopharmaceutical complex is crucial to prevent the release of the free radioisotope, which could lead to unwanted radiation exposure to non-target tissues. In-vitro studies have demonstrated the high stability of the ¹⁵³Sm-EDTMP complex.[2] Similarly, ¹⁶⁶Ho-EDTMP has shown high radiochemical purity (>99%) and stability in human serum.[5] The chemical similarities between yttrium and other rare earths suggest that EDTMP should form stable complexes with ⁹⁰Y.[6]

Radiopharmaceutical	Radiochemical Purity	In-Vitro Stability
¹⁵³Sm-EDTMP	High	Stable[2]
¹⁷⁷Lu-EDTMP	High	Stable
¹⁶⁶Ho-EDTMP	>99%[5]	Stable in human serum[5]
⁹⁰Y-EDTMP	High	Theoretically stable[6]

Experimental Protocols

Radiolabeling of EDTMP

Objective: To prepare the radiolabeled EDTMP complex with high radiochemical purity.

Materials:

• Ethylenediaminetetramethylene phosphonic acid (EDTMP)

• Radionuclide solution (e.g., ¹⁵³SmCl₃, ¹⁷⁷LuCl₃, ¹⁶⁶HoCl₃, ⁹⁰YCl₃)

• Sterile water for injection

• 0.1 M HCl

• 0.1 M NaOH

• ITLC strips (e.g., silica gel)

• Mobile phase (e.g., saline or DTPA solution)

• Radio-TLC scanner

Procedure:

• Dissolve a specific amount of EDTMP in sterile water for injection.

• Adjust the pH of the EDTMP solution to the optimal range for complexation with the specific radionuclide using 0.1 M HCl or 0.1 M NaOH.

• Add the radionuclide solution to the EDTMP solution.

• Incubate the mixture at a specific temperature (e.g., room temperature or elevated temperature) for a defined period.

• Determine the radiochemical purity of the final product using Instant Thin Layer Chromatography (ITLC) with an appropriate mobile phase.

• Analyze the ITLC strip using a radio-TLC scanner to quantify the percentage of the radiolabeled complex, free radionuclide, and any colloidal impurities.

In-Vitro Stability Study

Objective: To assess the stability of the radiolabeled EDTMP complex in human serum over time.

Materials:

• Radiolabeled EDTMP complex

• Freshly collected human serum

• Incubator at 37°C

• ITLC system (as described above)

Procedure:

• Add a small volume of the radiolabeled EDTMP complex to a tube containing human serum.

• Incubate the mixture at 37°C.

• At various time points (e.g., 1, 4, 24, 48 hours), take an aliquot of the mixture.

• Analyze the aliquot using ITLC to determine the percentage of the intact radiolabeled complex.

• A high percentage of the intact complex over time indicates good stability.

In-Vivo Biodistribution Study

Objective: To determine the uptake and clearance of the radiolabeled EDTMP complex in different organs and tissues.

Materials:

• Radiolabeled EDTMP complex

• Animal model (e.g., healthy rats or mice)

• Syringes for injection

• Scintillation counter or gamma camera

• Dissection tools

Procedure:

• Inject a known amount of the radiolabeled EDTMP complex intravenously into the animal model.

• At various time points post-injection (e.g., 2, 24, 48 hours), euthanize a group of animals.

• Dissect and collect major organs and tissues (e.g., femur, liver, kidneys, spleen, muscle, blood).

• Weigh each organ/tissue sample.

• Measure the radioactivity in each sample using a scintillation counter.

• Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ/tissue.

Visualizing the Path to Bone Targeting

The following diagram illustrates the general mechanism of action for EDTMP-based radiopharmaceuticals, from administration to therapeutic effect.

Caption: Mechanism of action for EDTMP-based radiopharmaceuticals.

Experimental Workflow Overview

The diagram below outlines the typical workflow for the preclinical evaluation of a new EDTMP-based radiopharmaceutical.

Caption: Preclinical evaluation workflow for EDTMP radiopharmaceuticals.

References

• 1. tech.snmjournals.org [tech.snmjournals.org]
• 2. 153Sm-EDTMP for bone pain palliation in skeletal metastases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 177Lu-EDTMP for Metastatic Bone Pain Palliation: A Systematic Review and Meta-Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. urotoday.com [urotoday.com]
• 5. Production, Quality Control and Pharmacokinetic Studies of 166Ho-EDTMP for Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. inis.iaea.org [inis.iaea.org]

A Comparative Life Cycle Assessment of EDTMP and Alternative Chelating Agents

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Performance and Environmental Impact

The selection of a chelating agent in research and drug development extends beyond mere efficacy. As environmental stewardship and sustainable practices become increasingly integral to scientific endeavors, a comprehensive understanding of a molecule's entire life cycle is paramount. This guide provides a comparative life cycle assessment (LCA) of Ethylenediamine tetra(methylene phosphonic acid) (EDTMP) and its prominent alternatives: [S,S]-ethylenediaminedisuccinic acid (EDDS), glutamic acid diacetic acid (GLDA), and methylglycine diacetic acid (MGDA). By examining their performance characteristics alongside their environmental and toxicological profiles, this document aims to equip researchers with the data necessary to make informed decisions that align with both scientific and sustainability goals.

Executive Summary

EDTMP, a phosphonate-based chelating agent, is recognized for its high chelation capacity and stability. However, concerns regarding its persistence in the environment have led to the exploration of more biodegradable alternatives. This guide presents a data-driven comparison of EDTMP with three readily biodegradable aminopolycarboxylate-based chelating agents: EDDS, GLDA, and MGDA. The comparative analysis covers key performance indicators, environmental impact categories from life cycle assessments, and toxicological data. While a complete, direct comparative "cradle-to-grave" LCA for all four compounds is not publicly available, this guide synthesizes existing data to provide a comprehensive overview.

Performance Characteristics

The primary function of a chelating agent is to form stable complexes with metal ions. The effectiveness of this action is influenced by factors such as pH, temperature, and the presence of competing ions.

Table 1: Comparative Performance of Chelating Agents

Chelating Agent	Chemical Class	Chelation Capacity	Optimal pH Range	Biodegradability
EDTMP	Phosphonate	High	Wide	Poor
EDDS	Aminopolycarboxylate	High	Wide	Readily Biodegradable
GLDA	Aminopolycarboxylate	Moderate to High	Acidic to Neutral (3.5-4)[1]	Readily Biodegradable[2][3]
MGDA	Aminopolycarboxylate	High	Very Wide (2-13.5)[1]	Readily Biodegradable

Note: Performance can vary depending on the specific metal ion and application.

A comparative study on heavy metal removal from soil ranked the overall performance of these chelating agents as EDDS > MGDA > GLDA > EDTA (a structural analog of the aminocarboxylates)[1]. This suggests that the biodegradable alternatives can match or exceed the performance of traditional chelating agents in certain applications.

Life Cycle Assessment: Environmental Footprint

A Life Cycle Assessment (LCA) evaluates the environmental impacts of a product throughout its life cycle, from raw material extraction ("cradle") to disposal ("grave"). Due to the lack of a single, comprehensive LCA study directly comparing these four chelating agents, this section draws upon available data for related compounds and production processes to provide a qualitative and semi-quantitative comparison.

The production of both phosphonates and aminocarboxylates involves complex chemical syntheses with significant energy and raw material inputs. For instance, the synthesis of GLDA is based on the renewable raw material L-glutamic acid, which presents a potential advantage in terms of fossil fuel depletion compared to petrochemical-based precursors[2]. A life cycle assessment of biobased chemicals derived from glutamic acid has shown that they can have a lower environmental impact than their petrochemical counterparts[4].

The most significant differentiator in the life cycle of these chelating agents is their fate in the environment, particularly their biodegradability.

Table 2: Environmental Profile of Chelating Agents

Chelating Agent	Biodegradability (OECD 301)	Aquatic Toxicity	Persistence
EDTMP	Poor	Data not readily available	High
EDDS	Readily Biodegradable (>80% in 28 days)[1]	Low	Low
GLDA	Readily Biodegradable (>60% in 28 days)[2][3]	Low[5]	Low
MGDA	Readily Biodegradable	Low	Low

The poor biodegradability of EDTMP raises concerns about its potential to persist in aquatic environments and remobilize heavy metals from sediments. In contrast, EDDS, GLDA, and MGDA are designed to be readily biodegradable, breaking down into simpler, less harmful substances[1][2].

Human Health and Ecotoxicity

The potential for human and environmental toxicity is a critical consideration in the selection of any chemical. Acute toxicity is often measured by the LD50 (Lethal Dose, 50%) for human health and the LC50 (Lethal Concentration, 50%) for aquatic organisms.

Table 3: Comparative Toxicological Data

Chelating Agent	Acute Oral LD50 (Rat)	Aquatic Toxicity (Daphnia magna 48h EC50)
EDTMP	> 2000 mg/kg (estimated)	Data not readily available
EDDS	> 2000 mg/kg	> 100 mg/L
GLDA	> 2000 mg/kg	> 100 mg/L
MGDA	> 2000 mg/kg	> 100 mg/L

Disclaimer: The toxicological data presented is based on available safety data sheets and scientific literature and may not be directly comparable due to variations in testing methodologies. Users should consult the specific safety data sheet for each product for detailed and up-to-date information.

The available data suggests that all four chelating agents have a low acute oral toxicity. The biodegradable alternatives (EDDS, GLDA, and MGDA) also exhibit low toxicity to aquatic organisms.

Experimental Protocols

To ensure objective and reproducible comparisons of chelating agent performance, standardized experimental protocols are essential. Below are detailed methodologies for key experiments.

Methodology for Determining Chelation Capacity

This protocol outlines a standard titration method to determine the chelation capacity of a chelating agent for a specific metal ion (e.g., Calcium).

Materials:

• Chelating agent solution of known concentration

• Standardized calcium chloride (CaCl₂) solution

• pH meter

• Burette

• Beakers

• Magnetic stirrer and stir bar

• Indicator solution (e.g., murexide)

• Buffer solution (to maintain constant pH)

Procedure:

• Pipette a known volume of the standardized CaCl₂ solution into a beaker.

• Add a specific volume of the buffer solution to maintain the desired pH.

• Add a few drops of the indicator solution. The solution should turn a color indicating the presence of free metal ions.

• Titrate the solution with the chelating agent solution from the burette while continuously stirring.

• The endpoint is reached when the solution changes color, indicating that all free metal ions have been complexed by the chelating agent.

• Record the volume of the chelating agent solution used.

• Calculate the chelation capacity using the stoichiometry of the metal-chelant complex.

Methodology for Assessing Biodegradability (based on OECD 301D)

The "Ready Biodegradability" test (OECD 301D - Closed Bottle Test) is a standard method to assess the potential for a chemical to be biodegraded by aerobic microorganisms.

Materials:

• Test substance (chelating agent)

• Mineral medium (containing essential inorganic nutrients)

• Inoculum (activated sludge from a wastewater treatment plant)

• Biochemical oxygen demand (BOD) bottles

• Oxygen meter

Procedure:

• Prepare a solution of the test substance in the mineral medium.

• Inoculate the solution with a small amount of activated sludge.

• Fill the BOD bottles completely with the inoculated solution, ensuring no air bubbles are trapped.

• Prepare control bottles containing only the mineral medium and inoculum (blank) and bottles with a readily biodegradable reference substance (e.g., sodium benzoate).

• Incubate the bottles in the dark at a constant temperature (e.g., 20°C) for 28 days.

• Measure the dissolved oxygen concentration in the bottles at regular intervals.

• The percentage of biodegradation is calculated by comparing the oxygen consumed by the microorganisms in the presence of the test substance to the theoretical oxygen demand (ThOD) of the substance.

Signaling Pathways and Cellular Mechanisms

Chelating agents can exert biological effects by modulating the concentration of essential metal ions, which are critical cofactors for numerous enzymes and signaling proteins. The primary mechanism of action for many chelating agents in a biological context is the sequestration of extracellular calcium (Ca²⁺).

Caption: Simplified diagram of a chelating agent's impact on cellular calcium signaling.

By binding to extracellular Ca²⁺, chelating agents reduce its availability for influx through calcium channels, thereby dampening intracellular calcium signaling cascades that regulate a multitude of cellular processes. Furthermore, some phosphonates, like bisphosphonates which share structural similarities with EDTMP, can be metabolized by cells to form non-hydrolyzable ATP analogs. These analogs can competitively inhibit ATP-dependent enzymes, such as kinases, thereby disrupting various signaling pathways, including those involved in cell growth and apoptosis[6].

Caption: Logical workflow for the comparative assessment of chelating agents.

Conclusion

The selection of a chelating agent in a scientific setting requires a balanced consideration of performance, environmental impact, and safety. While EDTMP offers high chelation efficacy, its poor biodegradability is a significant environmental drawback. The alternative biodegradable chelating agents—EDDS, GLDA, and MGDA—present compelling options with comparable or superior performance in many applications, coupled with a more favorable environmental and toxicological profile. EDDS and MGDA, in particular, demonstrate high chelation capacity over a wide pH range, making them versatile and sustainable alternatives. By integrating life cycle thinking into the selection process, researchers can advance their scientific objectives while minimizing their environmental footprint.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. yuanlianchem.com [yuanlianchem.com]
• 3. GLDA (Glutamic Acid Diacetate) Chemical - Aquapharm [aquapharm-india.com]
• 4. Environmental comparison of biobased chemicals from glutamic acid with their petrochemical equivalents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. yuanlianchem.com [yuanlianchem.com]
• 6. Bisphosphonate-Generated ATP-Analogs Inhibit Cell Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Experimental and Computational Approaches for Determining EDTMP Chelation

Aimed at researchers, scientists, and drug development professionals, this guide provides a comprehensive cross-validation of experimental results with computational models for the chelation of metal ions by ethylenediamine-N,N,N′,N′-tetrakis(methylene phosphonic acid) (EDTMP).

Ethylenediamine-N,N,N′,N′-tetrakis(methylene phosphonic acid), or EDTMP, is a powerful chelating agent with significant applications in various fields, including medicine as a component of bone-seeking radiopharmaceuticals. Its high affinity for a wide range of metal ions necessitates a thorough understanding of its chelation behavior. This guide compares and contrasts the insights gained from traditional experimental techniques with the predictive power of modern computational models in characterizing metal-EDTMP complexes.

Quantitative Comparison of Metal-EDTMP Stability Constants

The stability of a metal-ligand complex is a critical parameter, often expressed as the logarithm of the stability constant (log K). Below is a compilation of experimentally determined and computationally predicted stability constants for various metal-EDTMP complexes. It is important to note that direct comparisons can be challenging due to variations in experimental conditions and the specific computational methods employed.

Metal Ion	Experimental log K	Experimental Method	Computational log K	Computational Method
Mg²⁺	7.52	Potentiometry	Not Available	-
Ca²⁺	7.86	Potentiometry	Not Available	-
Sr²⁺	6.52	Potentiometry	Not Available	-
Ba²⁺	6.34	Potentiometry	Not Available	-
Sm³⁺	22.62, 20.71	Potentiometry, Spectrophotometry	Not Available	-
Y³⁺	19.19	Spectrophotometry	Not Available	-
Ho³⁺	20.22 (for HoL⁵⁻)	Potentiometry	Not Available	-
Cu²⁺	19.36	Potentiometry	Not Available	-

Experimental Protocols for Characterizing EDTMP Chelation

The determination of stability constants and the structural elucidation of metal-EDTMP complexes rely on a variety of established experimental techniques.

Potentiometric Titration

Potentiometric titration is a cornerstone technique for determining the stability constants of metal complexes. The procedure involves the gradual addition of a titrant (e.g., a strong base) to a solution containing the metal ion and the ligand (EDTMP). The corresponding change in pH or electrode potential is monitored, allowing for the calculation of the formation constants of the various protonated and non-protonated metal-ligand species in solution.

A generalized workflow for potentiometric titration is as follows:

Safety & Regulatory Compliance

Proper Disposal of Ethylenediaminetetra(methylenephosphonic acid) (EDTMPA): A Comprehensive Guide for Laboratory Professionals

Essential guidelines for the safe handling and disposal of Ethylenediaminetetra(methylenephosphonic acid) (EDTMPA) are critical for maintaining a safe laboratory environment and ensuring regulatory compliance. This document provides detailed, step-by-step procedures for the proper disposal of EDTMPA, tailored for researchers, scientists, and drug development professionals.

Ethylenediaminetetra(methylenephosphonic acid), a phosphonate chelating agent, requires careful management as a hazardous waste material. The following procedures outline the necessary safety precautions, neutralization steps, and final disposal methods.

Key Safety and Handling Information

EDTMPA is a white crystalline powder that is sparingly soluble in water but dissolves in ammonia.[1][2][3][4] As a phosphonic acid, it is corrosive and requires appropriate personal protective equipment (PPE) to be worn at all times.

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles are mandatory.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

• Body Protection: A lab coat or chemical-resistant apron should be worn.

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a fume hood, to avoid inhalation of dust or aerosols.

Quantitative Data for EDTMPA

For quick reference, the following table summarizes key quantitative data for EDTMPA.

Property	Value	Source
Appearance	White crystalline powder	[1][2][3][4]
Molecular Formula	C₆H₂₀N₂O₁₂P₄	[1]
Molecular Weight	436.13 g/mol	[1]
Melting Point	215-217 °C	[1][2][3][4]
Solubility in Water	< 5% at room temperature	[1][2][3][4]
pH of 1% Solution	≤ 2.0	[1][2][4]

Experimental Protocol: Neutralization and Disposal of EDTMPA Waste

This protocol details the steps for neutralizing EDTMPA waste in a laboratory setting prior to disposal. This procedure should be performed by trained personnel in a designated waste handling area.

Materials:

• EDTMPA waste (solid or in solution)

• Sodium hydroxide (NaOH), 1 M solution

• Deionized water

• pH meter or pH indicator strips

• Stir plate and stir bar

• Beaker or flask of appropriate size

• Ice bath

• Appropriate PPE (see above)

• Hazardous waste container, properly labeled

Procedure:

• Preparation and Safety Precautions:

  • Don all required PPE.

  • Perform the entire procedure within a certified chemical fume hood.

  • Place a beaker or flask containing the EDTMPA waste in an ice bath on a stir plate. This will help to control the temperature during the exothermic neutralization reaction.

• Dilution (for solid EDTMPA):

  • If starting with solid EDTMPA, slowly add a small amount of deionized water to create a slurry. Note that EDTMPA has low water solubility. Alternatively, a dilute solution of a suitable base can be used for initial wetting and partial neutralization.

• Neutralization:

  • Begin stirring the EDTMPA waste solution or slurry.

  • Slowly add a 1 M solution of sodium hydroxide (NaOH) dropwise to the waste.

  • Monitor the pH of the solution continuously using a calibrated pH meter or pH indicator strips.

  • Continue adding the NaOH solution until the pH of the waste is within the safe disposal range of 6.0 to 8.0. Be mindful that the reaction may be slow, especially with solid EDTMPA.

• Final Disposal:

  • Once the pH is stable within the target range, the neutralized solution can be transferred to a properly labeled hazardous waste container.

  • Consult your institution's environmental health and safety (EHS) office for specific guidelines on the final disposal of the neutralized waste. Do not pour down the drain unless explicitly permitted by your local regulations and EHS office.

Important Considerations:

• The neutralization of phosphonic acids can be a slow process. Allow sufficient time for the reaction to complete and for the pH to stabilize.

• For larger quantities of waste, it is advisable to perform the neutralization in smaller batches to maintain better control over the reaction.

• If the EDTMPA is complexed with heavy metals, neutralization alone may not be sufficient for disposal. Advanced treatment methods, such as chemical oxidation, may be required to break the chelate and precipitate the metals. Consult with your EHS office for guidance in such cases.

Logical Workflow for EDTMPA Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Ethylenediaminetetra(methylenephosphonic acid).

Caption: Logical workflow for the safe disposal of EDTMPA.

References

• 1. irochemical.com [irochemical.com]
• 2. EDTMPA;EDTMP;EDTMP(A);CAS No.1429-50-1;Ethylene Diamine Tetra (Methylene Phosphonic Acid);EDTPO - Shandong Taihe Water Treatment Technologies Co., Ltd. [thwater.net]
• 3. EDTMPA,Ethylene Diamine Tetra (Methylene Phosphonic Acid) (Solid) [irochelating.com]
• 4. kairuiwater.com [kairuiwater.com]

Essential Safety and Operational Guide for Handling Ethylenediaminetetra(methylenephosphonic acid)

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals handling Ethylenediaminetetra(methylenephosphonic acid) (EDTMP). Adherence to these procedures is critical for ensuring laboratory safety and proper chemical management.

Personal Protective Equipment (PPE)

When handling Ethylenediaminetetra(methylenephosphonic acid), a comprehensive personal protective equipment strategy is mandatory to prevent skin, eye, and respiratory exposure.[1][2] The following table summarizes the required PPE.

Protection Type	Specific Equipment	Standard/Specification
Eye/Face Protection	Tightly fitting safety goggles with side-shields or a face shield.	Conforming to EN 166 (EU) or NIOSH (US).[3]
Skin Protection	Impervious and fire/flame-resistant clothing. Chemical-resistant gloves (e.g., nitrile rubber).	Follow manufacturer's specifications for chemical resistance.
Respiratory Protection	A full-face respirator is required if exposure limits are exceeded, or if irritation or other symptoms are experienced.	Use equipment certified by NIOSH (US) or CEN (EU).

Operational Plan: From Receipt to Disposal

Follow this step-by-step guidance for the safe handling and disposal of Ethylenediaminetetra(methylenephosphonic acid).

Receiving and Storage

• Upon receipt, inspect the container for any damage or leaks.

• Store the container in a cool, dry, and well-ventilated area.[3]

• Keep the container tightly closed when not in use.

• Store away from incompatible materials and foodstuff containers.[1]

Handling and Use

• All handling of Ethylenediaminetetra(methylenephosphonic acid) must be conducted in a well-ventilated area, preferably within a chemical fume hood.[1][3]

• Avoid all personal contact, including inhalation of dust or fumes.[1]

• Do not eat, drink, or smoke in the area where the chemical is handled.[1]

• Always wash hands thoroughly with soap and water after handling.[1]

• Work clothes should be laundered separately from personal clothing.[1]

Spill Management

• In the event of a spill, immediately evacuate the area.

• Wear the appropriate PPE as detailed above before attempting to clean up.

• For solid spills, use dry clean-up procedures to avoid generating dust.[1]

• Sweep up or vacuum the spillage and collect it in a suitable, labeled container for disposal.

• Should not be released into the environment.

Disposal Plan

• Dispose of Ethylenediaminetetra(methylenephosphonic acid) as special waste.[4]

• Arrange for disposal through a licensed chemical destruction plant or a licensed disposal company.[1][3]

• Disposal must be in accordance with all national and regional regulations.[4]

• One approved method of disposal is controlled incineration with flue gas scrubbing.[1][3]

• Contaminated packaging should be triple-rinsed and offered for recycling or reconditioning, or punctured to be made unusable and disposed of in a sanitary landfill.[1][3]

Emergency First-Aid Procedures

Immediate action is crucial in the event of exposure.

Exposure Route	First-Aid Measures
Eye Contact	Immediately flush the eyes with copious amounts of running water for at least 15 minutes, holding the eyelids apart.[1][4] Remove contact lenses if present and easy to do.[4] Seek immediate medical attention.[1][4]
Skin Contact	Immediately wash the affected skin with large amounts of water for at least 15 minutes while removing all contaminated clothing and shoes.[1][4] If irritation persists, seek medical attention.[4]
Inhalation	Remove the individual to fresh air.[1][4] If breathing is difficult or symptoms persist, seek medical attention.[1][4]
Ingestion	Wash out the mouth with copious amounts of water for at least 15 minutes.[4] Seek immediate medical attention.[4]

Hazard Summary

The primary hazards associated with Ethylenediaminetetra(methylenephosphonic acid) are summarized below.

Hazard Type	Description
Skin Irritation	Causes skin irritation.[2][4]
Eye Irritation	Causes serious eye irritation.[2][3][4]
Respiratory Irritation	May cause respiratory irritation.[2][4]

Workflow for Handling Ethylenediaminetetra(methylenephosphonic acid)

The following diagram illustrates the key stages of the operational workflow for handling this chemical.

Caption: Operational workflow for Ethylenediaminetetra(methylenephosphonic acid).

References

• 1. echemi.com [echemi.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. chemicalbook.com [chemicalbook.com]
• 4. combi-blocks.com [combi-blocks.com]